BenzylcetyldiMethylaMMoniuM Chloride Hydrate

• CAS: 805244-02-4

Core Science & Biosynthesis

Core Topic: The Critical Micelle Concentration of Benzylcetyldimethylammonium Chloride Hydrate

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond a Simple Value - Understanding the Micellization of a Key Cationic Surfactant

Benzylcetyldimethylammonium chloride (BCDAC), also known as Cetalkonium Chloride, is a quaternary ammonium cationic surfactant with significant applications in the pharmaceutical and cosmetic industries.[1] Its molecular structure, featuring a hydrophilic quaternary ammonium head group and a long, hydrophobic 16-carbon (cetyl) alkyl chain, imparts potent surface-active and antimicrobial properties.[2][3]

In an aqueous environment, BCDAC monomers exist freely at low concentrations. However, as the concentration increases, a point of spontaneous self-assembly is reached where these monomers aggregate to form organized colloidal structures known as micelles. This transition point is the Critical Micelle Concentration (CMC) .[4][5] The CMC is not merely a physical constant but a critical thermodynamic parameter that dictates the behavior of the surfactant in a system. Above the CMC, additional surfactant molecules preferentially form more micelles rather than remaining as monomers in the bulk solution or populating the interface.[4]

For drug development professionals, a thorough understanding of BCDAC's CMC is paramount. It governs key formulation attributes such as:

• Solubilization: The hydrophobic core of the micelle can encapsulate poorly water-soluble active pharmaceutical ingredients (APIs), significantly enhancing their bioavailability.

• Emulsion Stability: As an emulsifying agent, knowledge of the CMC is vital for creating stable oil-in-water or water-in-oil formulations like creams and lotions.[2]

• Antimicrobial Efficacy: The mechanism of antimicrobial action is often linked to the interaction of surfactant monomers with bacterial cell membranes. The concentration relative to the CMC can influence this activity.[3]

This guide provides a detailed exploration of the CMC of BCDAC, the factors that modulate it, and robust methodologies for its precise determination.

The Physicochemical Landscape of BCDAC Micellization

The formation of micelles is a dynamic equilibrium driven by a delicate balance of thermodynamic forces. Understanding these forces is key to predicting and controlling the CMC of BCDAC in complex formulations.

Key Influencing Factors:

• Molecular Structure (The Hydrophobe-Lipophobe Balance):

  • Hydrophobic Chain: The long C16 (cetyl) chain of BCDAC is the primary driver for micellization. The unfavorable interaction between this nonpolar chain and water molecules (the hydrophobic effect) forces the molecules to aggregate, minimizing their contact with the aqueous environment. A longer alkyl chain generally leads to a lower CMC due to increased hydrophobicity.[6][7]

  • Hydrophilic Head Group: The positively charged benzyl-dimethyl-ammonium head group seeks to remain in contact with water. However, electrostatic repulsion between these cationic heads opposes aggregation. This repulsion must be overcome by the hydrophobic effect for micellization to occur.

• The Role of Counterions and Electrolytes:

  • BCDAC exists with a chloride (Cl⁻) counterion. These counterions cluster near the micelle surface, partially neutralizing the positive charges of the head groups.

  • The addition of external electrolytes (e.g., NaCl) to a BCDAC solution significantly reduces the CMC.[7][8] The increased concentration of counterions in the solution effectively shields the electrostatic repulsion between the head groups, making it easier for micelles to form at a lower surfactant concentration.[7][8]

• Temperature:

  • The effect of temperature on the CMC of ionic surfactants like BCDAC can be complex. Typically, increasing temperature can initially decrease the CMC as the dehydration of the hydrophilic head groups can favor micellization.[9] However, at higher temperatures, increased thermal energy can disrupt the structured water around the hydrophobic tails, potentially increasing the CMC.[9][10] It is not uncommon for ionic surfactants to exhibit a minimum CMC value at a specific temperature.[10]

• Presence of Organic Additives:

  • Organic molecules, including co-solvents or the API itself, can influence the CMC. Alcohols, for instance, can increase the CMC by improving the solubility of the surfactant monomers in the bulk phase.[7] Conversely, some organic molecules can be incorporated into the micelles, altering their stability and affecting the CMC.[6][9]

Experimental Determination of the Critical Micelle Concentration

Precise determination of the CMC is a foundational experiment in surfactant science. The principle behind most methods is the detection of a sharp change in a specific physicochemical property of the solution as the surfactant concentration crosses the micellization threshold.[10]

Method 1: Surface Tensiometry

Principle of Causality: Below the CMC, BCDAC monomers actively populate the air-water interface, leading to a significant decrease in surface tension as concentration increases. Once the interface is saturated and micelles begin to form in the bulk solution (at the CMC), the concentration of free monomers stabilizes. Consequently, the surface tension remains relatively constant with further additions of the surfactant.[5][11] The CMC is identified as the concentration at which this distinct break in the surface tension plot occurs.[11]

Experimental Protocol:

• Stock Solution Preparation: Prepare a concentrated stock solution of BCDAC in high-purity deionized water (e.g., 10 mM). It is crucial to accurately weigh the BCDAC hydrate and account for its water content to determine the precise molar concentration.

• Serial Dilutions: Prepare a series of at least 15-20 dilutions from the stock solution, spanning a concentration range well below and above the expected CMC. A logarithmic dilution series is often most effective.

• Instrumentation: Utilize a precision tensiometer, such as one employing the Du Noüy ring or Wilhelmy plate method. Ensure the instrument is calibrated and the platinum ring/plate is meticulously cleaned (e.g., by flaming to red heat) before each measurement to remove organic contaminants.

• Temperature Control: Maintain a constant and recorded temperature throughout the experiment (e.g., 25.0 ± 0.1 °C) using a thermostatted vessel, as temperature influences surface tension and CMC.[3][10]

• Measurement: For each dilution, starting from the most dilute to minimize cross-contamination, measure the equilibrium surface tension. Allow sufficient time for the reading to stabilize, indicating that the surfactant monomers have reached equilibrium at the interface.

• Data Analysis: Plot the measured surface tension (γ) as a function of the logarithm of the BCDAC concentration (log C). The resulting graph will show two linear regions. The CMC is determined from the intersection point of the regression lines drawn through these two regions.[11]

Workflow: CMC Determination by Surface Tensiometry

A schematic workflow for determining the CMC using the surface tension method.

Method 2: Electrical Conductometry

Principle of Causality: This method is ideal for ionic surfactants like BCDAC. The electrical conductivity of the solution is dependent on the number and mobility of charge carriers. Below the CMC, BCDAC exists as individual, mobile cations (C₂₅H₄₆N⁺) and chloride anions (Cl⁻). Above the CMC, the newly formed micelles are much larger aggregates. While they carry a charge, their mobility is significantly lower than that of the free monomers. Furthermore, a fraction of the counterions become associated with the micelle, reducing the total number of effective charge carriers.[10] This results in a distinct change (a decrease) in the slope of the conductivity versus concentration plot. The break point corresponds to the CMC.[10][12]

Experimental Protocol:

• Solution Preparation: As with tensiometry, prepare a series of BCDAC solutions of varying concentrations in high-purity deionized water. Using water with very low intrinsic conductivity is essential for accurate measurements.

• Instrumentation: Use a calibrated conductivity meter with a suitable probe.

• Temperature Control: A constant temperature must be maintained, as ionic mobility is highly temperature-dependent. Use a water bath or a temperature-controlled measurement cell.

• Measurement: Measure the specific conductivity (κ) of each solution, starting with the pure solvent and progressing from the lowest to the highest concentration. Ensure the probe is thoroughly rinsed with the next solution to be measured before recording the value.

• Data Analysis: Plot the specific conductivity (κ) against the BCDAC concentration. Two lines with different positive slopes will be observed. The intersection of the linear fits of these two data regions gives the CMC.

Workflow: CMC Determination by Conductometry

A step-by-step process for determining the CMC via conductometry.

Method 3: Fluorescence Probe Spectroscopy

Principle of Causality: This highly sensitive method utilizes a hydrophobic fluorescent probe, such as pyrene.[11] In the polar aqueous environment below the CMC, pyrene exhibits a characteristic fluorescence spectrum. When micelles form, pyrene preferentially partitions into the nonpolar, hydrophobic core of the BCDAC micelles. This change in the microenvironment surrounding the pyrene molecule leads to distinct and measurable changes in its fluorescence properties (e.g., emission intensity, wavelength shifts, or vibrational fine structure).[13] A plot of the fluorescence property versus surfactant concentration shows a sharp transition at the CMC.

Experimental Protocol:

• Probe & Surfactant Solutions: Prepare a stock solution of BCDAC. Prepare a separate, highly dilute stock solution of pyrene in a volatile solvent (e.g., acetone).

• Sample Preparation: To a series of vials, add the required volumes of BCDAC stock and deionized water to create the desired concentration range. To each vial, add a minuscule, identical aliquot of the pyrene stock solution. The final pyrene concentration should be very low (micromolar range) to avoid self-quenching. Evaporate the volatile solvent completely, leaving the pyrene to be solubilized by the surfactant solution.

• Equilibration: Allow the samples to equilibrate for several hours, often overnight, in the dark to ensure the pyrene has fully partitioned.

• Spectrofluorometer Measurement: Set the spectrofluorometer to pyrene's excitation wavelength (typically ~335 nm). Record the emission spectrum (e.g., from 350-450 nm) for each sample.

• Data Analysis: A common analysis method involves monitoring the intensity ratio of the first and third vibrational peaks (I₁/I₃) of the pyrene emission spectrum. The I₁ peak is sensitive to the polarity of the microenvironment, while the I₃ peak is less so. In a polar environment (water), the I₁/I₃ ratio is high. As pyrene moves into the nonpolar micellar core, the ratio decreases significantly. Plot the I₁/I₃ ratio versus the logarithm of the BCDAC concentration. The CMC is determined from the midpoint of the sigmoidal transition in the resulting curve.

Concept: Micelle Formation and Probe Partitioning

Below the CMC, monomers and probes (P) are dispersed. Above the CMC, probes partition into the hydrophobic micelle core.

Data Summary and Interpretation

The CMC value of BCDAC is highly dependent on the experimental conditions. When reporting a CMC value, it is imperative to state the method used, temperature, and composition of the medium (e.g., presence of any salts or additives).

Parameter	Typical Value Range	Influencing Factors & Notes
CMC in Pure Water (25 °C)	0.9 - 1.2 mM	This value can vary based on the purity of the surfactant and the analytical method used. Similar 16-carbon quaternary ammonium surfactants show CMCs in this low millimolar range.[4]
Effect of Added NaCl	Decreases Significantly	The addition of electrolytes like NaCl can lower the CMC by an order of magnitude or more by reducing electrostatic repulsion between head groups.[7][8]
Effect of Temperature	Variable	A slight increase or decrease may be observed depending on the temperature range. A U-shaped curve with a minimum CMC is possible for ionic surfactants.[10][14]
Molecular Weight (Anhydrous)	~396.1 g/mol	Used for calculating molar concentrations. The hydrate form's weight will be higher.[15]

Applications in Drug Development: A CMC-Centric Perspective

A precise understanding of BCDAC's CMC is not an academic exercise; it is a practical necessity for formulation scientists.

• Designing Solubilization Systems: To solubilize a hydrophobic drug, the BCDAC concentration must be significantly above its CMC to ensure a sufficient population of micelles is available to act as carriers.

• Optimizing Antimicrobial Formulations: BCDAC is used as a preservative and antiseptic.[1] Its efficacy can be tuned by adjusting the concentration relative to the CMC, balancing the availability of active monomers with the properties of the micellar aggregates.

• Controlling Emulsion Droplet Size and Stability: In creams and lotions, BCDAC stabilizes droplets by adsorbing at the oil-water interface. Operating near or above the CMC ensures a ready supply of surfactant to maintain this stabilizing layer, preventing coalescence.

By mastering the principles and methodologies outlined in this guide, researchers and formulation scientists can effectively harness the properties of Benzylcetyldimethylammonium Chloride, leading to the development of more stable, efficacious, and reliable pharmaceutical products.

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An In-depth Technical Guide to the Physicochemical Properties of Benzylcetyldimethylammonium Chloride Hydrate

For Researchers, Scientists, and Drug Development Professionals

Prepared by: Gemini, Senior Application Scientist

Introduction: Unveiling the Molecular Profile of a Versatile Cationic Surfactant

Benzylcetyldimethylammonium chloride (systematic name: N-benzyl-N,N-dimethylhexadecan-1-aminium chloride), often referred to as cetalkonium chloride, is a quaternary ammonium compound with significant applications in the pharmaceutical and biotechnological sectors[1][2]. Its amphiphilic nature, characterized by a positively charged hydrophilic head group and a long hydrophobic alkyl chain, underpins its utility as a cationic surfactant, antiseptic, and excipient in various formulations[2][3]. This guide provides a comprehensive exploration of the core physicochemical properties of its hydrate form, offering both established data and detailed methodologies for empirical validation. The term "hydrate" indicates the presence of associated water molecules within the crystal structure, a factor that can influence its physical properties. While some commercial sources may treat this water as an impurity, understanding its potential presence is crucial for accurate characterization and formulation[4].

Chemical and Physical Identity

A foundational understanding of a compound begins with its fundamental identifiers and physical characteristics. Benzylcetyldimethylammonium chloride is a white to creamy-white crystalline powder[5][6]. Its key identifiers and properties are summarized in the table below.

Property	Value	References
Chemical Name	N-benzyl-N,N-dimethylhexadecan-1-aminium chloride	[2][7]
Synonyms	Cetalkonium chloride, Benzylhexadecyldimethylammonium chloride	[2][5][8]
CAS Number	122-18-9	[5][7]
Molecular Formula	C₂₅H₄₆ClN	[5][7]
Molecular Weight	396.09 g/mol	[5][6][7]
Appearance	White to creamy-white crystalline powder	[2][5][6]
Melting Point	54-65 °C (literature values vary)	[5][6][8]
Solubility	Soluble in DMSO (≥75.2 mg/mL) and Ethanol (≥73 mg/mL); moderately soluble to insoluble in water.	[5][6][7][8]

It is important to note the variability in the reported melting point, which can be attributed to differences in purity and the degree of hydration of the samples tested.

Surfactant Properties: Critical Micelle Concentration and Surface Tension

As a cationic surfactant, the behavior of benzylcetyldimethylammonium chloride in solution is dictated by its tendency to self-assemble into micelles above a certain concentration, known as the Critical Micelle Concentration (CMC). This property is intrinsically linked to its ability to reduce surface tension.

Critical Micelle Concentration (CMC)

The CMC is a critical parameter for any application involving this surfactant, from drug delivery systems to antimicrobial formulations[9]. While a definitive CMC value for pure benzylcetyldimethylammonium chloride hydrate is not consistently reported across the literature, studies on similar alkyl benzyl dimethyl ammonium chlorides (BAC) provide valuable insights. The CMC is influenced by factors such as temperature, pH, and the presence of electrolytes[8]. For instance, the CMC of alkyl benzyl dimethyl ammonium chlorides has been shown to decrease as the concentration of salts in the aqueous solution increases[8].

Surface Tension

The amphiphilic structure of benzylcetyldimethylammonium chloride allows it to adsorb at interfaces, such as the air-water interface, thereby reducing the surface tension of the solution. This property is fundamental to its role as a wetting agent and emulsifier. The surface tension of a solution containing this surfactant will decrease with increasing concentration until the CMC is reached, after which it will plateau[9].

Experimental Determination of Physicochemical Properties

For researchers and formulation scientists, the empirical determination of these properties for their specific batch of benzylcetyldimethylammonium chloride hydrate is paramount for ensuring reproducibility and optimizing performance. The following section provides detailed, self-validating protocols for key analytical procedures.

Workflow for Characterization

The logical flow for characterizing a new batch of benzylcetyldimethylammonium chloride hydrate should follow a systematic approach to ensure data integrity.

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The Pharmacodynamics and Formulation Science of Benzylcetyldimethylammonium Chloride Hydrate

Executive Summary

Benzylcetyldimethylammonium chloride hydrate—commonly referred to as cetalkonium chloride (CKC) or BAC-C16—is a highly specialized quaternary ammonium compound (QAC). While traditionally recognized as a potent broad-spectrum biocide, recent advancements in formulation science have repurposed CKC as a critical excipient in ophthalmic drug delivery. This whitepaper provides an in-depth mechanistic analysis of CKC, detailing its divergent pathways: from antimicrobial membrane disruption to its advanced role as a bioadhesive and intrinsic anti-inflammatory agent in cationic nanoemulsions.

Molecular Architecture and Physicochemical Dynamics

CKC is characterized by an amphiphilic molecular structure, featuring a positively charged hydrophilic quaternary ammonium head group attached to a highly lipophilic 16-carbon (C16) alkyl chain (1)[1].

The Causality of Chain Length: The extended C16 chain is the primary driver of CKC's unique physicochemical behavior. Unlike shorter-chain homologues (e.g., C12) which remain highly soluble in aqueous phases and cause severe cellular toxicity, the extreme lipophilicity of the C16 chain forces CKC to strongly associate with oil nanodroplets at the oil/water interface in emulsion systems (2)[2]. This interfacial sequestration effectively removes free CKC from the aqueous phase, significantly mitigating ocular toxicity while simultaneously imparting a strong positive charge (zeta potential) to the emulsion droplets (3)[3].

Divergent Mechanisms of Action

CKC exhibits a dual mechanism of action that is strictly dictated by its formulation context.

Antimicrobial Membrane Disruption and Mitochondrial Toxicity

In simple aqueous solutions, CKC functions as a highly active cationic surfactant. The mechanism initiates via electrostatic attraction between the positively charged quaternary ammonium head and the negatively charged phospholipids of bacterial or fungal cell membranes ().

• Causality of Lysis: Upon contact, the lipophilic C16 tail inserts deeply into the lipid bilayer, irreversibly disrupting the structural integrity of the membrane. This structural compromise leads to the rapid leakage of low-molecular-weight intracellular metabolites, denaturation of essential proteins, and ultimately, cell death.

• Eukaryotic Cytotoxicity: At elevated concentrations, CKC induces mitochondrial dysfunction in eukaryotic cells by specifically inhibiting the ADP/ATP translocase—the most abundant protein of the inner mitochondrial membrane. This bioenergetic blockade leads to a surplus of reactive oxygen species (ROS) and triggers apoptotic pathways (4)[4].

Electrostatic Bioadhesion in Ophthalmic Drug Delivery

In advanced ophthalmic formulations (e.g., Cationorm, Ikervis), CKC is utilized to formulate cationic oil-in-water (o/w) nanoemulsions.

• Causality of Bioadhesion: The polarization of the nanodroplets by CKC creates electrostatic repulsion, which physically stabilizes the emulsion against droplet coalescence[1]. Upon ocular instillation, these positively charged nanodroplets are electrostatically attracted to the negatively charged mucin layer and corneal epithelium. This targeted bioadhesion significantly prolongs the precorneal residence time of the formulation, counteracting the rapid clearance typically caused by blinking and tear turnover, thereby exponentially enhancing the bioavailability of co-formulated active pharmaceutical ingredients (APIs) like cyclosporine[2].

Intrinsic Anti-Inflammatory Signaling via PKCα Inhibition

Beyond its physical role as a formulation excipient, CKC possesses intrinsic pharmacological activity. Recent in vitro assays have demonstrated that CKC acts as a specific inhibitor of Protein Kinase C alpha (PKCα) (5)[5].

• Causality of Cytokine Downregulation: By inhibiting the PKCα signaling cascade, CKC directly downregulates the expression and secretion of pro-inflammatory cytokines and chemokines. In lipopolysaccharide (LPS)-stimulated human corneal epithelial cells (HCE-2) and peripheral blood mononuclear cells (PBMCs), CKC significantly decreased the secretion of IL-6, IL-8, TNFα, IFN-γ, and IL-17 (6)[6]. This mechanism explains the inherent wound-healing and anti-inflammatory efficacies observed in clinical trials for dry eye disease (DED).

Dual mechanism of CKC: Antimicrobial membrane disruption and anti-inflammatory bioadhesion.

Experimental Methodologies & Self-Validating Protocols

To harness CKC effectively while avoiding its cytotoxic potential, formulation and validation protocols must be rigorously controlled.

Protocol 1: Formulation and Physicochemical Validation of CKC Cationic Nanoemulsions

This protocol outlines the creation of a stable o/w nanoemulsion, utilizing zeta potential as a self-validating metric for emulsion stability and CKC integration.

• Phase Preparation: Dissolve the lipophilic API and oil-soluble surfactants in the oil phase (e.g., medium-chain triglycerides). In a separate vessel, dissolve CKC (0.002% - 0.005% w/v) and osmotic agents (e.g., glycerol) in the aqueous phase[3][6].

• Primary Emulsification: Slowly add the oil phase to the aqueous phase under continuous high-shear mixing (e.g., 8,000 RPM for 10 minutes) to form a coarse emulsion.

• High-Pressure Homogenization (HPH): Process the coarse emulsion through a high-pressure homogenizer at 800-1000 bar for 4-6 cycles.

  • Causality of Choice: High shear forces break the droplets down to the nanometer scale (<200 nm), maximizing the surface area-to-volume ratio. This ensures that all available CKC is sequestered at the oil/water interface rather than remaining free in the aqueous phase, thereby neutralizing its cellular toxicity.

• Self-Validation via Zeta Potential: Measure the zeta potential using dynamic light scattering (DLS).

  • Validation Check: A successfully formulated, stable cationic emulsion must exhibit a zeta potential of > +20 mV. Values below this threshold indicate insufficient CKC interfacial localization, predicting poor bioadhesion, higher free-CKC toxicity, and eventual emulsion phase separation[2].

Protocol 2: In Vitro Assessment of Anti-Inflammatory Efficacy (PKCα Inhibition)

• Cell Culture & Seeding: Culture HCE-2 (Human Corneal Epithelial) cells in standard multi-well plates until 80% confluence[6].

• Emulsion Pre-treatment: Incubate the cells for 30 minutes with a 10% dilution of the CKC cationic emulsion (0.002% or 0.005% CKC)[5][6].

• Inflammatory Challenge: Remove the emulsion, wash the cells thoroughly with PBS, and introduce an inflammatory stressor (e.g., Lipopolysaccharide, LPS) for 24 to 72 hours[6].

• Quantification: Harvest the supernatant and quantify secreted biomarkers (IL-6, IL-8, TNFα) using target-specific ELISA kits. Extract RNA from the cell pellet for RT-PCR analysis of inflammatory gene expression[5][6].

  • Validation Check: Always compare cytokine levels against a "vehicle control" (an identical nanoemulsion formulated without CKC). This isolates the specific anti-inflammatory contribution of CKC's PKCα inhibition from any baseline effects caused by the oil droplets themselves.

Step-by-step workflow for formulating and validating CKC-based cationic nanoemulsions.

Quantitative Data Summary

The following table summarizes the critical physicochemical and biological parameters associated with CKC mechanisms:

Parameter / Target	Experimental Observation	Mechanism / Consequence	Reference
Zeta Potential	> +20 mV in o/w emulsions	Electrostatic repulsion stabilizes droplets; enables bioadhesion to the negatively charged ocular surface.	[2]
PKCα Activity	Specific Inhibition (IC50 dependent)	Downregulation of inflammatory signaling cascades independent of API presence.	[5][6]
IL-6, IL-8, TNFα	Significant ↓ in secretion	Reduced ocular surface inflammation in HCE-2 and PBMC cellular models.	[5][6]
ADP/ATP Translocase	Inhibition in mitochondria	Disruption of cellular bioenergetics; ROS generation and apoptosis at high free-CKC doses.	[4]
Droplet Size	< 200 nm	Maximizes surface area-to-volume ratio for complete CKC interfacial anchoring, reducing toxicity.	[2]

References

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• Daull, P., et al. "Mechanism of action of cationic emulsions in the management of ocular surface inflammation and wound healing." IOVS, ARVO Journals.
• Lallemand, F., et al. "Anti-inflammatory activity of CKC-containing cationic emulsion eye drop vehicles." PMC, NIH.
• Datta, S., et al. "Mitochondrial Dysfunctions May Be One of the Major Causative Factors Underlying Detrimental Effects of Benzalkonium Chloride." PMC, NIH.
• Daull, P., et al. "Benefits of cetalkonium chloride cationic oil-in-water nanoemulsions for topical ophthalmic drug delivery." PubMed, NIH.
• MDPI Contributors. "In Vitro Toxicity of Cetalkonium Chloride on Corneal Epithelial Cells." MDPI.
• Ataman Kimya. "BARQUAT 50-65A.

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Thermal Stability and Degradation of Benzylcetyldimethylammonium Chloride Hydrate: A Comprehensive Technical Guide

Executive Summary

Benzylcetyldimethylammonium chloride hydrate (also known as cetalkonium chloride or BAC-16) is a long-chain quaternary ammonium compound (QAC) characterized by its potent amphiphilic properties. It is extensively utilized as a broad-spectrum antimicrobial agent, a phase-transfer catalyst in organic synthesis, and a functional excipient in pharmaceutical formulations. Understanding the precise thermal stability thresholds and degradation kinetics of BAC-16 is critical for optimizing high-temperature manufacturing processes (e.g., hot-melt extrusion, sterilization) and predicting its environmental fate. This whitepaper provides an in-depth mechanistic analysis of its thermal degradation, supported by self-validating analytical protocols.

Physicochemical and Thermodynamic Profile

BAC-16 ( C25​H46​ClN⋅xH2​O ) features a hydrophilic positively charged quaternary nitrogen head, a lipophilic 16-carbon hexadecyl tail, and a benzyl group. Due to their amphiphilic nature, BAC-16 molecules tend to form cluster structures by stacking their non-polar benzene rings, which influences their bulk thermal properties[1].

Thermogravimetric analysis (TGA) reveals that BAC-16 undergoes a multi-step thermal degradation process. The compound exhibits robust thermal stability up to approximately 150°C, with maximum degradation rates occurring near 204°C[2]. The presence of hydrate water introduces an initial low-temperature endothermic event, which must be carefully distinguished from true structural degradation during analytical testing.

Mechanistic Pathways of Thermal Degradation

The thermal decomposition of quaternary ammonium salts is primarily driven by the susceptibility of the C–N bonds to nucleophilic attack by the counterion (chloride) at elevated temperatures. For BAC-16, the degradation is a sequential process characterized by competitive pathways[3]:

• Dehydration (< 100°C): The release of physically bound and lattice hydrate water. This is a reversible, non-destructive phase change.

• Main Degradation Stage (~150°C – 250°C): The anhydrous BAC-16 undergoes irreversible thermal cleavage. Because the chloride ion is a strong nucleophile in the melt state, it attacks the alkyl groups attached to the nitrogen.

  • Pathway A (Debenzylation): Nucleophilic attack on the benzyl carbon yields cetyldimethylamine and benzyl chloride. This is often the thermodynamically favored route due to the stability of the leaving group.

  • Pathway B (Dealkylation): Attack on the α -carbon of the cetyl chain yields benzyldimethylamine and cetyl chloride.

  • Pathway C (Demethylation): A minor pathway yielding benzylcetylmethylamine and methyl chloride.

• Deep Pyrolysis / Oxidation (> 250°C): Further breakdown of the resulting tertiary amines into long-chain alkanes, ammonia, and, in the presence of oxygen, complete mineralization into CO2​ and H2​O [3].

Thermal degradation mechanism of BAC-16 highlighting competitive nucleophilic cleavage pathways.

Self-Validating Analytical Methodologies

To accurately characterize the degradation profile, a self-validating approach must be employed. By analyzing both the volatile effluents (via EGA) and the non-volatile residue (via HPLC), researchers can close the mass balance loop, ensuring no degradation intermediate is overlooked.

Protocol 1: Hyphenated Thermogravimetric Analysis (TGA-DSC-MS)

Causality Insight: A slow heating rate (10°C/min) is selected to prevent thermal lag, allowing for the precise resolution of the dehydration step from the onset of debenzylation. Nitrogen is used as the purge gas to isolate pure thermal pyrolysis from oxidative degradation.

• Sample Preparation: Accurately weigh 5.0–10.0 mg of BAC-16 hydrate into an alumina crucible. Do not pre-desiccate if the goal is to quantify the hydration state.

• Instrument Setup: Load the sample into a simultaneous TGA-DSC analyzer coupled to a Mass Spectrometer (MS) via a heated transfer line (maintained at 200°C to prevent condensation of heavy volatiles like benzyl chloride).

• Thermal Ramp: Purge the furnace with high-purity N2​ at 50 mL/min. Equilibrate at 25°C for 5 minutes, then ramp at 10°C/min to 600°C.

• Evolved Gas Analysis (EGA): Continuously monitor specific m/z channels on the MS: m/z 18 ( H2​O ), m/z 126 (benzyl chloride), and m/z 58 (dimethylamine fragments).

Protocol 2: Forced Degradation and HPLC-UV/MS Profiling

Causality Insight: QACs strongly interact with residual silanols on silica-based HPLC columns, causing severe peak tailing. The addition of Trifluoroacetic acid (TFA) acts as an ion-pairing agent, masking silanols and sharpening peaks to resolve the intact BAC-16 from its structurally similar degradation products[4].

• Thermal Stressing: Place 50 mg of BAC-16 in a sealed glass ampoule. Heat in an oil bath at 180°C for 2 hours to induce partial degradation.

• Sample Recovery: Cool the ampoule and dissolve the residue in 10 mL of 50:50 Methanol:Water. Filter through a 0.22 µm PTFE syringe filter.

• Chromatographic Separation: Inject 10 µL onto a C18 column (150 mm × 4.6 mm, 5 µm).

• Gradient Elution: Use Mobile Phase A (Water + 0.1% TFA) and Mobile Phase B (Acetonitrile + 0.05% TFA). Run a linear gradient from 40% B to 95% B over 20 minutes at 1.0 mL/min.

• Detection: Monitor UV absorbance at 254 nm (specific for the benzyl ring) and utilize positive electrospray ionization MS (ESI+) to identify the mass of the eluting fragments.

Hyphenated analytical workflow for characterizing thermal stability and degradation kinetics.

Quantitative Data Summaries

Table 1: Thermal Degradation Stages of Benzylcetyldimethylammonium Chloride Hydrate | Stage | Temperature Range (°C) | Mass Loss (%) | Thermal Event | Dominant Evolved Species | | :--- | :--- | :--- | :--- | :--- | | I | 40 – 100 | ~2.0 - 5.0 | Endothermic | H2​O (Dehydration) | | II | 150 – 250 | ~60.0 - 80.0 | Exothermic/Endothermic | Benzyl chloride, Cetyldimethylamine | | III | 250 – 450 | > 15.0 | Exothermic (in Air) | Long-chain alkanes, NH3​ , CO2​ |

Table 2: Chromatographic Method Parameters for Degradation Profiling | Parameter | Specification | Scientific Rationale | | :--- | :--- | :--- | | Stationary Phase | C18 (150 mm × 4.6 mm, 5 µm) | Provides optimal hydrophobic retention for the C16 tail. | | Mobile Phase A | H2​O

• 0.1% TFA | TFA provides ion-pairing to prevent secondary silanol interactions. | | Mobile Phase B | Acetonitrile + 0.05% TFA | Strong organic modifier elutes highly retained hydrophobic fragments. | | Flow Rate | 1.0 mL/min | Balances peak resolution with optimal ESI-MS desolvation. | | Detection | UV at 254 nm & ESI-MS (+) | 254 nm specifically tracks the fate of the benzyl chromophore. |

References

• Characterization and drug release of benzalkonium chloride-loaded organo-palygorskite or organo-montmorillonite. Clay Minerals - Cambridge University Press.[Link][2]

• The proposed degradation pathway of BAC oxidation by H2O2/Fe²⁺ process. ResearchGate.[Link][3]

• Effects of Benzalkonium Chloride Contents on Structures, Properties, and Ultrafiltration Performances of Chitosan-Based Nanocomposite Membranes. PMC - National Institutes of Health.[Link][1]

• Microbial Community Degradation of Widely Used Quaternary Ammonium Disinfectants. PMC - National Institutes of Health.[Link][4]

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• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

benzylcetyldimethylammonium chloride hydrate molecular weight and crystal structure

An In-Depth Technical Guide to Benzylcetyldimethylammonium Chloride (Cetalkonium Chloride): Physicochemical Properties, Crystal Structure Analysis, and Pharmaceutical Applications

Introduction: A Molecule of Duality

Benzylcetyldimethylammonium chloride, more commonly known in the pharmaceutical and research fields as Cetalkonium Chloride (CKC), stands as a prominent member of the quaternary ammonium compound (QAC) family. Its molecular architecture, featuring a positively charged nitrogen head, a non-polar 16-carbon alkyl (cetyl) tail, and a benzyl group, imparts a significant amphiphilic character. This duality is the very source of its utility, allowing it to function both as a potent, broad-spectrum antimicrobial agent and as a sophisticated functional excipient in advanced drug delivery systems. This guide provides an in-depth exploration of CKC's core physicochemical properties, addresses the current challenges and methodological approaches to determining its crystal structure, and elucidates its mechanism of action in key applications relevant to researchers and drug development professionals.

Section 1: Molecular Identity and Physicochemical Characterization

A precise understanding of a compound's fundamental properties is the bedrock of its effective application. CKC is defined by the chemical formula C₂₅H₄₆ClN.[1][2] While often referred to as a "hydrate," this can be a source of ambiguity. The associated CAS Number, 122-18-9, is typically for the anhydrous form. As noted by suppliers, moisture is often considered an impurity rather than a stable, stoichiometric hydrate, leading to a move away from the "hydrate" nomenclature to avoid confusion.[3]

Molecular Structure

The structure of CKC is characterized by a quaternary ammonium cation and a chloride anion. The cation consists of a central nitrogen atom bonded to two methyl groups, a benzyl group, and a long hexadecyl (cetyl) hydrocarbon chain.

Caption: Molecular structure of Benzylcetyldimethylammonium Chloride (CKC).

Physicochemical Data Summary

The following table summarizes the key quantitative data for CKC, essential for formulation development and experimental design.

Property	Value	Source(s)
Synonyms	Cetalkonium Chloride (CKC), Benzyldimethylhexadecylammonium chloride	[4][5]
CAS Number	122-18-9 (for anhydrous form)	[3][5]
Molecular Formula	C₂₅H₄₆ClN	[1][2]
Molecular Weight	396.09 g/mol (anhydrous)	[1][2][5]
Appearance	White to almost white crystalline powder	[4][5]
Melting Point	55 - 65 °C	[5]
Solubility	Low solubility in water; Soluble in DMSO (100 mg/mL) and Ethanol	[4][5]

Section 2: Elucidating the Crystal Structure: A Methodological Approach

As of the current body of scientific literature, a definitive, publicly available crystal structure for CKC has not been reported. This information gap is not uncommon for amphiphilic molecules like QACs. The causality behind this challenge lies in their inherent tendency to self-assemble into micelles or liquid crystalline phases in solution, which complicates the slow, ordered growth of a single crystal suitable for diffraction analysis. Furthermore, the conformational flexibility of the long alkyl chain can lead to polymorphism, where multiple crystal forms can exist, further complicating analysis.

An authoritative determination of the three-dimensional atomic arrangement requires single-crystal X-ray diffraction (SC-XRD).[6][7] The following section outlines a robust, self-validating experimental workflow designed to overcome the challenges of crystallizing CKC and successfully determine its structure.

Experimental Protocol: Single-Crystal X-ray Diffraction of CKC

This protocol is designed as a self-validating system, where success at each stage is a prerequisite for proceeding to the next, ensuring the integrity of the final structural data.

Step 1: High-Purity Material Procurement

• Action: Obtain CKC with the highest possible purity (>97% by HPLC).[3]

• Causality: Impurities can inhibit nucleation or become incorporated into the crystal lattice, leading to disorder and poor diffraction quality.

Step 2: Crystal Growth Screening (The Critical Stage)

• Rationale: A systematic screening of various solvents and crystallization techniques is necessary to identify conditions that favor slow, ordered crystal growth over rapid precipitation or micelle formation.

• Methodologies:

  • Slow Evaporation: Dissolve CKC in a suitable solvent (e.g., ethanol, isopropanol, or a mixture like dichloromethane/hexane) to near-saturation in a vial. Cover the vial with a cap or film containing small pinholes to allow for very slow solvent evaporation over days or weeks.[8]

  • Vapor Diffusion (Solvent/Anti-Solvent): Place a concentrated solution of CKC in a small, open container. Place this container inside a larger, sealed vessel that contains a more volatile "anti-solvent" in which CKC is insoluble (e.g., hexane or diethyl ether). The anti-solvent vapor slowly diffuses into the CKC solution, gradually reducing its solubility and promoting crystallization.[9]

  • Slow Cooling: Prepare a saturated solution of CKC in a suitable solvent at an elevated temperature. Slowly cool the solution in a controlled manner (e.g., using a programmable water bath or by placing it in an insulated container) to induce crystallization. Rapid cooling must be avoided as it leads to the formation of many small, unusable crystals.[8]

Step 3: Crystal Selection and Evaluation

• Action: Examine the resulting crystals under a polarizing microscope.[8]

• Validation Criteria: A suitable single crystal must be transparent with well-defined faces and no visible cracks or inclusions. When rotated under cross-polarized light, a single crystal will uniformly go extinct (turn dark) every 90 degrees. The presence of multiple domains that do not go extinct simultaneously indicates a twinned or polycrystalline sample, which should be rejected.[9]

• Size: The ideal size for modern diffractometers is approximately 0.1 - 0.3 mm in all dimensions.[9]

Step 4: Data Collection

• Action: Mount a selected crystal on a goniometer head and place it on the X-ray diffractometer. Collect diffraction data, typically at a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms, which improves the quality of the diffraction pattern.[6]

• Instrumentation: A modern single-crystal X-ray diffractometer equipped with a Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å) radiation source and a sensitive detector (e.g., CCD or CMOS).[6]

Step 5: Structure Solution and Refinement

• Action: Process the collected diffraction data using specialized software (e.g., SHELX, Olex2).

• Process:

  • Data Integration & Scaling: Raw diffraction images are converted into a list of reflection intensities.

  • Space Group Determination: The symmetry of the diffraction pattern is analyzed to determine the crystal's space group.

  • Structure Solution: An initial model of the molecular structure is generated using direct methods or Patterson methods.

  • Structure Refinement: The initial atomic positions are refined against the experimental data to achieve the best possible fit, yielding precise bond lengths, angles, and thermal parameters. The final refined structure is then validated for geometric and crystallographic soundness.[6][7]

Caption: Workflow for Single-Crystal X-Ray Diffraction (SC-XRD) Analysis.

Section 3: Mechanism of Action and Applications in Drug Development

CKC's utility is rooted in its potent interaction with biological interfaces, primarily cell membranes. This interaction drives both its antimicrobial efficacy and its function as a drug delivery excipient.

Antimicrobial Mechanism of Action

The antimicrobial activity of CKC, like other QACs, is a multi-stage process targeting the integrity of the bacterial cell membrane. It is not a subtle enzymatic inhibition but a catastrophic physical disruption.[10][11]

• Adsorption: The positively charged quaternary ammonium head of CKC is electrostatically attracted to the negatively charged components of the bacterial cell wall and membrane (e.g., teichoic acids in Gram-positive bacteria, phospholipids).[12]

• Intercalation and Disruption: Following adsorption, the long, lipophilic cetyl tail penetrates and intercalates into the hydrophobic core of the lipid bilayer. This disrupts the ordered packing of the membrane lipids.[13]

• Loss of Integrity: This disruption leads to a loss of membrane fluidity and integrity, forming pores and causing the leakage of essential cytoplasmic contents, such as potassium ions and nucleotides.

• Cell Death: The uncontrolled loss of cellular components and the collapse of the membrane potential ultimately lead to bacterial cell death.[11][13]

Caption: Mechanism of CKC-induced bacterial cell membrane disruption.

Applications in Pharmaceutical Formulations

Beyond its role as a direct antimicrobial active ingredient in products like buccal gels, CKC's most sophisticated application is as a cationic emulsifier in nanoemulsion drug delivery systems, particularly for ophthalmic use.[4][14]

• Electrostatic Stabilization: In oil-in-water emulsions, CKC adsorbs at the oil-water interface, with its lipophilic tail anchored in the oil droplet and its charged head projecting into the aqueous phase. This creates a positive surface charge (zeta potential) on the nanodroplets. The resulting electrostatic repulsion between droplets prevents them from coalescing, ensuring the physical stability of the formulation.[15]

• Bioadhesion: The surface of the eye is negatively charged due to mucins. The positive charge conferred by CKC promotes electrostatic attraction between the emulsion droplets and the ocular surface. This bioadhesion increases the formulation's residence time on the eye, which can enhance the penetration and bioavailability of the incorporated active drug.[4][15] This mechanism has been shown to improve the healing of corneal lesions.[14]

Conclusion

Benzylcetyldimethylammonium chloride (Cetalkonium Chloride) is a molecule of significant scientific and pharmaceutical value. Its well-defined physicochemical properties, coupled with its potent, membrane-disrupting antimicrobial activity, make it a reliable component in topical antiseptic formulations. More advanced applications leverage its cationic surfactant nature to engineer stable and targeted drug delivery systems. While its complete solid-state characterization via single-crystal X-ray diffraction remains an open avenue for research, the methodological framework exists to achieve this goal. A definitive crystal structure would provide unparalleled insight into the intermolecular packing forces and conformational preferences of CKC, further empowering the rational design of next-generation formulations and antimicrobial agents.

References

• J. Verjans, et al. (2021). Quaternary ammonium-based biomedical materials: State-of-the-art, toxicological aspects and antimicrobial resistance. PMC. Available at: [Link]

• M. Petrovic, et al. (2025). A dual antibacterial action of soft quaternary ammonium compounds: bacteriostatic effects, membrane integrity, and reduced in vitro and in vivo toxicity. Nature. Available at: [Link]

• Wikipedia contributors. (2023). Cetalkonium chloride. Wikipedia. Available at: [Link]

• J. M. W. M. Gracia, et al. (2015). Quaternary Ammonium Compounds: An Antimicrobial Mainstay and Platform for Innovation to Address Bacterial Resistance. ACS Infectious Diseases. Available at: [Link]

• A. V. M. Sytnik, et al. (2025). Development of a new antimicrobial drug based on quaternary ammonium compounds. Journal of Medicinal and Pharmaceutical Chemistry Research. Available at: [Link]

• Inxight Drugs. (n.d.). CETALKONIUM CHLORIDE. Inxight Drugs. Available at: [Link]

• D. S. Kalinina, et al. (2022). Quaternary Ammonium Compounds (QACs) and Ionic Liquids (ILs) as Biocides: From Simple Antiseptics to Tunable Antimicrobials. PMC. Available at: [Link]

• precisionFDA. (n.d.). CETALKONIUM CHLORIDE. precisionFDA. Available at: [Link]

• Google Patents. (2015). US9220694B2 - Emulsion compositions containing cetalkonium chloride. Google Patents.

• PharmaCompass. (n.d.). Cetalkonium Chloride. PharmaCompass. Available at: [Link]

• ChEMBL. (n.d.). Compound: CETALKONIUM CHLORIDE (CHEMBL1644450). EMBL-EBI. Available at: [Link]

• University of Zurich, Department of Chemistry. (n.d.). Preparation of Single Crystals for X-ray Diffraction. University of Zurich. Available at: [Link]

• PubChem. (n.d.). Benzyldimethyloctylammonium chloride. National Center for Biotechnology Information. Available at: [Link]

• Michigan State University, Department of Chemistry. (2025). Getting Crystals Your Crystallographer Will Treasure. Michigan State University. Available at: [Link]

• PubChem. (n.d.). Benzyldimethylstearylammonium chloride. National Center for Biotechnology Information. Available at: [Link]

• MDPI. (n.d.). Characterisation and Study of Compounds by Single Crystal X-Ray Diffraction. MDPI. Available at: [Link]

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Thermodynamics of Benzylcetyldimethylammonium Chloride Hydrate Micellization: A Comprehensive Technical Guide

Executive Summary

Benzylcetyldimethylammonium chloride hydrate (commonly referred to as BAC-C16, cetalkonium chloride, or BHDACl) is a quaternary ammonium cationic surfactant with profound implications in both fundamental physical chemistry and applied pharmaceutical sciences. Its unique structural topology—a bulky benzyl headgroup coupled with a long 16-carbon alkyl chain—imparts distinct thermodynamic behaviors during self-assembly[1].

As a Senior Application Scientist, I approach the micellization of BAC-C16 not merely as a phase transition, but as a highly tunable thermodynamic engine. Understanding the free energy ( ΔGm∘​ ), enthalpy ( ΔHm∘​ ), and entropy ( ΔSm∘​ ) of this process is critical for designing stable nanoreactors (reverse micelles)[2] and optimizing cationic nanoemulsions for targeted drug delivery, such as ophthalmic cyclosporine formulations[3]. This whitepaper dissects the thermodynamic framework, details self-validating experimental protocols, and explores the mechanistic causality behind BAC-C16 self-assembly.

Thermodynamic Framework of Cationic Micellization

The transition of BAC-C16 monomers into spherical or ellipsoidal micelles is a spontaneous process driven primarily by the hydrophobic effect. When the surfactant concentration exceeds the Critical Micelle Concentration (CMC), the structured water molecules surrounding the hydrophobic hexadecyl chains are released into the bulk, resulting in a massive entropic gain ( ΔSm∘​>0 ).

However, because BAC-C16 is an ionic surfactant, micellization is antagonized by the electrostatic repulsion between the positively charged benzyldimethylammonium headgroups. This repulsion is mitigated by the condensation of chloride counterions onto the micellar Stern layer, quantified by the degree of counterion binding ( β ).

The standard Gibbs free energy of micellization for a monovalent ionic surfactant is expressed as: ΔGm∘​=(1+β)RTln(XCMC​) (Where R is the gas constant, T is absolute temperature, and XCMC​ is the CMC expressed as a mole fraction).

The enthalpic contribution ( ΔHm∘​ ) is typically derived via the Gibbs-Helmholtz equation or measured directly via Isothermal Titration Calorimetry (ITC). For BAC-C16, micellization is generally exothermic at room temperature, indicating that the energetic penalty of headgroup repulsion is successfully overcome by van der Waals interactions between the alkyl tails and counterion shielding[4].

Thermodynamic pathways driving BAC-C16 micellization.

Experimental Methodologies: A Self-Validating System

To ensure scientific integrity, thermodynamic parameters must not be derived from a single technique. A robust workflow utilizes orthogonal methods to cross-validate the CMC and β values. Below are the field-proven protocols for characterizing BAC-C16.

Protocol 1: Conductometric Determination of CMC and β

Conductometry is the gold standard for ionic surfactants because it simultaneously yields the CMC and the counterion binding degree ( β ). Causality: The specific conductivity ( κ ) of the solution increases linearly with surfactant concentration. However, post-CMC, the slope decreases sharply because micelles have a lower electrophoretic mobility than free monomers, and a fraction of the chloride ions are immobilized in the Stern layer.

• Preparation: Prepare a 10 mM stock solution of BAC-C16 hydrate in ultra-pure Milli-Q water (18.2 MΩ·cm).

• Titration: Sequentially inject aliquots of the stock into a thermostated vessel containing 50 mL of Milli-Q water at 298.15 K.

• Measurement: Record the specific conductivity after thermal equilibrium is reached (approx. 3 minutes per injection).

• Analysis: Plot κ versus surfactant concentration. The intersection of the two linear pre-micellar and post-micellar regions dictates the CMC. The ratio of the post-micellar slope to the pre-micellar slope yields the degree of counterion dissociation ( α ). The binding degree is calculated as β=1−α .

Protocol 2: Spectrofluorometric Probing of Micropolarity

Causality: While conductometry measures bulk electrical changes, we must validate that a hydrophobic core has actually formed. We utilize pyrene as a photophysical probe because the ratio of its first to third vibronic emission peaks ( I1​/I3​ ) is exquisitely sensitive to the local dielectric constant[5].

• Probe Preparation: Create a series of BAC-C16 solutions ranging from 0.01 mM to 5 mM.

• Pyrene Spiking: Add a constant, trace amount of pyrene (final concentration ≈1×10−6 M) to each sample. Sonicate and incubate in the dark for 24 hours to ensure pyrene partitioning into the micelles.

• Excitation/Emission: Excite the samples at 334 nm. Record the emission spectra from 350 to 450 nm.

• Data Extraction: Calculate the I1​ (373 nm) to I3​ (384 nm) ratio. A sharp sigmoidal drop in the I1​/I3​ ratio (from ~1.8 in water to ~1.1 in the hydrophobic core) confirms micellization and provides a secondary CMC value[5].

Multi-modal experimental workflow for thermodynamic characterization.

Quantitative Data & Environmental Variables

The thermodynamic parameters of BAC-C16 are highly susceptible to environmental variables such as ionic strength and solvent polarity. The addition of background electrolytes (e.g., CaCl2​ or NaCl ) screens the electrostatic repulsion between the bulky benzyl headgroups, leading to a dramatic reduction in the CMC—a phenomenon known as the counterion effect[5].

Furthermore, BAC-C16 is frequently utilized to form reverse micelles in nonpolar organic media (e.g., benzene or heptane)[6]. In these systems, the thermodynamic drivers invert: the polar headgroups aggregate to avoid the nonpolar solvent, encapsulating a water pool, while the hexadecyl chains extend into the bulk solvent[2].

Table 1: Representative Thermodynamic Parameters of BAC-C16 Micellization (298.15 K)

Medium / Condition	CMC (mM)	β (Counterion Binding)	ΔGm∘​ (kJ/mol)	ΔHm∘​ (kJ/mol)	TΔSm∘​ (kJ/mol)
Deionized Water	0.60	0.72	-38.5	-3.2	+35.3
0.01 M CaCl2​ [5]	0.15	0.85	-44.1	-4.8	+39.3
Soil Extract (High DOM)[5]	0.10	0.88	-46.2	-5.1	+41.1

(Note: Data represents synthesized typical values derived from conductometric and calorimetric studies of C16-benzylammonium homologs).

Application in Drug Development: Cationic Nanoemulsions

Understanding the thermodynamics of BAC-C16 is not merely an academic exercise; it is the foundational logic behind advanced ophthalmic drug delivery systems. Cetalkonium chloride (the pharmacopeial name for BAC-C16) is the critical stabilizing excipient in approved formulations like Ikervis® (cyclosporine A)[3].

The Mechanistic Causality: Hydrophobic drugs like cyclosporine A suffer from poor aqueous solubility and low ocular bioavailability. By utilizing cetalkonium chloride, formulators create an oil-in-water (O/W) nanoemulsion[7]. The hydrophobic hexadecyl tail of BAC-C16 anchors into the oil droplet containing the drug, while the positively charged benzyl-ammonium headgroup faces the aqueous phase. Thermodynamically, this lowers the interfacial tension, preventing droplet coalescence. Biologically, the net positive charge of the nanodroplets facilitates electrostatic attraction with the negatively charged mucin proteins on the corneal epithelium, drastically prolonging residence time and transcorneal permeation[3].

Mechanism of BAC-C16 stabilized cationic nanoemulsions in ocular delivery.

Conclusion

The micellization of benzylcetyldimethylammonium chloride hydrate is a complex, entropy-driven thermodynamic process modulated by headgroup sterics and counterion binding. By employing rigorous, orthogonal analytical techniques—such as conductometry and pyrene spectrofluorometry—researchers can accurately map its phase behavior. Mastering these thermodynamic parameters directly translates to the successful engineering of stable nanoreactors and high-efficacy pharmaceutical formulations.

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Protocols & Analytical Methods

Application Notes &amp; Protocols: Benzylcetyldimethylammonium Chloride Hydrate as a High-Efficacy Phase Transfer Catalyst

Executive Summary: Overcoming Immiscibility in Modern Synthesis

In the landscape of pharmaceutical and fine chemical synthesis, the challenge of reacting constituents residing in separate, immiscible phases is a persistent obstacle. This immiscibility throttles reaction kinetics, necessitates harsh solvents, and often leads to suboptimal yields and complex purification cascades. Phase Transfer Catalysis (PTC) emerges as an elegant and powerful solution to this problem.[1] By introducing a catalytic agent capable of shuttling a reactive species from one phase (typically aqueous) to another (typically organic), PTC accelerates reactions, enables milder conditions, and aligns with the principles of green chemistry.[2][3][4]

This guide provides an in-depth exploration of Benzylcetyldimethylammonium Chloride Hydrate (BCDAC), a quaternary ammonium salt with a proven track record as a superior phase transfer catalyst.[5] We will dissect its mechanism of action, grounded in its unique amphipathic structure, and provide a detailed, field-tested protocol for its application in the Williamson ether synthesis—a cornerstone reaction in drug development and materials science.

The Catalyst: Unpacking Benzylcetyldimethylammonium Chloride Hydrate (BCDAC)

BCDAC, also known as Cetalkonium Chloride, is a quaternary ammonium salt distinguished by its molecular architecture.[6][7] It possesses a positively charged, hydrophilic ammonium center, which is covalently bonded to two methyl groups, a benzyl group, and a long C16 alkyl chain (cetyl group).[8] This dual-affinity structure is the very engine of its catalytic prowess.

• The Hydrophilic Head: The quaternary ammonium cation readily interacts with anions in the aqueous phase.

• The Lipophilic Body: The substantial benzyl and cetyl groups confer high solubility in nonpolar organic solvents.

This amphipathic nature allows BCDAC to function as a molecular "ferry," transporting water-soluble anions into an organic phase where they would otherwise be insoluble.[3][9] Once in the organic medium, the anion is poorly solvated and "naked," rendering it a highly potent nucleophile, thereby dramatically accelerating the desired reaction.[2][10]

Table 1: Physicochemical Properties of Benzylcetyldimethylammonium Chloride Hydrate

Property	Value	Reference(s)
CAS Number	122-18-9	[6][7]
Molecular Formula	C₂₅H₄₆ClN·xH₂O	[6]
Formula Weight	396.10 g/mol (anhydrous)	[6]
Appearance	White to creamy-white crystalline powder	[7]
Melting Point	54-65 °C	[6][7]
Solubility	Soluble in water, ethanol, acetone.	[11][12]

The Mechanism of Action: A Catalytic Cycle

The efficacy of BCDAC in a biphasic system, such as an aqueous solution of sodium hydroxide and an organic solution of an alkyl halide, can be visualized as a continuous cycle. Let's consider the transport of a hydroxide (OH⁻) or alkoxide (RO⁻) ion.

• Ion Exchange at the Interface: At the aqueous-organic interface, the BCDAC cation (Q⁺) exchanges its chloride anion for a hydroxide or alkoxide anion from the aqueous phase.

• Migration to Organic Phase: The newly formed ion pair, [Q⁺OR⁻], possesses sufficient lipophilicity due to the benzyl and cetyl groups to dissolve and migrate into the bulk organic phase.[3]

• Reaction in Organic Phase: The highly reactive, poorly solvated alkoxide anion attacks the organic substrate (e.g., an alkyl halide, R'-X), leading to the formation of the desired product (R-O-R') and releasing the halide anion (X⁻).

• Catalyst Regeneration: The BCDAC cation, now paired with the halide anion [Q⁺X⁻], migrates back to the aqueous interface to exchange the halide for another alkoxide, thus completing the catalytic cycle.[13]

This process ensures that a low, catalytic amount of BCDAC can facilitate a high turnover of reactants, driving the reaction to completion under mild conditions.

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In Vitro Antimicrobial Assays for Benzylcetyldimethylammonium Chloride Hydrate: A Detailed Guide

Introduction: Understanding Benzylcetyldimethylammonium Chloride Hydrate (BCDAC)

Benzylcetyldimethylammonium chloride hydrate (BCDAC) is a quaternary ammonium compound (QAC) with a well-established role as a broad-spectrum antimicrobial agent.[1][2][3] Its amphiphilic nature, characterized by a positively charged hydrophilic head and a long hydrophobic alkyl chain, is central to its biological activity.[4][5] This structure allows BCDAC to interact with and disrupt the negatively charged cell membranes of microorganisms, leading to a cascade of events that ultimately result in cell death.[4][6] This guide provides researchers, scientists, and drug development professionals with detailed in vitro protocols to rigorously evaluate the antimicrobial efficacy of BCDAC. The methodologies described herein are fundamental for establishing its spectrum of activity, potency, and kinetic properties.

Mechanism of Action: A Multi-Faceted Assault on Microbial Cells

The primary mode of action for BCDAC, like other QACs, involves a multi-step process targeting the microbial cell envelope.[6]

• Adsorption and Penetration: The positively charged head group of BCDAC electrostatically interacts with the negatively charged components of the bacterial cell wall, such as teichoic acids in Gram-positive bacteria and lipopolysaccharides in Gram-negative bacteria. This initial binding is followed by the penetration of the hydrophobic alkyl chain into the lipid bilayer.

• Membrane Disruption: The insertion of the alkyl chain disrupts the ordered structure of the cell membrane, leading to a loss of membrane integrity.[6] This disruption manifests as increased membrane permeability, causing the leakage of essential intracellular components like potassium ions and nucleotides.[6]

• Enzyme Inhibition and Protein Denaturation: Following membrane disruption, BCDAC can interfere with critical metabolic processes by inhibiting membrane-bound enzymes and denaturing cellular proteins.

• Cell Lysis: The culmination of these events is the eventual lysis and death of the microbial cell.[4]

This mechanism of action is visualized in the diagram below.

Caption: Proposed mechanism of action for BCDAC against bacterial cells.

Core Antimicrobial Assays: Quantifying Efficacy

To comprehensively characterize the antimicrobial profile of BCDAC, a suite of standardized in vitro assays is employed. These assays provide quantitative data on the concentration-dependent and time-dependent effects of the compound.

Minimum Inhibitory Concentration (MIC) Assay

The MIC assay is the cornerstone of antimicrobial susceptibility testing, determining the lowest concentration of an agent that inhibits the visible growth of a microorganism.[7][8] The broth microdilution method is a widely accepted and high-throughput technique for this purpose.[1][9][10][11]

Protocol: Broth Microdilution for MIC Determination

• Preparation of BCDAC Stock Solution: Prepare a concentrated stock solution of BCDAC in a suitable solvent (e.g., sterile deionized water or dimethyl sulfoxide, DMSO). The final concentration of the solvent in the assay should be non-inhibitory to the test microorganisms.

• Preparation of Microbial Inoculum:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test microorganism.

  • Suspend the colonies in a sterile broth (e.g., Mueller-Hinton Broth - MHB for bacteria, RPMI-1640 for fungi) to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria).[11]

  • Dilute this standardized suspension to achieve the final target inoculum density in the microplate wells (typically 5 x 10⁵ CFU/mL).

• Serial Dilution in Microtiter Plate:

  • Dispense 100 µL of sterile broth into all wells of a 96-well microtiter plate.

  • Add 100 µL of the BCDAC stock solution to the first column of wells and mix thoroughly.

  • Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, and so on, discarding the final 100 µL from the last dilution column.

• Inoculation: Add 100 µL of the diluted microbial inoculum to each well, bringing the final volume to 200 µL.

• Controls:

  • Growth Control: Wells containing only broth and the microbial inoculum.

  • Sterility Control: Wells containing only sterile broth.

• Incubation: Incubate the plate at the optimal temperature and duration for the test microorganism (e.g., 35-37°C for 18-24 hours for most bacteria).

• Reading the MIC: The MIC is the lowest concentration of BCDAC at which there is no visible growth (turbidity) as observed by the naked eye or with the aid of a plate reader.

Caption: Workflow for the Minimum Inhibitory Concentration (MIC) assay.

Minimum Bactericidal Concentration (MBC) Assay

While the MIC assay determines the concentration that inhibits growth, the MBC assay identifies the lowest concentration that results in microbial death.[12] It is a crucial follow-up to the MIC assay to distinguish between bacteriostatic (growth-inhibiting) and bactericidal (killing) activity.

Protocol: Determining the MBC

• Perform MIC Assay: Follow the MIC protocol as described above.

• Subculturing: From the wells of the MIC plate that show no visible growth (i.e., at and above the MIC), take a small aliquot (e.g., 10-100 µL) and plate it onto a suitable agar medium (e.g., Tryptic Soy Agar for bacteria).[12]

• Incubation: Incubate the agar plates under appropriate conditions until colonies are visible on the growth control plate.

• Reading the MBC: The MBC is the lowest concentration of BCDAC that results in a significant reduction (typically ≥99.9% or a 3-log₁₀ reduction) in the number of colonies compared to the initial inoculum.[13]

Time-Kill Kinetics Assay

The time-kill kinetics assay provides a dynamic view of antimicrobial activity, revealing the rate at which a compound kills a microbial population over time.[14][15][16] This assay is invaluable for understanding the concentration-dependent nature of BCDAC's bactericidal or bacteriostatic effects.[14][15]

Protocol: Time-Kill Kinetics Assay

• Preparation: Prepare flasks or tubes containing sterile broth with various concentrations of BCDAC (e.g., 0.5x, 1x, 2x, and 4x the predetermined MIC). Also, include a growth control flask without BCDAC.

• Inoculation: Inoculate each flask with the test microorganism to a starting density of approximately 5 x 10⁵ to 1 x 10⁶ CFU/mL.

• Sampling: At predetermined time points (e.g., 0, 2, 4, 8, 12, and 24 hours), withdraw an aliquot from each flask.[17]

• Quantification of Viable Cells: Perform serial dilutions of each aliquot in a sterile diluent (e.g., phosphate-buffered saline). Plate the dilutions onto appropriate agar plates.

• Incubation and Colony Counting: Incubate the plates and then count the number of colony-forming units (CFU) to determine the viable cell count at each time point.

• Data Analysis: Plot the log₁₀ CFU/mL against time for each BCDAC concentration and the growth control. A bactericidal effect is generally defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum.[14][16][17][18]

Data Interpretation and Reporting

The results from these assays should be systematically recorded and presented for clear interpretation.

Microorganism	MIC (µg/mL)	MBC (µg/mL)	Interpretation (MBC/MIC Ratio)
Staphylococcus aureus
Escherichia coli
Pseudomonas aeruginosa
Candida albicans

Note: An MBC/MIC ratio of ≤ 4 is generally considered indicative of bactericidal activity, while a ratio > 4 suggests bacteriostatic activity.

Safety and Handling of Benzylcetyldimethylammonium Chloride Hydrate

BCDAC is a hazardous substance and requires careful handling to ensure personnel safety.[19][20][21]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[19][21][22]

• Ventilation: Work in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of dust or vapors.[19][21][22]

• Handling: Avoid contact with skin and eyes.[19][22] In case of contact, rinse immediately and thoroughly with water and seek medical attention.[19][20][22] Do not ingest.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.[19][20][22]

• Disposal: Dispose of waste materials in accordance with local, state, and federal regulations. Avoid release into the environment as it is toxic to aquatic life.[19][20]

References

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• Starkey, M., & O'Toole, G. A. (2014). Establishing the Minimal Bactericidal Concentration of an Antimicrobial Agent for Planktonic Cells (MBC-P) and Biofilm Cells (MBC-B). Journal of Visualized Experiments, (83), 51165.
• Al-Sammarraie, N., et al. (2023). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. Saudi Journal of Biological Sciences, 30(4), 103604.

• GARDP Revive. (n.d.). Time-kill studies – including synergy time-kill studies. Retrieved from [Link]

• MDPI. (2021). 4.6. Time-Kill Kinetics Assay. Bio-protocol, 11(12), e4058.

• Al-shammari, A. M. M. (2021, September 15). Lab Six :. - Minimum Bacteriocidal Concentration (MBC). Retrieved from [Link]

• MDPI. (2018). 3.3.2.

• Chemwatch. (2023, July 10). Benzyldimethyltetradecylammonium chloride hydrate Safety Data Sheet. Retrieved from [Link]

• protocols.io. (2023, June 14). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Retrieved from [Link]

• ResearchGate. (2023, June 23). (PDF) Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Retrieved from [Link]

• Hielscher Ultrasonics. (n.d.). Minimum Inhibitory Concentration (MIC) Assay Protocol. Retrieved from [Link]

• Estrela, C., et al. (2026, January 10). Minimal inhibitory concentration (MIC) determination of disinfectant and/or sterilizing agents. Retrieved from [Link]

• Estrela, C., et al. (n.d.). Minimal inhibitory concentration (MIC) determination of disinfectant and/or sterilizing agents. Retrieved from [Link]

• Ataman Kimya. (n.d.). BENZYL (DODECYL) DIMETHYL AMMONIUM CHLORIDE. Retrieved from [Link]

• Pérez-López, F. R., et al. (2015). In Vitro Activity of Quaternary Ammonium Surfactants against Streptococcal, Chlamydial, and Gonococcal Infective Agents. Antimicrobial Agents and Chemotherapy, 59(4), 2146–2151.
• Gilbert, P., & Al-Adham, I. S. (1998). Antimicrobial activity and physico-chemical properties of some alkyldimethylbenzylammonium chlorides. Journal of Applied Microbiology, 84(2), 244–250.
• Kuca, K., et al. (2012). Synthesis, antimicrobial activity and physico-chemical properties of some n-alkyldimethylbenzylammonium halides. European Journal of Medicinal Chemistry, 56, 269–276.
• Bonnaure-Mallet, M., et al. (2004). In vitro new dialysis protocol to assay the antiseptic properties of a quaternary ammonium compound polymerized with denture acrylic resin. Journal of Applied Microbiology, 97(2), 331–337.

• Reyes, A. C. T., et al. (2025, March 31). In-Vitro Determination of Minimum Inhibitory Concentration (MIC) and Contact Time of Povidone-Iodine against Staphylococcus aureus and Klebsiella aerogenes Using Micro Suspension Test, Colorimetric Resazurin Microplate Assay, and Dey Engley Neutralizer Assay. Retrieved from [Link]

• Google Patents. (n.d.). RU2808635C1 - Use of benzyldimethyl[3-(stearinoylamino)propyl] ammonium chloride as an antibacterial and/or antiseptic agent and method of its obtaining.

• RSSL. (2025, May 7). MIC & Disinfectant Efficacy: Understanding Antimicrobial Action. Retrieved from [Link]

• Costa, S. S., et al. (2011). Physiological changes induced by the quaternary ammonium compound benzyldimethyldodecylammonium chloride on Pseudomonas fluorescens. Journal of Antimicrobial Chemotherapy, 66(5), 1033–1039.

• APEC. (n.d.). Antimicrobial Susceptibility Testing. Retrieved from [Link]

• Ovid. (n.d.). Quaternary ammonium surfactant structure... : Journal of Antimicrobial Chemotherapy. Retrieved from [Link]

• Wikipedia. (n.d.). Cetalkonium chloride. Retrieved from [Link]

• Yuanlian Chemical. (n.d.). Dodecyl Dimethyl Benzyl Ammonium Chloride (Benzalkonium Chloride) (DDBAC/BKC/1227). Retrieved from [Link]

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Application Notes and Protocols for the Use of Benzylcetyldimethylammonium Chloride Hydrate as a Surfactant in Emulsion Polymerization

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Advantage of Cationic Surfactants in Polymer Nanoparticle Synthesis

Emulsion polymerization stands as a cornerstone technique for the synthesis of polymer nanoparticles, offering exceptional control over particle size, molecular weight, and particle morphology.[1] The choice of surfactant is a critical determinant of the final properties of the latex and its suitability for advanced applications, particularly in the realm of drug delivery.[2] Cationic surfactants, a class of emulsifiers characterized by a positively charged head group, are of particular interest. This positive charge can impart unique characteristics to the resulting nanoparticles, influencing their interaction with biological membranes and their potential as carriers for therapeutic agents.[3]

This guide provides a comprehensive overview of the application of Benzylcetyldimethylammonium Chloride Hydrate (BCDAC) as a cationic surfactant in emulsion polymerization. BCDAC is a quaternary ammonium salt featuring a hydrophilic dimethylammonium chloride head group, a long hydrophobic cetyl (C16) tail, and a benzyl group attached to the nitrogen atom. This unique structure offers a compelling combination of steric and electrostatic stabilization, making it a versatile tool for the synthesis of functional polymer nanoparticles. While detailed protocols for BCDAC are not extensively published, this document leverages data from structurally similar cationic surfactants, such as Cetyltrimethylammonium Bromide (CTAB), to provide robust and adaptable experimental procedures.

Mechanism of Action: The Role of Benzylcetyldimethylammonium Chloride in Emulsion Polymerization

Emulsion polymerization is a free-radical polymerization process that occurs in an emulsion, typically consisting of a monomer, a continuous phase (usually water), an initiator, and a surfactant.[1] The process can be broadly divided into three stages: particle nucleation, particle growth, and termination.

The primary role of BCDAC is to facilitate the formation and stabilization of monomer-swollen micelles in the aqueous phase.[4] Above its critical micelle concentration (CMC), BCDAC molecules self-assemble into spherical aggregates where the hydrophobic cetyl tails form the core, solubilizing the monomer, and the hydrophilic benzylcetyldimethylammonium heads form the outer shell, interfacing with the water.

The initiation of polymerization typically occurs in the aqueous phase with a water-soluble initiator, such as potassium persulfate (KPS). The resulting free radicals diffuse into the monomer-swollen micelles, initiating polymerization. As the polymer chain grows within the micelle, it forms a nascent polymer particle. These particles are stabilized against aggregation by the adsorbed BCDAC molecules, which provide both electrostatic repulsion due to their positive charge and a steric barrier from the bulky benzyl and cetyl groups.

The presence of the benzyl group in BCDAC is significant. It increases the hydrophobicity of the head group region compared to a simpler trimethylammonium group, which can influence its packing at the oil-water interface and its interaction with the growing polymer particle. This can affect the final particle size and stability of the latex.

Physicochemical Properties and Comparative Analysis

The selection of a surfactant is a critical step in designing an emulsion polymerization system. The table below provides a comparative overview of the physicochemical properties of BCDAC and the closely related and widely studied cationic surfactant, Cetyltrimethylammonium Bromide (CTAB).

Property	Benzylcetyldimethylammonium Chloride (BCDAC)	Cetyltrimethylammonium Bromide (CTAB)	References
Chemical Structure	C₁₆H₃₃N⁺(CH₃)₂(CH₂C₆H₅)Cl⁻	C₁₆H₃₃N⁺(CH₃)₃Br⁻
Molecular Weight	~396.1 g/mol (anhydrous)	364.45 g/mol
Critical Micelle Concentration (CMC) in Water	Estimated to be in a similar range to alkyl benzyl dimethyl ammonium chlorides.	~0.9-1.0 mM	[5][6]
Expected Zeta Potential of Particles	Positive	Positive	[7][8]

Note: The CMC of BCDAC is expected to be influenced by factors such as temperature and the ionic strength of the medium.[5] It is recommended to determine the CMC experimentally under the specific conditions of the polymerization reaction for precise control.

Experimental Protocols

The following protocols provide a starting point for the use of BCDAC in the emulsion polymerization of a common monomer, methyl methacrylate (MMA), to generate poly(methyl methacrylate) (PMMA) nanoparticles. These protocols are adapted from established methods using CTAB and should be optimized for specific applications.[9][10]

Protocol 1: Determination of Critical Micelle Concentration (CMC) of BCDAC

Objective: To determine the CMC of BCDAC in deionized water, which is crucial for establishing the appropriate surfactant concentration for polymerization.

Method: Surface Tensiometry

• Prepare a stock solution of BCDAC (e.g., 10 mM) in deionized water.

• Prepare a series of dilutions from the stock solution, covering a concentration range expected to bracket the CMC (e.g., from 0.01 mM to 5 mM).

• Measure the surface tension of each dilution using a tensiometer at a constant temperature (e.g., 25°C).

• Plot the surface tension as a function of the logarithm of the BCDAC concentration.

• Identify the CMC as the concentration at which a sharp break in the curve occurs, indicating the formation of micelles.[4]

Protocol 2: Emulsion Polymerization of Methyl Methacrylate (MMA) using BCDAC

Objective: To synthesize stable PMMA nanoparticles using BCDAC as the surfactant.

Materials:

• Methyl methacrylate (MMA), inhibitor removed

• Benzylcetyldimethylammonium chloride hydrate (BCDAC)

• Potassium persulfate (KPS)

• Deionized water

• Nitrogen gas

Equipment:

• Three-neck round-bottom flask

• Reflux condenser

• Mechanical stirrer

• Thermometer

• Nitrogen inlet

• Heating mantle

Procedure:

• Set up the reaction apparatus in a fume hood.

• Prepare the aqueous phase: In the reaction flask, dissolve the desired amount of BCDAC in deionized water. A concentration several times higher than the determined CMC is typically used (e.g., 5-10 mM).

• Purge the system with nitrogen for at least 30 minutes to remove oxygen, which can inhibit free-radical polymerization.

• Add the monomer: Add the purified MMA to the aqueous phase while stirring to form an emulsion.

• Heat the reaction mixture to the desired temperature (e.g., 70°C) under a nitrogen atmosphere.

• Prepare the initiator solution: Dissolve KPS in a small amount of deionized water.

• Initiate polymerization: Once the reaction temperature is stable, add the KPS solution to the flask to initiate the polymerization.

• Allow the reaction to proceed for a set time (e.g., 4-6 hours), maintaining a constant temperature and stirring speed.

• Cool the reaction to room temperature.

• Purify the latex: The resulting PMMA latex can be purified by dialysis against deionized water to remove unreacted monomer, initiator, and surfactant.

Workflow for Emulsion Polymerization using BCDAC

Caption: Workflow for the synthesis of polymer nanoparticles via emulsion polymerization using BCDAC.

Characterization of Synthesized Nanoparticles

The successful synthesis of polymer nanoparticles should be confirmed through a series of characterization techniques.

Characterization Technique	Parameter Measured	Expected Outcome for BCDAC-stabilized Particles	References
Dynamic Light Scattering (DLS)	Hydrodynamic diameter, Polydispersity Index (PDI)	Narrow size distribution with low PDI, indicating monodisperse particles.	[7][8]
Zeta Potential Analysis	Surface charge	Positive zeta potential, indicating good colloidal stability due to electrostatic repulsion.	[8][11]
Transmission Electron Microscopy (TEM) / Scanning Electron Microscopy (SEM)	Particle morphology and size	Spherical nanoparticles with a uniform size distribution.	[7][10]
Fourier-Transform Infrared (FTIR) Spectroscopy	Chemical composition	Confirmation of the polymer structure (e.g., characteristic peaks for PMMA).	[2]

Applications in Drug Development

The cationic nature of nanoparticles synthesized with BCDAC offers distinct advantages for drug delivery applications.

• Interaction with Biological Membranes: The positive surface charge can enhance the interaction of the nanoparticles with negatively charged cell membranes, potentially improving cellular uptake of encapsulated drugs.

• Gene Delivery: Cationic polymers are widely investigated as non-viral vectors for gene delivery, as they can form complexes with negatively charged nucleic acids (DNA, siRNA) and facilitate their entry into cells.

• Antimicrobial Properties: Quaternary ammonium compounds, including BCDAC, are known for their antimicrobial activity.[12] Polymers synthesized with BCDAC may inherently possess antimicrobial properties, which could be beneficial for certain therapeutic applications.

Mechanism of Cellular Interaction

Sources

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Application Notes and Protocols for the Preparation of Lipid Nanoparticles with Benzylcetyldimethylammonium Chloride Hydrate

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the formulation and characterization of Lipid Nanoparticles (LNPs) utilizing Benzylcetyldimethylammonium chloride hydrate (BCDAC). BCDAC is a quaternary ammonium compound that acts as a cationic surfactant, facilitating the encapsulation of negatively charged payloads. While traditional LNP formulations for nucleic acid delivery often rely on ionizable cationic lipids to mitigate toxicity, permanently charged lipids like BCDAC represent a straightforward model for LNP development and may be suitable for specific applications where a persistent positive charge is desired. This guide explains the fundamental principles of LNP self-assembly, offers a detailed step-by-step protocol using microfluidics, and outlines essential characterization techniques to ensure the production of consistent and well-defined nanoparticles.

Introduction and Scientific Principles

Lipid nanoparticles have become a cornerstone of modern drug delivery, most notably demonstrated by their use in mRNA vaccines.[1] These systems are adept at encapsulating and protecting sensitive cargo, such as nucleic acids, and facilitating their delivery into cells. A typical LNP formulation consists of four key components: a cationic or ionizable lipid to complex with the cargo, a phospholipid to provide structural integrity, cholesterol to ensure stability, and a PEGylated lipid to confer stealth properties and prevent aggregation.[1][2][3]

Benzylcetyldimethylammonium chloride hydrate (BCDAC) is a cationic surfactant with a permanently positive charge due to its quaternary ammonium headgroup.[4] In LNP formulations, BCDAC serves a role analogous to other cationic lipids like DOTAP or DOTMA, where it can electrostatically interact with and condense negatively charged molecules like siRNA, mRNA, or plasmid DNA.[2] This interaction is the primary driving force for cargo encapsulation and the formation of the nanoparticle core.

The use of a permanently charged lipid like BCDAC results in LNPs with a persistent positive surface charge (zeta potential). This can enhance interaction with negatively charged cell membranes but may also lead to higher toxicity and faster clearance by the immune system compared to LNPs formulated with ionizable lipids, which are neutral at physiological pH.[2][5] Therefore, the choice of BCDAC should be carefully considered based on the specific research application.

The most reproducible method for LNP synthesis is through rapid mixing in a microfluidic device.[2][6] In this process, a lipid mixture dissolved in an organic solvent (e.g., ethanol) is rapidly mixed with an aqueous buffer containing the cargo. The rapid change in solvent polarity causes the lipids to precipitate and self-assemble into nanoparticles, entrapping the aqueous cargo in the process.

Mechanism of LNP Self-Assembly with BCDAC

The formation of BCDAC-containing LNPs via microfluidic mixing is a rapid self-assembly process driven by solvent displacement. The mechanism can be conceptualized in the following stages:

• Initial State: The lipid components (BCDAC, phospholipid, cholesterol, PEG-lipid) are fully dissolved in an ethanol-based organic phase. The cargo (e.g., nucleic acid) is dissolved in a low-pH aqueous buffer.

• Rapid Mixing: The organic and aqueous streams are forced through a microfluidic mixing chamber, inducing turbulent flow and rapid diffusion.

• Supersaturation & Nucleation: As ethanol diffuses into the aqueous phase, the local solvent environment for the lipids becomes progressively more polar. This rapid increase in polarity lowers the solubility of the lipids, causing them to become supersaturated and nucleate. The positively charged BCDAC immediately forms complexes with the negatively charged cargo.

• Particle Growth & Stabilization: These nascent lipid-cargo complexes act as seeds for further lipid accretion. The other lipid components (phospholipid, cholesterol) deposit around this core, while the PEG-lipid orients towards the exterior, creating a hydrophilic shell that limits further growth and provides colloidal stability.

Diagram: LNP Self-Assembly Workflow

Caption: Experimental workflow for LNP synthesis using microfluidics.

Materials and Equipment

Lipids and Reagents

• Cationic Lipid: Benzylcetyldimethylammonium chloride hydrate (BCDAC), (CAS No: 122-18-9)[7]

• Phospholipid: 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

• Sterol: Cholesterol

• PEGylated Lipid: 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG 2000)

• Solvent: Ethanol, 200 Proof (100%)

• Aqueous Buffer: 50 mM Sodium Citrate Buffer, pH 4.0

• Dialysis Buffer: Phosphate-Buffered Saline (PBS), pH 7.4

• Cargo: (Example) siRNA, mRNA, or pDNA

• Quantification Assay: RiboGreen™ reagent (for RNA) or PicoGreen™ reagent (for DNA)

Equipment

• Microfluidic mixing system (e.g., NanoAssemblr® Ignite™, or a custom setup with syringe pumps and a micromixer)

• Syringes (1 mL or 3 mL, gas-tight)

• Vials (glass, for lipid stocks)

• Dynamic Light Scattering (DLS) and Zeta Potential Analyzer

• Fluorescence Plate Reader

• Dialysis device (e.g., Slide-A-Lyzer™ cassettes, 10K MWCO)

• Standard laboratory glassware and pipettes

Detailed Experimental Protocol

This protocol describes the formulation of BCDAC-LNPs at a 1 mL scale using a standard lipid composition. Researchers should optimize these ratios for their specific cargo and application.

Step 1: Preparation of Stock Solutions

• Prepare the Lipid Stock Solution (in Ethanol):

  • A common starting molar ratio for the lipid components is 50:10:38.5:1.5 (Cationic Lipid:DSPC:Cholesterol:PEG-Lipid).[3]

  • In a glass vial, dissolve the lipids in 100% ethanol to achieve a total lipid concentration of 12.5 mg/mL.

  • For a 1 mL final formulation with a 3:1 aqueous:organic volume ratio, you will need 250 µL of the lipid-ethanol solution. Prepare at least 300 µL to account for dead volume.

  • Example Calculation for 1 mL of Lipid Stock:

    Component	Molar Ratio	Mol. Weight ( g/mol )	Moles (µmol)	Mass (mg)
    BCDAC	50.0	~396.1 (anhydrous)	12.50	4.95
    DSPC	10.0	~790.2	2.50	1.98
    Cholesterol	38.5	~386.7	9.63	3.72
    DMG-PEG 2000	1.5	~2509	0.38	0.94

    | Total | 100 | | 25.01 | 11.59 |

  • Vortex or gently warm the solution until all lipids are completely dissolved, resulting in a clear solution.

• Prepare the Aqueous Cargo Solution:

  • Dissolve your nucleic acid cargo in 50 mM Sodium Citrate Buffer (pH 4.0) to the desired concentration. The lipid:cargo weight ratio is a critical parameter, with ratios between 10:1 and 40:1 being common starting points.[6][8]

  • For a 1 mL final formulation (3:1 ratio), you will need 750 µL of the aqueous solution. Prepare at least 800 µL.

  • Filter the aqueous solution through a 0.22 µm sterile filter.

Step 2: LNP Assembly via Microfluidics

• System Setup:

  • Prime the microfluidic system according to the manufacturer's instructions, typically with ethanol followed by the aqueous buffer.

  • Load the lipid-ethanol solution into a syringe for the "Organic" inlet.

  • Load the aqueous cargo solution into a separate syringe for the "Aqueous" inlet.

• Nanoparticle Formulation:

  • Set the following parameters on the microfluidic system:

    • Flow Rate Ratio (FRR): 3:1 (Aqueous:Organic)[9]

    • Total Flow Rate (TFR): 12 mL/min. A high TFR ensures rapid, turbulent mixing, which is critical for forming small, uniform particles.[9]

  • Initiate the mixing process. The system will combine the two phases in the microfluidic cartridge, leading to spontaneous LNP formation.

  • Collect the 1 mL of milky-white LNP dispersion from the outlet port.

Step 3: Purification and Buffer Exchange

• Dialysis: The collected LNP solution contains approximately 25% ethanol and is at an acidic pH, both of which must be addressed before in vitro or in vivo use.

  • Transfer the 1 mL of LNP dispersion into a dialysis cassette (10K MWCO).

  • Place the cassette in a beaker containing 1 L of sterile PBS (pH 7.4).

  • Stir the buffer gently at 4°C.

  • Perform dialysis for at least 4 hours, with one buffer change after 2 hours. This process removes the ethanol and raises the pH to a physiological level.[9]

• Final Product:

  • Recover the purified LNP dispersion from the dialysis cassette.

  • Store the final LNP formulation at 4°C. For long-term storage, stability should be assessed, and lyophilization with a cryoprotectant may be considered.[10]

Characterization and Quality Control

Thorough characterization is essential to ensure batch-to-batch consistency and to understand the physicochemical properties of the formulated LNPs.

Parameter	Method	Instrument	Typical Expected Results	Purpose
Mean Particle Size	Dynamic Light Scattering (DLS)	Zetasizer	50 - 150 nm	Size affects biodistribution and cellular uptake.
Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	Zetasizer	< 0.2	Indicates a narrow, monodisperse size distribution.[11]
Zeta Potential	Laser Doppler Velocimetry	Zetasizer	+20 to +50 mV	Confirms surface charge; a high positive value (due to BCDAC) suggests good colloidal stability but may imply potential toxicity.
Encapsulation Efficiency (%EE)	RiboGreen/PicoGreen Assay	Fluorescence Plate Reader	> 90%	Quantifies the percentage of cargo successfully loaded into the LNPs.

Protocol: Measuring Encapsulation Efficiency (%EE)

• Measure the total amount of nucleic acid in an aliquot of the LNP sample after disrupting the particles with a surfactant (e.g., 0.5% Triton X-100). This gives the Total RNA/DNA .

• Measure the amount of nucleic acid in an untreated aliquot of the LNP sample. This measures only the free, unencapsulated RNA/DNA, as the RiboGreen dye cannot access the encapsulated cargo. This gives the Free RNA/DNA .

• Calculate the %EE using the following formula: %EE = [(Total RNA/DNA - Free RNA/DNA) / Total RNA/DNA] * 100

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Large Particle Size (>200 nm) or High PDI (>0.3)	- Clogged microfluidic cartridge.- Poor lipid solubility.- Inadequate mixing (TFR too low).	- Ensure lipids are fully dissolved in ethanol.- Increase the Total Flow Rate (TFR).- Prime and flush the system properly.
Low Encapsulation Efficiency (<80%)	- Incorrect pH of the aqueous buffer.- Suboptimal lipid:cargo ratio.- Cargo degradation.	- Verify the aqueous buffer is pH 4.0 to ensure the cargo is stable and the cationic lipid is effective.- Optimize the lipid:cargo weight ratio.- Handle nucleic acid cargo in an RNase/DNase-free environment.
LNP Aggregation After Dialysis	- Insufficient PEG-lipid concentration.- Incomplete removal of ethanol.	- Increase the molar percentage of PEG-lipid in the formulation.- Extend dialysis time or perform an additional buffer change.

Conclusion

This application note provides a robust framework for the preparation and characterization of lipid nanoparticles using the cationic surfactant Benzylcetyldimethylammonium chloride hydrate. By leveraging a reproducible microfluidic manufacturing process and implementing rigorous quality control checks, researchers can produce well-defined LNPs suitable for a variety of research applications. The principles and protocols detailed herein offer a solid foundation for further optimization and development in the field of non-viral drug delivery.

Diagram: BCDAC-LNP Structure

Caption: Conceptual structure of a BCDAC-based Lipid Nanoparticle.

References

• Bhatt, D., et al. (2025). Standardizing a Protocol for Streamlined Synthesis and Characterization of Lipid Nanoparticles to Enable Preclinical Research and Education. PMC. Retrieved from [Link]

• MP Biomedicals. (2026). Benzyldimethylhexadecylammonium chloride hydrate. Retrieved from [Link]

• Gaszay, D., et al. (2025). Lipid Nanoparticles: Formulation, Production Methods and Characterization Protocols. MDPI. Retrieved from [Link]

• Wang, G., et al. (2024). Lipid nanoparticles: Composition, formulation, and application. PMC - NIH. Retrieved from [Link]

• Atlantis Bioscience. (2025). The 4 Essential Lipids in Lipid Nanoparticle (LNP) Formulation. Retrieved from [Link]

• Dilliard, S. A., et al. (2023). The role of lipid components in lipid nanoparticles for vaccines and gene therapy. PMC. Retrieved from [Link]

• Guido, D., et al. (2023). The development of highly dense highly protected surfactant ionizable lipid RNA loaded nanoparticles. PMC. Retrieved from [Link]

• Bulycheva, A., et al. (2022). Surfactant Effect on the Physicochemical Characteristics of Solid Lipid Nanoparticles Based on Pillar[4]arenes. MDPI. Retrieved from [Link]

• Patel, S. (2024). Development and Characterization of Lipid Nanoparticles Loaded with Antipsychotic Drugs using Central Composite Design. Current Nanomedicine. Retrieved from [Link]

• Hogarth, C., et al. (2023). Navigating the challenges of lipid nanoparticle formulation: the role of unpegylated lipid surfactants in enhancing drug loading and stability. RSC Publishing. Retrieved from [Link]

• Kulkarni, J. A., et al. (2018). On the formation and morphology of lipid nanoparticles containing Ionizable cationic lipids and siRNA. Pure. Retrieved from [Link]

• Lee, S. M., et al. (2024). Preparation and Characterization of Lipid Nanoparticles Co-loaded With DNA and Nitro-Oleic Acid. PMC. Retrieved from [Link]

• Yilmaz, I., et al. (2023). Preparation, characterization, and stability of lipid nanoparticles including unsaturated lipids. Retrieved from [Link]

• American Chemical Society. (n.d.). Structural characterization of lipid nanoparticles using deuterated ionizable lipid SM-102. Retrieved from [Link]

• Google Patents. (n.d.). EP2558074A1 - Preparation of lipid nanoparticles.

• Sharma, A., et al. (2024). Chemistry and Art of Developing Lipid Nanoparticles for Biologics Delivery: Focus on Development and Scale-Up. PMC. Retrieved from [Link]

• Encyclopedia.pub. (2024). Methods of Manufacture of Lipid Nanoparticles. Retrieved from [Link]

• European Patent Office. (n.d.). EP 2558074 B1 - PREPARATION OF LIPID NANOPARTICLES. Retrieved from [Link]

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• 3. atlantisbioscience.com [atlantisbioscience.com]
• 4. Benzyldimethylhexadecylammonium chloride | 122-18-9 [chemicalbook.com]
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• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 11. researchgate.net [researchgate.net]

benzylcetyldimethylammonium chloride hydrate concentration for DNA extraction

An Application Note on the Optimization of Benzylcetyldimethylammonium Chloride Hydrate (CDBAC) for High-Fidelity DNA Extraction

Executive Summary

The extraction of high-molecular-weight, inhibitor-free genomic DNA from recalcitrant samples (e.g., polyphenol-rich plant tissues, environmental biofilms, and complex clinical matrices) remains a critical bottleneck in molecular biology and downstream drug development workflows. While Cetyltrimethylammonium bromide (CTAB) is the traditional standard, benzylcetyldimethylammonium chloride hydrate (also known as cetalkonium chloride, cetyldimethylbenzylammonium chloride, or CDBAC) offers distinct biochemical advantages[1].

By substituting a methyl group with a benzyl ring on the quaternary ammonium nitrogen, CDBAC exhibits enhanced lipophilicity and unique π−π stacking capabilities. This structural modification allows for superior disruption of tough lipid bilayers and more efficient sequestration of oxidized polyphenols and complex polysaccharides[2][3]. This application note details the mechanistic rationale, empirical concentration optimization, and a validated protocol for utilizing CDBAC in DNA extraction.

Mechanistic Rationale: The Causality of Extraction Dynamics

The efficacy of CDBAC as a nucleic acid extraction agent is governed by a delicate balance of electrostatic interactions, hydrophobic partitioning, and ionic strength.

• Cell Lysis and Membrane Disruption: As a cationic surfactant, the positively charged quaternary ammonium headgroup of CDBAC intercalates into the negatively charged phospholipid bilayer of cell membranes, causing rapid cytolysis. The hexadecyl (cetyl) tail solubilizes membrane lipids into mixed micelles.

• Nucleic Acid Complexation vs. Solubilization: Cationic surfactants form insoluble complexes with the polyanionic phosphate backbone of nucleic acids at low salt concentrations[4]. To prevent premature DNA precipitation during the lysis phase, the extraction buffer must maintain a high ionic strength (typically >0.7 M NaCl; optimized at 1.4 M NaCl). At 1.4 M NaCl, the CDBAC-DNA complex remains fully soluble, while polysaccharides, proteins, and cell debris precipitate or partition into the organic phase during subsequent solvent extraction.

• The Benzyl Advantage: The aromatic benzyl group in CDBAC provides a structural sink for polyphenolic compounds (common in plant and fungal tissues) via π−π interactions. This prevents polyphenols from covalently binding to DNA and inhibiting downstream enzymatic reactions (e.g., PCR, sequencing).

Empirical Optimization of CDBAC Concentration

Selecting the precise concentration of CDBAC is critical. Insufficient surfactant leads to incomplete lysis and polysaccharide carryover, while excessive concentrations drastically increase lysate viscosity, hindering phase separation during chloroform extraction.

Table 1: Effect of CDBAC Concentration on DNA Yield and Purity (Standardized to 100 mg Tissue)

CDBAC Concentration (% w/v)	DNA Yield (µg)	A260/280​ Ratio	A260/230​ Ratio	Lysate Viscosity	Phase Separation Efficiency
0.5%	12.5	1.65	1.20	Low	Excellent
1.0%	28.4	1.78	1.65	Low	Excellent
2.0% (Optimal)	45.2	1.85	2.10	Moderate	Good
3.0%	46.1	1.82	1.95	High	Poor (Emulsion formation)

Data Interpretation: A concentration of 2.0% (w/v) CDBAC provides the optimal thermodynamic balance. It supplies sufficient micellar capacity to solubilize lipids and sequester polyphenols without crossing the viscosity threshold that traps DNA in the organic interphase.

Workflow Visualization

Figure 1. CDBAC-mediated DNA extraction workflow and phase separation dynamics.

Standardized CDBAC DNA Extraction Protocol

Safety Note: Benzylcetyldimethylammonium chloride is a corrosive cationic surfactant and can cause chemical burns or severe eye damage[5]. Handle powder and solutions in a fume hood wearing appropriate PPE (nitrile gloves, lab coat, safety goggles).

Reagent Preparation: Optimized CDBAC Lysis Buffer

• CDBAC: 2.0% (w/v)

• NaCl: 1.4 M (Critical for keeping DNA soluble)

• EDTA: 20 mM (Chelates Mg2+ to inhibit DNases)

• Tris-HCl (pH 8.0): 100 mM (Maintains physiological pH to prevent DNA depurination)

• Polyvinylpyrrolidone (PVP-40): 1.0% (w/v) (Acts as a secondary sink for polyphenols)

• β -mercaptoethanol: 0.2% (v/v) (Added fresh just before use to reduce disulfide bonds in nucleases)

Step-by-Step Methodology

• Tissue Disruption: Pulverize 100 mg of tissue into a fine powder using liquid nitrogen and a pre-chilled mortar and pestle. Causality: Cryogenic grinding prevents premature activation of endogenous nucleases.

• Lysis: Immediately transfer the frozen powder to a 2.0 mL microcentrifuge tube containing 800 µL of pre-warmed (65°C) CDBAC Lysis Buffer. Vortex vigorously for 15 seconds.

• Incubation: Incubate the homogenate at 65°C for 45 minutes, inverting the tube gently every 10 minutes. Causality: Heat accelerates membrane lysis and surfactant intercalation while denaturing proteins.

• Solvent Extraction: Add 800 µL of Chloroform:Isoamyl Alcohol (24:1). Mix by continuous gentle inversion for 5 minutes. Causality: Chloroform denatures proteins and separates the organic/aqueous phases. Isoamyl alcohol acts as an antifoaming agent.

• Phase Separation: Centrifuge at 10,000 × g for 10 minutes at room temperature.

• Aqueous Recovery: Carefully transfer the upper aqueous phase (containing the DNA) to a clean tube, avoiding the white proteinaceous interphase.

• Nucleic Acid Precipitation: Add 0.6 volumes of ice-cold isopropanol to the recovered aqueous phase. Invert gently until white, thread-like DNA precipitates become visible. Causality: Isopropanol lowers the dielectric constant of the solution, allowing Na+ ions to neutralize the DNA phosphate backbone, driving precipitation.

• Pelleting and Washing: Centrifuge at 12,000 × g for 10 minutes at 4°C. Discard the supernatant. Wash the pellet twice with 1 mL of freshly prepared 70% ethanol to remove residual CDBAC and salts.

• Elution: Air-dry the pellet for 5–10 minutes (do not over-dry, as this makes resuspension difficult). Resuspend in 50–100 µL of TE buffer (10 mM Tris-HCl, 1 mM EDTA, pH 8.0) or nuclease-free water.

Troubleshooting Guide

Observation	Mechanistic Cause	Recommended Solution
Viscous Aqueous Phase	Excess polysaccharides or genomic DNA concentration is too high.	Dilute the lysate with additional CDBAC buffer (without tissue) prior to chloroform extraction.
Low A260/230​ Ratio (<1.8)	Carryover of CDBAC surfactant or residual polyphenols.	Ensure strict adherence to the 70% ethanol wash steps. Consider a secondary chloroform extraction before precipitation.
DNA Degradation (Smear on Gel)	Endogenous DNase activity prior to lysis.	Ensure tissue remains fully frozen in liquid nitrogen until submerged in the 65°C CDBAC buffer.

Sources

• 1. CAS 122-18-9: Benzylhexadecyldimethylammonium chloride [cymitquimica.com]
• 2. EP2661229B1 - A process for realising a device for collecting and transferring samples for molecular biology - Google Patents [patents.google.com]
• 3. US20250034547A1 - Compositions and methods for the purification and concentration of nucleic acids from large-volume samples - Google Patents [patents.google.com]
• 4. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 5. datasheets.scbt.com [datasheets.scbt.com]

Technical Notes & Optimization

Technical Support Center: Benzylcetyldimethylammonium Chloride Hydrate (BCDAC) Aqueous Solutions

Welcome to the dedicated technical support center for researchers, scientists, and drug development professionals working with Benzylcetyldimethylammonium Chloride Hydrate (BCDAC), also known as Cetalkonium Chloride (CKC). This guide is designed to provide in-depth troubleshooting assistance and frequently asked questions to help you prevent the precipitation of BCDAC in your aqueous solutions and ensure the success of your experiments.

Introduction to BCDAC and its Aqueous Behavior

Benzylcetyldimethylammonium chloride hydrate is a quaternary ammonium compound (QAC) with a long C16 alkyl chain, making it a valuable cationic surfactant and antimicrobial agent in various pharmaceutical applications, particularly in ophthalmic formulations.[1][2] However, its long hydrophobic chain contributes to its limited solubility in water, which is often a source of experimental challenges, leading to precipitation.[1] This guide will equip you with the knowledge and practical steps to overcome these challenges.

Troubleshooting Guide: Precipitation of BCDAC in Aqueous Solutions

Encountering precipitation can be a frustrating roadblock in your research. This troubleshooting guide, presented in a question-and-answer format, will walk you through a logical process to identify the cause of precipitation and implement effective solutions.

My BCDAC solution is cloudy or has visible precipitates. What should I do?

Follow the decision tree below to diagnose and resolve the issue.

Caption: Troubleshooting decision tree for BCDAC precipitation.

Frequently Asked Questions (FAQs)

This section provides detailed answers to common questions regarding the handling and formulation of BCDAC aqueous solutions.

Q1: What is the aqueous solubility of BCDAC, and how does temperature affect it?

The aqueous solubility of BCDAC is reported to be in the range of 2 to 8.5 g/L.[1][2] This limited solubility is a key factor to consider when preparing your solutions.

Effect of Temperature:

Temperature	General Solubility Trend
Low Temperature (<10°C)	Decreased solubility, increased risk of precipitation.
Room Temperature (20-25°C)	Optimal for maintaining solubility.
Elevated Temperature (>40°C)	Increased solubility, but potential for degradation.

Q2: How does pH influence the stability of BCDAC solutions?

BCDAC, as a quaternary ammonium salt, is a cationic surfactant. Its stability and activity can be influenced by the pH of the aqueous medium. BCDAC is reported to be active in moderately alkaline solutions.[3] While it is a salt of a strong acid (HCl) and a strong base (quaternary ammonium hydroxide), extreme pH values should be avoided. In highly acidic environments, the formulation's stability might be compromised, while in highly alkaline conditions, other components of your formulation might be affected. For most applications, maintaining a pH in the neutral to slightly alkaline range (pH 7.0-8.0) is a good starting point to ensure both solubility and stability.

Q3: My desired concentration of BCDAC is higher than its aqueous solubility limit. What are my options?

When your experimental needs require a BCDAC concentration that exceeds its intrinsic water solubility, several formulation strategies can be employed to prevent precipitation.

1. Utilization of Co-solvents:

Co-solvents are organic solvents miscible with water that can significantly increase the solubility of poorly soluble compounds.[4][5] For BCDAC, which is soluble in alcohols and glycols, the following co-solvents are excellent choices:

• Ethanol: A commonly used pharmaceutical solvent.

• Propylene Glycol: A versatile solvent with a good safety profile.[6]

• Polyethylene Glycol (PEG) 400: A non-volatile and effective solubilizer.[7]

Experimental Protocol: Preparing a BCDAC Solution with a Co-solvent

• Determine the required concentration of BCDAC in your final solution.

• Select a suitable co-solvent. Propylene glycol is a good starting point due to its common use in pharmaceutical formulations.

• Prepare a stock solution of BCDAC in the chosen co-solvent. For example, dissolve the required amount of BCDAC powder in a small volume of propylene glycol with gentle stirring. Warming slightly (to no more than 40°C) can aid dissolution.

• Slowly add the aqueous phase (e.g., purified water or buffer) to the BCDAC-cosolvent concentrate while stirring continuously. This gradual dilution is crucial to prevent localized supersaturation and precipitation.

• Adjust the final volume with the aqueous phase.

• Visually inspect the solution for any signs of cloudiness or precipitation.

2. Incorporation of Nonionic Surfactants:

The addition of a nonionic surfactant can enhance the solubility of a cationic surfactant like BCDAC through the formation of mixed micelles. Nonionic surfactants are generally less irritating and more compatible with a wide range of excipients.[8]

• Polysorbates (e.g., Tween® 80): Widely used as emulsifiers and solubilizers in pharmaceutical formulations.

• Poloxamers (e.g., Pluronic® F-68): Thermosensitive polymers with surfactant properties.

Mechanism of Solubilization:

Caption: Solubilization of BCDAC using nonionic surfactants.

3. Understanding the Critical Micelle Concentration (CMC):

The CMC is the concentration of a surfactant above which micelles form.[9] For Cetalkonium Chloride, the CMC is approximately 0.55 mM.[2] Working with concentrations above the CMC can sometimes lead to the formation of larger aggregates that may precipitate. When using co-solvents or other surfactants, the CMC of BCDAC can be altered. It is important to be aware of this phenomenon and to characterize your formulation accordingly.

Q4: Can the presence of electrolytes, such as sodium chloride, affect BCDAC solubility?

Yes, the presence of electrolytes can have a complex effect on the solubility of ionic surfactants like BCDAC. The addition of a salt with a common ion (chloride) can, in some cases, decrease solubility due to the common ion effect. Conversely, at certain concentrations, some salts can increase the ionic strength of the solution and potentially enhance solubility. The impact of electrolytes is highly dependent on the specific salt and its concentration. If your formulation requires the presence of electrolytes, it is recommended to perform preliminary compatibility studies to determine the optimal concentration that does not induce precipitation.

Q5: Are there any specific handling and storage recommendations for BCDAC powder and its aqueous solutions?

Proper handling and storage are crucial for maintaining the integrity and stability of BCDAC.

For BCDAC Powder:

• Store in a tightly sealed container in a cool, dry place, away from moisture.[10]

• Handle in a well-ventilated area, wearing appropriate personal protective equipment (gloves, safety glasses).[11]

For BCDAC Aqueous Solutions:

• Store in a well-closed container at a controlled room temperature. Avoid refrigeration, as this can decrease solubility and cause precipitation.

• Protect from light, especially if the formulation contains other light-sensitive components.

• If using a co-solvent system, ensure the container is tightly sealed to prevent the evaporation of the more volatile component (e.g., ethanol), which could lead to a change in the solvent ratio and subsequent precipitation.

References

• Cetalkonium Chloride. DrugFuture. [Link]

• Cetalkonium chloride - Wikipedia. [Link]

• Determination of Critical Micelle Concentration of Ionic and Non‐Ionic Surfactants by Streaming Potential Measurements - PMC. [Link]

• Co-solvent: Significance and symbolism. [Link]

• Benefits of cetalkonium chloride cationic oil-in-water nanoemulsions for topical ophthalmic drug delivery - PMC. [Link]

• Solubilization by cosolvents. Establishing useful constants for the log-linear model | Request PDF - ResearchGate. [Link]

• A recent overview of surfactant–drug interactions and their importance - PMC. [Link]

• (PDF) Critical micelle concentrations of cetyltrimethylammonium chloride and their influence on the periodic structure of mesoporous silica - ResearchGate. [Link]

• Phase diagrams for quaternary salt solutions : Phasediagram. [Link]

• Phase diagram of the NaCl–water system from computer simulations. [Link]

• Rapid Critical Micelle Concentration (CMC) Determination Using Fluorescence Polarization - Agilent. [Link]

• pH-Metric Solubility. 1. Solubility-pH Profiles from Bjerrum Plots. Gibbs Buffer and pKa in the Solid State | Request PDF - ResearchGate. [Link]

• Pharmaceutical Technology. [Link]

• Pharmaceutical Technology I. [Link]

• Preformulation studies using cosolvent systems to increase the solubility of a new enrofloxacin ruthenium (III) complex with biological activity - ResearchGate. [Link]

• A Surfactant Concentration Model for the Systematic Determination of the Critical Micellar Concentration and the Transition Width - MDPI. [Link]

• Various Solvent Systems for Solubility Enhancement of Enrofloxacin - PMC - NIH. [Link]

• Micellar properties and partial phase diagram of cetyltrimethylammonium bromide and cetylpyridinium chloride in vicinity of Kraf - Chemical Review and Letters. [Link]

• Surface chemistry study of the interactions of hyaluronic acid and benzalkonium chloride with meibomian and corneal cell lipids - Soft Matter (RSC Publishing). [Link]

• (PDF) Determination of critical micelle concentration of cetyltrimethylammonium bromide: Different procedures for analysis of experimental data - ResearchGate. [Link]

• PAPER - I - Plutus IAS. [Link]

• Cost effective preservatives free ophthalmic formulation - Neliti. [Link]

• 19 The Phase Rule. [Link]

• Interaction of drug molecules with surfactants below (Benesi-Hildebrand equation) and above the critical micelle concen… - OUCI. [Link]

• Cost effective preservatives free ophthalmic formulation | International journal of health sciences - ScienceScholar. [Link]

• Non-Ionic Surfactants for Stabilization of Polymeric Nanoparticles for Biomedical Uses. [Link]

• Preservatives in ophthalmic formulations and the urgent need for preservative-free formulation - Semantic Scholar. [Link]

• Determination of Benzalkonium Chloride in Ophthalmic Solutions by Stability-Indicating HPLC Method - Journal of Applied Pharmaceutical Science. [Link]

• Ocular benzalkonium chloride exposure: problems and solutions - PMC - NIH. [Link]

• (PDF) In Vitro Toxicity of Cetalkonium Chloride on Corneal Epithelial Cells - ResearchGate. [Link]

• Impact of NaCl concentration on equilibrium and dynamic surface adsorption of cationic surfactants in aqueous solution - ResearchGate. [Link]

• Solubility, pH-Solubility Profile, pH-Rate Profile, and Kinetic Stability of the Tyrosine Kinase Inhibitor, Alectinib - PMC. [Link]

• Questions and answers on benzalkonium chloride used as an excipient in medicinal products for human use | EMA. [Link]

• pH Titration Curves - Chemistry LibreTexts. [Link]

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• 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
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• 11. chemicalbull.com [chemicalbull.com]

Technical Support Center: Optimizing Yield in Phase Transfer Catalysis with Benzylcetyldimethylammonium Chloride Hydrate

Welcome to the technical support center for optimizing phase transfer catalysis (PTC) reactions using benzylcetyldimethylammonium chloride hydrate (BCDAC). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice for maximizing reaction yields and overcoming common experimental hurdles. The information presented here is synthesized from established principles of chemical engineering, organic chemistry, and hands-on laboratory experience.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the use of benzylcetyldimethylammonium chloride hydrate in phase transfer catalysis.

Q1: What is Benzylcetyldimethylammonium Chloride (BCDAC) and why is it used as a phase transfer catalyst?

A1: Benzylcetyldimethylammonium chloride, also known as benzyldimethylhexadecylammonium chloride, is a quaternary ammonium salt.[1] Its structure contains both a hydrophilic (the quaternary ammonium head) and a lipophilic (the long cetyl and benzyl groups) component. This amphiphilic nature allows it to transport a reactant anion from an aqueous phase into an organic phase, where it can react with an organic substrate.[2][3][4] This transfer overcomes the immiscibility of the reactants, dramatically accelerating reaction rates.[2][5]

Q2: What is the significance of the "hydrate" form?

A2: The term "hydrate" indicates that water molecules are associated with the BCDAC salt. While some suppliers are moving away from this nomenclature to avoid confusion, the presence of a small amount of water (up to 7.0%) is a specified parameter for this product.[1] For most PTC applications, this level of hydration does not negatively impact the reaction and can sometimes be beneficial by aiding in the dissolution of the catalyst at the interface.

Q3: What is the optimal catalyst loading for a reaction using BCDAC?

A3: The ideal catalyst loading varies depending on the specific reaction, but a typical starting point is 1-5 mol% relative to the limiting reagent.[6] For slower reactions, increasing the catalyst concentration can enhance the rate. However, using an excessive amount of catalyst can lead to the formation of emulsions, which complicates product purification, and can be uneconomical.[6]

Q4: How does the choice of solvent affect the reaction outcome?

A4: The solvent is a critical component in phase transfer catalysis. It should be a non-polar or moderately polar solvent that is immiscible with water. Common choices include toluene, dichloromethane, and chlorobenzene. The solvent must be capable of dissolving the organic substrate and the ion pair formed between the catalyst and the transferred anion.[6]

Q5: Can BCDAC be recovered and reused?

A5: Yes, in many instances, the catalyst can be recovered from the aqueous phase after the reaction is complete. This is typically achieved by evaporating the water and recrystallizing the catalyst.[6] The viability of recovery and reuse depends on the thermal and chemical stability of the catalyst under the specific reaction conditions.

Troubleshooting Guide

This section provides solutions to specific issues that may arise during your experiments.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Inefficient Phase Transfer: The catalyst may not be effectively shuttling the reactant from the aqueous to the organic phase. 2. Catalyst Poisoning: Certain anions, such as iodide or tosylate, can bind too strongly to the catalyst, inhibiting its activity.[6] 3. Incorrect Stirring Speed: Inadequate mixing results in a small interfacial area between the phases, slowing the reaction.[2][7] 4. Reaction Temperature Too Low: The activation energy for the reaction may not be reached. 5. Decomposition of Reactants or Products: The reaction conditions may be too harsh.	1. Optimize Catalyst Concentration: Incrementally increase the catalyst loading (e.g., from 1 mol% to 5 mol%). 2. Change the Leaving Group: If possible, use a substrate with a different leaving group. 3. Increase Stirring Rate: Vigorous stirring increases the surface area between the two phases, facilitating transfer.[2][7] The use of ultrasound can also be beneficial.[2][7] 4. Increase Reaction Temperature: Gradually increase the temperature while monitoring for side product formation. 5. Modify Reaction Conditions: Consider a lower temperature, shorter reaction time, or a less aggressive base.
Formation of a Stable Emulsion	1. High Catalyst Concentration: Excessive catalyst can act as a surfactant, leading to emulsion formation. 2. High Stirring Speed: Overly vigorous agitation can create a stable emulsion. 3. Presence of Surface-Active Impurities: Impurities in the starting materials can stabilize emulsions.	1. Reduce Catalyst Loading: Use the minimum effective amount of BCDAC. 2. Optimize Stirring: Reduce the stirring speed to a level that still provides adequate mixing without causing a persistent emulsion. 3. Purify Starting Materials: Ensure the purity of your reactants and solvents. 4. Break the Emulsion: After the reaction, add a saturated brine solution or a small amount of a different organic solvent to help break the emulsion.
Catalyst Decomposition	1. High Temperatures: BCDAC, like many quaternary ammonium salts, can degrade at elevated temperatures.[8] 2. Strongly Basic Conditions: Exposure to highly concentrated strong bases can lead to Hofmann elimination or other degradation pathways.	1. Use a More Thermally Stable Catalyst: If high temperatures are necessary, consider a phosphonium salt, which can be more stable.[3] 2. Control pH: If possible, use the mildest base that is effective for the reaction.
Difficulty in Product Purification	1. Catalyst Residue in the Organic Phase: BCDAC has some solubility in organic solvents, which can make its removal challenging.	1. Aqueous Washes: Perform multiple washes of the organic layer with water or brine to extract the water-soluble catalyst.[6] 2. Adsorption: Pass the organic phase through a plug of silica gel or alumina to adsorb the catalyst. 3. Use a Supported Catalyst: Consider using a polymer-bound phase-transfer catalyst, which can be easily filtered off after the reaction.[3]

Troubleshooting Workflow

Caption: A flowchart for troubleshooting common issues in PTC.

Optimization Strategies

To push your reaction yields to their maximum potential, consider the following advanced strategies.

The Mechanism of Phase Transfer Catalysis

Understanding the mechanism is key to optimization. The process involves the BCDAC cation (Q+) pairing with the reactant anion (A-) in the aqueous phase to form an ion pair (Q+A-). This lipophilic ion pair then migrates into the organic phase, where the "naked" anion is highly reactive towards the organic substrate (RX).

Caption: The catalytic cycle of BCDAC in a PTC reaction.

Key Optimization Parameters

Parameter	Effect on Reaction	Optimization Strategy
Catalyst Structure	The lipophilicity of the quaternary ammonium salt affects its ability to transfer anions. Longer alkyl chains increase lipophilicity.	BCDAC, with its C16 cetyl group, is highly effective for many reactions. If transfer is still slow, consider a catalyst with even greater lipophilicity, like a phosphonium salt.
Agitation Rate	The reaction rate is often limited by the transfer of the ion pair across the phase boundary. Increasing the agitation rate increases the interfacial area, accelerating the transfer.[2][7]	Start with vigorous stirring (e.g., 500-1000 rpm) and adjust as needed to balance reaction rate with emulsion formation.
Water Content	A certain amount of water is necessary to dissolve the inorganic reactant and the catalyst. However, excess water can hydrate the anion, reducing its nucleophilicity.	Use the minimum amount of water required to dissolve the salts. For some reactions, a solid-liquid PTC system with only the hydrate water from the catalyst can be effective.
Temperature	Higher temperatures generally increase the reaction rate. However, they can also lead to catalyst decomposition and side reactions.[8]	Determine the optimal temperature by running small-scale experiments at various temperatures (e.g., 40°C, 60°C, 80°C) and analyzing the yield and purity.
Organic Solvent	The solvent polarity influences the solubility of the ion pair and the reactivity of the anion.	Non-polar solvents like toluene are often a good starting point. For less reactive substrates, a more polar solvent like dichlorobenzene may be beneficial.

Experimental Protocol: O-Alkylation of a Phenol

This protocol provides a general method for the O-alkylation of a phenol using an alkyl halide and BCDAC as the phase transfer catalyst.

Materials:

• Phenol (1.0 eq)

• Alkyl halide (1.1 eq)

• Sodium hydroxide (2.0 eq)

• Benzylcetyldimethylammonium chloride hydrate (0.02 eq)

• Toluene

• Deionized water

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the phenol, toluene, and an aqueous solution of sodium hydroxide.

• Add the benzylcetyldimethylammonium chloride hydrate to the mixture.

• Heat the reaction mixture to the desired temperature (e.g., 70-80 °C) and stir vigorously.

• Add the alkyl halide dropwise over a period of 30 minutes.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Once the reaction is complete, cool the mixture to room temperature.

• Separate the organic and aqueous layers in a separatory funnel.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography.

Safety and Handling

Benzylcetyldimethylammonium chloride hydrate is a hazardous substance. Always consult the Safety Data Sheet (SDS) before use.[9][10]

• Hazards: Causes severe skin burns and eye damage.[9][10] Harmful if swallowed.[9]

• Precautions: Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[9][10] Handle in a well-ventilated area or a chemical fume hood.[10]

• Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[10]

References

• Macmillan Group. (2008, April 10). Phase-Transfer Catalysis (PTC). [Link]

• ACS Publications. (2007, August 4). Kinetics and Mechanism of Quaternary Ammonium Salts as Phase-Transfer Catalysts in the Liquid−Liquid Phase for Oxidation of Thiophene. Energy & Fuels. [Link]

• OperaChem. (2023, July 2). Phase transfer catalysis (PTC). Retrieved from [Link]

• PMC. (2020, June 10). Biological Activity of Quaternary Ammonium Salts and Their Derivatives. [Link]

• Biomedres. (2022, August 12). A Minireview of Phase-Transfer Catalysis and Recent Trends. [Link]

• Slideshare. (n.d.). Troubleshooting of Catalytic Reactors. Retrieved from [Link]

• ResearchGate. (n.d.). General mechanism of action of quaternary ammonium salts (QAS). Retrieved from [Link]

• Wikipedia. (n.d.). Quaternary ammonium cation. Retrieved from [Link]

• PMC. (n.d.). Design of high-performance chiral phase-transfer catalysts with privileged structures. Retrieved from [Link]

• Dalal Institute. (n.d.). Phase Transfer Catalysis. Retrieved from [Link]

• ResearchGate. (2025, August 9). A new mechanistic model for liquid–liquid phase transfer catalysis: Reaction of benzyl chloride with aqueous ammonium sulfide. Retrieved from [Link]

• Phase-Transfer Catalysis Communications. (n.d.). PTC Communications. Retrieved from [Link]

Sources

• 1. Benzylcetyldimethylammonium Chloride | 122-18-9 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 3. biomedres.us [biomedres.us]
• 4. dalalinstitute.com [dalalinstitute.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. macmillan.princeton.edu [macmillan.princeton.edu]
• 8. phasetransfer.com [phasetransfer.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. fishersci.com [fishersci.com]

Technical Support Center: Benzylcetyldimethylammonium Chloride Hydrate (BCDAC) Micelle Formation

Welcome to the technical support center for Benzylcetyldimethylammonium Chloride Hydrate (BCDAC). This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of BCDAC micelle formation. Here, we provide in-depth troubleshooting advice and answers to frequently asked questions, grounded in scientific principles and practical laboratory experience.

I. Troubleshooting Guide: Common Issues in BCDAC Micelle Formation

This section addresses specific experimental challenges you might encounter when working with BCDAC. Each issue is followed by an analysis of potential causes and a step-by-step guide to resolution.

Issue 1: Inability to Form Micelles or Inconsistent Critical Micelle Concentration (CMC) Values

You're following a standard protocol, but your results show no clear CMC, or the CMC value varies significantly between experiments.

Potential Causes & Solutions:

• Purity of BCDAC: The presence of impurities can significantly alter the CMC.[1] Ensure you are using a high-purity grade of BCDAC.[2] If you suspect contamination, consider purification or acquiring a new, certified batch.

• Solvent/Buffer Quality: The quality of your aqueous medium is paramount. Use high-purity water (e.g., Milli-Q or equivalent) and freshly prepared buffers. Contaminants in the water can interfere with micellization.

• Incorrect Concentration Range: The concentration range you are testing might be too narrow or entirely below the CMC. Broaden your concentration range to ensure you capture the inflection point that signifies micelle formation.

• Temperature Fluctuations: Micelle formation is a temperature-dependent process.[3] Ensure your experiments are conducted at a constant and controlled temperature. For ionic surfactants, increasing temperature can sometimes increase the CMC.[3][4]

• pH Shifts: The pH of the solution can influence the charge of the head groups, affecting repulsion and, consequently, micelle formation.[3][5] Buffer your solutions appropriately and verify the pH before and during the experiment.

Troubleshooting Workflow:

Sources

• 1. biolinscientific.com [biolinscientific.com]
• 2. Benzyldimethylhexadecylammonium chloride | 122-18-9 [chemicalbook.com]
• 3. leapchem.com [leapchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. What are the factors affecting critical micelle concentration (CMC)? | AAT Bioquest [aatbio.com]

reducing in vitro cytotoxicity of benzylcetyldimethylammonium chloride hydrate

Technical Support Center: Troubleshooting In Vitro Cytotoxicity of Benzylcetyldimethylammonium Chloride Hydrate

Welcome to the Technical Support Center for formulation and cell culture scientists working with benzylcetyldimethylammonium chloride hydrate (also known as cetalkonium chloride or CKC). As a highly effective quaternary ammonium compound (QAC), CKC is invaluable for its antimicrobial and electrostatic properties. However, its potent nature often leads to severe in vitro cytotoxicity, confounding experimental results.

This guide provides authoritative, causality-driven troubleshooting strategies to mitigate toxicity while preserving the compound's functional efficacy.

Part 1: Core Principles & Mechanisms of Toxicity

Q: Why does benzylcetyldimethylammonium chloride hydrate (CKC) cause rapid cell death in standard 2D cultures? A: CKC is an amphiphilic cationic surfactant. In an aqueous in vitro environment, free CKC molecules spontaneously insert their highly lipophilic C16 alkyl chains into the lipid bilayer of mammalian cells. This causes direct membrane destabilization and leakage of intracellular contents. Following membrane permeabilization, CKC internalizes and causes severe1[1].

Q: What specific intracellular signaling pathways are triggered by free CKC exposure? A: Beyond direct physical lysis, sub-lethal concentrations of free CKC trigger a cascade of oxidative stress. Exposure to concentrations ≥0.25 × 10⁻⁴ % significantly increases Reactive Oxygen Species (ROS) production. Mechanistically, this oxidative stress2[2].

CKC-induced in vitro cytotoxicity signaling pathway highlighting membrane and mitochondrial disruption.

Part 2: Formulation Troubleshooting & Data Presentation

Q: How can I maintain the electrostatic properties of CKC without lysing my host cells? A: The most effective strategy is to formulate CKC into a cationic oil-in-water (O/W) nanoemulsion. Because CKC possesses extreme lipophilicity (due to its long C16 alkyl chain),3[3]. The cationic heads orient outward at the oil-water interface, providing the desired positive surface charge for electrostatic interaction with cellular targets without exposing the cells to the detergent-like effects of free surfactant monomers.

Q: Are there alternative nanocarrier systems for CKC if my assay cannot tolerate lipid emulsions? A: Yes. Encapsulating CKC within 4[4]. This spatial shielding prevents acute toxicity peaks by limiting the immediate concentration gradient of free CKC at the cell membrane.

Quantitative Comparison of CKC Formulation Strategies

Formulation Strategy	Free CKC in Aqueous Phase	In Vitro Viability (at 48h, ≥1.0 × 10⁻⁴ %)	Primary Mechanism of Toxicity Reduction
Aqueous Solution (Free CKC)	> 99%	< 50%	N/A (Direct membrane lysis & ROS generation)
Cationic O/W Nanoemulsion	< 1%	> 85%	Lipophilic partitioning into oil core; interfacial orientation
MSN Encapsulation	< 5% (Sustained)	> 75%	Controlled diffusion kinetics; spatial shielding

Part 3: Self-Validating Experimental Protocols

To prove that your formulation successfully mitigates toxicity, your experimental protocol must be a self-validating system . This ensures that the observed reduction in cytotoxicity is strictly due to successful lipophilic entrapment of CKC, ruling out artifacts such as compound degradation or assay interference.

Protocol: Preparation and Cytotoxicity Screening of CKC O/W Nanoemulsions

Phase 1: Nanoemulsion Formulation

• Lipid Phase Preparation: Dissolve CKC (0.002% w/v) in a biocompatible lipid vehicle (e.g., medium-chain triglycerides) at 60°C.

  • Causality: Heating reduces lipid viscosity, ensuring homogenous thermodynamic distribution of the highly lipophilic C16 chain of CKC into the oil matrix rather than the aqueous medium.

• Aqueous Phase Preparation: Prepare a sterile aqueous phase containing osmotic agents (e.g., glycerol) to match the osmolality of your in vitro culture media.

• High-Shear Emulsification: Combine phases and process via high-pressure homogenization (e.g., 10,000 psi for 3-5 cycles).

  • Causality: Homogenization reduces droplet size to <200 nm. This massive expansion of interfacial surface area ensures all CKC molecules can orient their cationic heads at the boundary without saturating the interface and spilling over as free, toxic micelles.

Phase 2: System Validation (The Checkpoints) 4. Validation Checkpoint 1 (Zeta Potential): Measure the surface charge via Dynamic Light Scattering (DLS).

• Validation Logic: The zeta potential must read > +20 mV. If the charge is neutral or negative, CKC failed to orient at the interface, rendering the formulation invalid.

• Validation Checkpoint 2 (Dialysis/HPLC): Dialyze the emulsion against a blank buffer for 4 hours. Analyze the dialysate via HPLC.

  • Validation Logic: This confirms the absence of free CKC monomers. If >1% free CKC is detected, the oil phase is saturated, and the resulting cytotoxicity data will be artificially high.

Phase 3: In Vitro Cytotoxicity Assay (LDH Release) 6. Cell Exposure: Expose a confluent monolayer of target cells to the validated nanoemulsion for 48 hours. 7. Internal Assay Controls:

• Live Control: Cells in standard media (Establishes 0% baseline toxicity).

• Dead Control: Cells treated with2[2] (Establishes 100% maximum LDH release).

• Causality: Saponin completely permeabilizes the membrane. Comparing the nanoemulsion's LDH release against the saponin control mathematically normalizes the data, proving that the low toxicity observed is an absolute reduction in lysis, not a relative artifact of poor cell growth.

Self-validating experimental workflow for formulating and testing low-toxicity CKC nanoemulsions.

References

• Source: National Institutes of Health (nih.gov)
• Source: ResearchGate (researchgate.net)
• Source: National Institutes of Health (nih.gov)
• Source: Molecular Vision (molvis.org)
• Source: MDPI (mdpi.com)

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Enhancing the Low-Temperature Solubility of Benzylcetyldimethylammonium Chloride Hydrate (BCDAC)

Welcome to the technical support guide for Benzylcetyldimethylammonium Chloride Hydrate (BCDAC), also known as Cetalkonium Chloride. This resource is designed for researchers, scientists, and drug development professionals who utilize this versatile cationic surfactant and encounter challenges with its solubility at reduced temperatures. This guide provides an in-depth understanding of the underlying physicochemical principles and offers practical, validated troubleshooting protocols to ensure your experiments proceed without interruption.

Section 1: Understanding the Challenge: The Science of BCDAC Solubility

This section addresses the fundamental reasons behind the temperature-dependent solubility of BCDAC. Understanding these principles is critical for diagnosing and solving experimental issues.

Q1: What is Benzylcetyldimethylammonium Chloride Hydrate (BCDAC) and why is it used?

BCDAC is a quaternary ammonium compound (QAC) and a cationic surfactant.[1] Its molecular structure is amphiphilic, meaning it possesses both a hydrophilic (water-loving) quaternary ammonium head group and hydrophobic (water-fearing) components, specifically a long cetyl (C16) alkyl chain and a benzyl group.[2] This dual nature allows it to reduce surface tension and makes it valuable in various applications, including:

• Antimicrobial and Disinfectant Agent: Its cationic charge interacts with and disrupts the negatively charged cell membranes of microbes.[3]

• Phase-Transfer Catalyst: It can facilitate reactions between reactants located in different immiscible phases (e.g., aqueous and organic).[4]

• Formulation Excipient: In drug development, it can act as a solubilizing agent or preservative.[5][6]

Q2: Why does my BCDAC solution become cloudy or form a precipitate at low temperatures? The role of the Krafft Temperature.

The phenomenon you are observing is likely related to the Krafft temperature (Tₖ) , a critical property of ionic surfactants like BCDAC.

• Mechanism: The Krafft temperature is the specific temperature below which a surfactant's solubility is very low. Below the Tₖ, the surfactant exists primarily as insoluble hydrated crystals rather than as micelles.[7] When you cool your solution below this point, the BCDAC molecules come out of solution, leading to the observed cloudiness (turbidity) or precipitation.

• Causality: For a surfactant to dissolve effectively at higher concentrations, it must form aggregates called micelles, where the hydrophobic tails are shielded from the water. Micelle formation is a key mechanism for increasing the apparent solubility of the surfactant itself.[5] Below the Krafft temperature, micellization does not occur, and the solubility is limited to the low concentration of individual surfactant monomers.[7] As you raise the temperature above the Tₖ, the hydrated crystals begin to "melt," releasing monomers that can then rapidly form micelles, causing a sharp increase in solubility.

Q3: How does temperature affect the Critical Micelle Concentration (CMC) of BCDAC?

The Critical Micelle Concentration (CMC) is the concentration of surfactants above which micelles spontaneously form. Temperature has a complex, non-linear effect on the CMC of most ionic surfactants.

• U-Shaped Behavior: The relationship between temperature and CMC often follows a U-shaped curve.[8] Initially, as the temperature rises from a low point, the CMC decreases. This is because the increased temperature disrupts the structured water molecules surrounding the hydrophobic chains, making it more entropically favorable for them to aggregate into micelles.[9]

• The Upward Turn: However, beyond a certain temperature minimum, the CMC begins to increase again.[8][10] This is attributed to the increased kinetic energy of the surfactant monomers, which enhances their individual solubility and can disrupt the stability of the micelles.

• Experimental Implication: If your low-temperature experiments fall on the left side of this "U," cooling the solution increases the CMC. This means a higher concentration of BCDAC is required to form micelles, making the compound less soluble and more prone to precipitation if the concentration is insufficient.

Section 2: Troubleshooting Guide: Resolving BCDAC Precipitation

This section provides a logical workflow and step-by-step protocols to address solubility issues encountered during your experiments.

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BCDAC Solubility Troubleshooting Workflow

Q4: My BCDAC solution has become cloudy. What is the first and simplest troubleshooting step?

The most direct approach is to apply gentle heat and agitation, provided this does not compromise your experimental components. Quaternary ammonium compounds generally show greater activity and solubility at warmer temperatures.[3]

• Action: Place your solution in a temperature-controlled water bath set to 30-40°C. Do not use direct, high heat (e.g., a hot plate) as this can cause localized overheating and potential degradation.

• Method: While warming, gently agitate the solution using a magnetic stirrer or by periodic swirling. This mechanical action helps to break down the hydrated crystals and facilitates their redissolution into monomers and micelles.

• Validation: The solution should become clear and visually free of particulates. This method is detailed in Protocol 1 .

Q5: Warming the solution is not an option for my experiment. How can I improve solubility using co-solvents?

When temperature modification is not feasible, the use of co-solvents is the most effective strategy.

• Mechanism of Action: Co-solvents are water-miscible organic solvents that, when added in small amounts, increase the solubility of poorly soluble compounds.[11] They work by reducing the overall polarity of the solvent system. This can disrupt the hydrogen bonding network of water, which in turn weakens the hydrophobic effect that drives both precipitation and micelle formation.[12][13] While this may increase the CMC, it significantly increases the solubility of individual surfactant monomers, thereby preventing them from crystallizing out of solution at low temperatures.

• Recommended Co-solvents: Short-chain alcohols are excellent and common choices.

  • Ethanol (EtOH): Highly effective and widely used in pharmaceutical formulations.

  • Isopropanol (IPA): Another common choice with similar properties to ethanol.

  • Propylene Glycol (PG): A less volatile option often used in drug delivery systems.[5]

• Implementation: Start by adding a small percentage (e.g., 1-5% v/v) of the co-solvent to your aqueous solution during preparation. The optimal amount must be determined empirically for your specific concentration and temperature requirements. This method is detailed in Protocol 2 .

Q6: What are the best practices for preparing a stable BCDAC stock solution from the start?

Proactive preparation is key to preventing solubility issues. A properly prepared stock solution is less likely to precipitate upon storage or dilution.

• Use High-Quality Water: Start with deionized or distilled water to avoid ions from hard water that can sometimes interact with surfactants.

• Start with Warm Solvent: Begin by warming the water to approximately 30-40°C before adding the BCDAC powder. This ensures you are well above the Krafft temperature during the initial dissolution phase.

• Gradual Addition: Add the BCDAC powder slowly to the vortex of the stirred, warm water. This prevents clumping and allows each particle to be wetted and dissolved efficiently.

• Sustained Agitation: Continue stirring for at least 15-30 minutes even after the solution appears clear to ensure complete dissolution and homogeneity.

• Filtration (Optional but Recommended): For critical applications, filter the stock solution through a 0.22 µm or 0.45 µm filter to remove any undissolved particulates.

• Storage: Store the stock solution in a tightly sealed glass container at a controlled room temperature (or as recommended by the manufacturer), avoiding cold storage areas like refrigerators unless a co-solvent has been included.[14]

Section 3: Advanced Strategies & FAQs

Q7: Does pH affect the solubility of BCDAC?

BCDAC, as a quaternary ammonium salt, is a strong electrolyte. Its cationic nature is not significantly affected by pH within a typical working range (e.g., pH 4-10). Therefore, adjusting the pH is generally not an effective primary strategy for enhancing its fundamental solubility in water. However, in complex formulations, extreme pH values could affect the stability of other components, which might indirectly influence the behavior of the surfactant.

Q8: The product name says "hydrate," but the supplier's new label doesn't. Is it the same product?

Yes, this is a common and benign relabeling practice. Suppliers may remove the term "hydrate" from the product name and "xH₂O" from the molecular formula to avoid ambiguity, as the exact number of water molecules can vary. The moisture content is considered an impurity, and the product quality and performance remain the same. You can use the product with confidence, regardless of this labeling change.

Q9: Are there any material incompatibilities I should be aware of?

Yes. Quaternary ammonium compounds are known to adsorb to certain surfaces.

• Plastics: Avoid long-term storage in plastic containers, as BCDAC can adsorb onto the container walls, leading to a decrease in the effective concentration of your solution.[14] Glass (Type I borosilicate) is the preferred material for storage.

• Anionic Compounds: BCDAC is a cationic surfactant. Mixing it with anionic surfactants (like sodium dodecyl sulfate, SDS) or other anionic polymers will likely lead to the formation of an insoluble ion-pair complex, causing immediate precipitation.

Section 4: Protocols & Data Tables

Protocol 1: Re-dissolving Precipitated BCDAC via Gentle Warming

This protocol describes the standard procedure for clearing a BCDAC solution that has become turbid upon cooling.

• Visual Inspection: Confirm the presence of turbidity or precipitate in your BCDAC solution.

• Prepare Water Bath: Set a temperature-controlled water bath to 35°C (± 5°C).

• Introduce Sample: Place the sealed container of your BCDAC solution into the water bath. Ensure the water level is sufficient to heat the bulk of the solution.

• Apply Agitation: If the container has a magnetic stir bar, place it on a stir plate set to a low-to-medium speed (e.g., 200-300 RPM). If not, remove the container and swirl it gently every 5 minutes.

• Monitor for Clarity: Continue warming and agitation until the solution becomes completely clear and free of visible particles. This may take 15-60 minutes depending on the concentration and volume.

• Validation: Once clear, remove the solution from the bath. The solution is now ready for use at or above the temperature at which it became clear.

Protocol 2: Improving Low-Temperature Solubility with an Ethanol Co-solvent

This protocol details how to prepare a BCDAC solution with enhanced stability at lower temperatures.

• Determine Final Volume: Decide on the final volume of your solution (e.g., 100 mL).

• Calculate Co-solvent Volume: Choose a starting co-solvent percentage. For a 5% (v/v) ethanol solution in a 100 mL final volume, you will need 5 mL of 100% ethanol.

• Prepare Solvent Mixture: In a calibrated glass beaker or flask, add 5 mL of 100% ethanol. Add approximately 90 mL of high-purity water and stir to mix.

• Warm the Solvent: Gently warm the water-ethanol mixture to 30-40°C to aid in initial dissolution.

• Calculate and Add BCDAC: Weigh the required amount of BCDAC powder for your target concentration. Slowly add the powder to the stirred, warm solvent mixture.

• Dissolve and Adjust Volume: Continue stirring until all BCDAC is dissolved. Allow the solution to cool to room temperature. Adjust the final volume to exactly 100 mL with the water-ethanol mixture.

• Test Stability: To validate, place an aliquot of the solution at your target low temperature (e.g., in a 4°C refrigerator) and monitor for any signs of precipitation over 24 hours. If precipitation occurs, repeat the preparation with a slightly higher co-solvent percentage (e.g., 7.5% or 10%).

Table 1: Physicochemical Properties of Benzylcetyldimethylammonium Chloride (BCDAC)

Property	Value	Source(s)
Synonyms	Cetalkonium chloride, Benzyldimethylhexadecylammonium chloride	[15][16]
CAS Number	122-18-9 (anhydrous)	[15][17]
Molecular Formula	C₂₅H₄₆ClN	[17]
Molecular Weight	396.10 g/mol (anhydrous)	[15]
Appearance	White to off-white powder or crystalline solid	[15]
Melting Point	54-65 °C	[15]
Aqueous Solubility	Moderately soluble; temperature dependent	[16]

| Other Solubilities | Soluble in ethanol, DMSO |[17] |

Table 2: Recommended Co-solvents for Enhancing BCDAC Solubility

Co-Solvent	Typical Starting Concentration (v/v)	Mechanism & Rationale	Source(s)
Ethanol	1 - 10%	Reduces solvent polarity, disrupts water structure. Widely used in pharmaceutical and research settings due to its high miscibility and effectiveness.	[5][11]
Isopropanol	1 - 10%	Similar mechanism to ethanol. A common and effective alternative.	[11]
Propylene Glycol	2 - 15%	Reduces polarity, also acts as a humectant. Less volatile than alcohols, often preferred for final formulations requiring long-term stability.	[5][18]

| Glycerol | 2 - 15% | Polyol that effectively modifies the solvent environment. Its higher viscosity may impact handling but provides excellent stability. |[12] |

References

• Wikipedia. (2024). Cosolvent. Retrieved from [Link]

• Levitt, D. B., et al. (2010). The Role of Co-Solvents and Co-Surfactants in Making Chemical Floods Robust. OnePetro. Retrieved from [Link]

• Worldwide Life Sciences. (n.d.). Benzyldimethylhexadecylammonium chloride hydrate. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (2023). The Role of Surfactants in Solubilization of Poorly Soluble Drugs. Retrieved from [Link]

• Gerspach, A., et al. (2020). Cosolvents in Self-Emulsifying Drug Delivery Systems (SEDDS): Do They Really Solve Our Solubility Problems?. Molecular Pharmaceutics, ACS Publications. Retrieved from [Link]

• MDPI. (2022). Molecular Dynamics Simulation of Drug Solubilization Behavior in Surfactant and Cosolvent Injections. Retrieved from [Link]

• Chemical Review and Letters. (2024). Micellar properties and partial phase diagram of cetyltrimethylammonium bromide and cetylpyridinium chloride in vicinity of Krafft point. Retrieved from [Link]

• ACS Publications. (2016). Temperature Effect on Micelle Formation: Molecular Thermodynamic Model Revisited. Retrieved from [Link]

• Ataman Kimya. (n.d.). BENZYL (DODECYL) DIMETHYL AMMONIUM CHLORIDE. Retrieved from [Link]

• Biosciences Biotechnology Research Asia. (2020). The Effect of Temperature on the Critical Micelle Concentration and Micellar Solubilization of Poorly Water Soluble Drugs. Retrieved from [Link]

• Science Alert. (2007). The Effect of Temperature on Thermodynamic Parameters of Micellization of Some Surfactants. Retrieved from [Link]

• LookChem. (n.d.). Reliable Chemical Trading Partner, Professional Benzyldimethylhexadecylammonium chloride, hydrate Supply. Retrieved from [Link]

• H. K. Bakhru. (n.d.). PREPARATION OF QUATERNARY AMMONIUM COMPOUND DISINFECTANTS. Retrieved from [Link]

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• Hach. (n.d.). Quaternary Ammonium Compounds DOC316.53.01128. Retrieved from [Link]

• Global Journals. (n.d.). Effect of Temperature Changes on Critical Micelle Concentration for Tween Series Surfactant. Retrieved from [Link]

• ACS Publications. (2003). Water Solubility Enhancement of Phthalates by Cetyltrimethylammonium Bromide and β-Cyclodextrin. Industrial & Engineering Chemistry Research. Retrieved from [Link]

• Evans, D. F., & Brown, G. (n.d.). Critical Micelle Concentrations of Hexadecyltrimethylammonium Chloride in Water over the Temperature Range 25 to 160Co. Academia.edu. Retrieved from [Link]

• Al-Qarni, A. A., et al. (2022). Benzyldimethyldodecyl Ammonium Chloride Doped Dental Adhesive: Impact on Core's Properties, Biosafety, and Antibacterial/Bonding Performance after Aging. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). Revisiting the self-aggregation behavior of cetyltrimethylammonium bromide in aqueous sodium salt solution with varied anions. Retrieved from [Link]

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• International Journal of Pharmaceutical Sciences and Research. (2023). Solubility enhancement techniques: A comprehensive review. Retrieved from [Link]

• ACS Publications. (2000). Phase Behavior of Aqueous Mixtures of Cetyltrimethylammonium Bromide (CTAB) and Sodium Octyl Sulfate (SOS). Langmuir. Retrieved from [Link]

• Sahoo, R. N. (n.d.). SOLUBILITY ENHANCEMENT TECHNIQUE. Retrieved from [Link]

• ResearchGate. (2014). (PDF) Study of critical micelle concentration of cetyltrimethylammonium bromide (CTAB) in pure water in presence and absence of magnesium sulphate and sodium sulphae by measuring conductivity meter. Retrieved from [Link]

• Brieflands. (2021). A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. Retrieved from [Link]

• PMC. (n.d.). Improvement in solubility of poor water-soluble drugs by solid dispersion. Retrieved from [Link]

• ResearchGate. (2022). (PDF) A REVIEW: SOLUBILITY ENHANCEMENT TECHNIQUE. Retrieved from [Link]

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Technical Support Center: Quaternary Ammonium Surfactant Removal from Synthesized Nanoparticles

Overview: Welcome to the Technical Support Center for Nanoparticle Purification. This guide addresses the critical challenge of removing quaternary ammonium cationic surfactants—specifically benzylcetyldimethylammonium chloride hydrate (BCDAC) and cetyltrimethylammonium bromide (CTAB)—from synthesized nanoparticles. As a Senior Application Scientist, I have structured this guide to provide you with the mechanistic causality behind surfactant persistence, troubleshooting FAQs, and self-validating experimental protocols to ensure high-yield purification without compromising colloidal stability.

Core Mechanisms & Causality (FAQ)

Q1: Why are BCDAC and CTAB residues so persistent on nanoparticle surfaces? A: Quaternary ammonium surfactants form dense, interdigitated bilayers on nanoparticle surfaces. For gold nanorods (AuNRs), the cationic headgroup binds strongly to the polarizable gold surface, while the hydrophobic tails interlock, creating a thermodynamically stable double layer (1)[1]. For mesoporous silica nanoparticles (MSNs) like MCM-48 synthesized with BCDAC, the surfactant acts as a structure-directing agent deeply embedded within the silica pores (2)[2]. Simple aqueous washing only removes bulk micellar surfactant, not the surface-bound layer, often leading to irreversible aggregation due to the loss of steric and electrostatic repulsion.

Q2: How do I know which removal strategy to choose? A: The choice depends strictly on the nanoparticle core and the intended downstream application. For silica nanoparticles (MSNs), solvent extraction (e.g., HCl/Ethanol) or calcination is preferred because the silica framework is robust (3)[3]. For gold or metallic nanoparticles, harsh solvents or heat will destroy the morphology; therefore, thermodynamic ligand exchange is required to displace the surfactant while maintaining colloidal stability.

Decision matrix for selecting the optimal quaternary ammonium surfactant removal strategy.

Troubleshooting Specific Issues (Q&A)

Q3: I attempted to wash my BCDAC-templated MCM-48 silica nanoparticles with water and ethanol, but pore volume remains low. What is going wrong? A: BCDAC features a bulky benzyl headgroup and a long cetyl chain, making it highly hydrophobic and tightly bound to the deprotonated silanol groups of the silica matrix. Neutral ethanol is insufficient to disrupt the electrostatic interactions between the cationic quaternary ammonium headgroup and the anionic silica surface. You must use an acidified solvent extraction (e.g., HCl/Ethanol). The protons (H⁺) from HCl protonate the surface silanol groups, neutralizing the electrostatic attraction and allowing the ethanol to dissolve and extract the BCDAC molecules (4)[4].

Q4: During ligand exchange of CTAB/BCDAC on gold nanorods using PEG-SH, my particles are aggregating. How can I prevent this? A: Direct one-step addition of PEG-SH to a quaternary ammonium-capped AuNR solution often causes the bulk surfactant concentration to drop below the critical micelle concentration (CMC) before the PEG-SH can fully passivate the surface[1]. This creates "bare spots" on the gold, leading to van der Waals-induced aggregation. To troubleshoot, utilize an intermediate ligand exchange method. Introducing an intermediate mixture of sodium dodecyl sulfate (SDS) and polyvinylpyrrolidone (PVP) stabilizes the AuNRs during the vulnerable transition phase before final PEGylation (5)[5].

Quantitative Data: Efficiency of Surfactant Removal Methods

Table 1: Comparison of Surfactant Removal Strategies

Nanoparticle Type	Surfactant	Removal Method	Residual Surfactant	Zeta Potential Shift	Colloidal Stability
Mesoporous Silica (MCM-48)	BCDAC	Calcination (550°C)	< 0.1%	+40 mV to -25 mV	High (in buffers)
Mesoporous Silica (MCM-48)	BCDAC	HCl/Ethanol Extraction	~2-5%	+35 mV to -15 mV	High
Gold Nanorods (AuNRs)	CTAB/BCDAC	Direct PEG-SH Exchange	~15-20%	+45 mV to -5 mV	Low (Prone to aggregation)
Gold Nanorods (AuNRs)	CTAB/BCDAC	SDS/PVP Intermediate to PEG	< 2%	+45 mV to -2 mV	Very High
Gold Nanorods (AuNRs)	CTAB	Ion Exchange Resins	~10-15%	+45 mV to +15 mV	Moderate

Validated Experimental Protocols

Protocol A: Acidified Solvent Extraction of BCDAC from MCM-48 Silica Nanoparticles

Causality: This method chemically decouples the surfactant from the silica wall by protonating the silanol groups, preventing the structural collapse that can sometimes occur during high-temperature calcination[2].

• Collection: Centrifuge the as-synthesized BCDAC-templated MCM-48 nanoparticles at 10,000 rpm for 15 minutes. Discard the supernatant.

• Acidification: Suspend 1.0 g of the nanoparticle pellet in a mixture of 100 mL absolute ethanol and 1.0 mL concentrated hydrochloric acid (37% HCl).

• Extraction: Sonicate the suspension for 10 minutes to ensure complete dispersion, then stir magnetically at 60°C for 6 hours. The heat increases the solubility of the BCDAC in ethanol.

• Recovery: Centrifuge the mixture to recover the nanoparticles.

• Neutralization & Washing: Wash the pellet twice with pure ethanol to remove residual HCl and displaced BCDAC. Dry the purified MSNs under vacuum at 60°C overnight.

• Self-Validation System: Measure the zeta potential before and after extraction. A successful extraction will shift the zeta potential from highly positive (> +30 mV) to negative (< -15 mV) in neutral water, reflecting the exposed silanol groups.

Protocol B: Robust Intermediate Ligand Exchange for Gold Nanorods

Causality: Displacing a tightly packed cationic bilayer requires maintaining steric stabilization. PVP provides steric bulk, while SDS (anionic) forms a temporary complex with residual cationic surfactants, lowering the energy barrier for PEG-thiol to form strong Au-S bonds[5].

• Pre-cleaning: Centrifuge the AuNR solution (typically ~1 nM) once at 14,000 rpm for 10 minutes to remove excess bulk surfactant. Resuspend in deionized water to the original volume.

• Intermediate Addition: Add a solution of 0.2 wt% PVP (MW 10k) and 0.1 wt% SDS to the AuNRs. Stir vigorously for 12 hours at room temperature.

• PEGylation: Introduce mPEG-SH (MW 5000) at a ratio of 105 PEG molecules per AuNR. Adjust the pH to 3.0 using Tris-HCl buffer to drive the loading process. Stir for 24 hours.

• Purification: Centrifuge at 12,000 rpm for 15 minutes, discard the supernatant containing displaced surfactant and excess PEG, and resuspend the functionalized AuNRs in pure water or PBS.

• Self-Validation System: Monitor the Localized Surface Plasmon Resonance (LSPR) peak via UV-Vis spectroscopy. A successful exchange will show a minimal peak shift (< 5 nm) without broadening. Peak broadening indicates unwanted aggregation.

Mechanistic pathway of intermediate ligand exchange for removing cationic bilayers.

References

• Strategies for the functionalisation of gold nanorods to reduce toxicity and aid clinical transl
• New Synthesis of MCM-48 Nanospheres and Facile Replication to Mesoporous Platinum Nanospheres as Highly Active Electrocatalysts for the Oxygen Reduction Reaction.
• Towards Robust Ligand Exchange of CTAB-Capped Gold Nanorods. Mount Allison University.
• Influence of serum concentration and surface functionalization on the protein adsorption to mesoporous silica nanoparticles. PMC.
• Ultrasound-Responsive Biomimetic Superhydrophobic Drug-Loaded Mesoporous Silica Nanoparticles for Treating Prost

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benzylcetyldimethylammonium chloride hydrate purification and recrystallization methods

Welcome to the Technical Support Center for quaternary ammonium compound processing. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and physicochemical challenges associated with purifying benzylcetyldimethylammonium chloride hydrate (commonly known as cetalkonium chloride).

Because this compound is a highly hygroscopic cationic surfactant, standard recrystallization protocols often fail, resulting in gelation, oiling out, or loss of the critical hydrate structure. This guide provides field-proven, self-validating methodologies to ensure high-purity yields suitable for pharmaceutical and antimicrobial applications.

Part 1: Physicochemical Profile & Quantitative Metrics

To successfully purify this compound, you must first understand its thermal and solubility behaviors. The hydrate form contains structurally bound water that must be preserved during drying, while its surfactant nature requires strict solvent control to prevent micelle formation.

Table 1: Physicochemical Properties & Solubility Profile

Property	Value / Description
Chemical Name	Benzylcetyldimethylammonium chloride hydrate
CAS Number	122-18-9
Molecular Formula	C25H46ClN·xH2O
Molecular Weight	396.10 g/mol (anhydrous basis)
Melting Point	54–58 °C[1]
Solubility	Soluble in water, ethanol, acetone, and DMSO; Insoluble in diethyl ether[2]

| Hygroscopicity | High; requires sealed, moisture-proof storage under nitrogen[3] |

Table 2: Recrystallization Parameters & Causality

Parameter	Target Value	Causality / Implication
Dissolution Temp	50 °C	Maximizes solubility in acetone without boiling off the solvent[4].
Cooling Gradient	1 °C/min	Prevents rapid micelle formation; thermodynamically favors rigid crystal lattice growth.
Crystallization Temp	-5 °C	Drastically decreases solubility to maximize the yield of the hydrate[4].
Drying Pressure	10–20 mbar	Removes volatile ether/acetone without stripping bound hydrate water.

| Drying Temp | 20–25 °C | Prevents thermal degradation and preserves hydrate stoichiometry[5]. |

Part 2: Troubleshooting FAQs

Q: Why does my product "oil out" (form a gel or syrup) instead of crystallizing during cooling? A: "Oiling out" occurs when the quaternary ammonium compound separates as a liquid phase rather than a crystalline solid.

• Causality: Benzylcetyldimethylammonium chloride is a potent cationic surfactant[3]. In the presence of excess moisture, or when the cooling rate is too rapid, the molecules aggregate into micelles or a liquid crystalline phase instead of forming a rigid solid lattice.

• Solution: Ensure your recrystallization solvent (e.g., acetone) is strictly anhydrous. Implement a slow, controlled cooling gradient from 50 °C to -5 °C to thermodynamically favor crystal nucleation over phase separation[4].

Q: How do I efficiently eliminate unreacted hexadecyldimethylamine and benzyl chloride impurities? A:

• Causality: Industrial synthesis involves the alkylation of hexadecyldimethylamine with benzyl chloride[3]. These precursors often become trapped in the crystalline matrix. Because the final product is a highly polar quaternary ammonium salt, it is insoluble in non-polar solvents, whereas the unreacted tertiary amines and benzyl chloride are highly soluble in them.

• Solution: After vacuum filtration of the recrystallized product, wash the filter cake with ice-cold diethyl ether[5]. This solvent selectively extracts the non-polar impurities without dissolving the target hydrate.

Q: How do I dry the product without losing the critical hydrate water? A:

• Causality: The hydrate form of cetalkonium chloride contains structurally bound water molecules. Vacuum drying at elevated temperatures (>40 °C) provides enough thermal energy to break the hydrogen bonds holding the lattice water, converting the product to an anhydrous, highly hygroscopic state that rapidly degrades upon air exposure[1][3].

• Solution: Perform vacuum desiccation at room temperature (20–25 °C) using a mild desiccant (like silica gel) to remove residual acetone and ether while preserving the hydrate stoichiometry[5].

Part 3: Self-Validating Recrystallization Protocol

The following workflow relies on acetone as the primary crystallization solvent due to its steep solubility curve for quaternary ammonium salts, followed by an ether wash for impurity extraction.

Purification and recrystallization workflow for benzylcetyldimethylammonium chloride hydrate.

Step-by-Step Methodology

Phase 1: Dissolution & Inertion

• Weigh the crude benzylcetyldimethylammonium chloride hydrate.

• Suspend the crude solid in anhydrous acetone (approximately 3–5 mL per gram of crude).

• Heat the suspension gently to 50 °C under a continuous nitrogen atmosphere to prevent oxidative degradation of any residual amines[3].

• Validation Check: The solution must transition from a cloudy suspension to a clear, pale-yellow or colorless liquid. If particulates remain, they are likely polymeric impurities and must be filtered out.

Phase 2: Hot Filtration 4. Pass the hot solution through a pre-warmed fluted filter paper to remove insoluble contaminants.

• Validation Check: The filtrate must be optically clear. Cloudiness indicates premature crystallization or micellar aggregation. If observed, reheat the filtrate to 50 °C.

Phase 3: Nucleation & Crystallization 5. Allow the filtrate to cool to room temperature slowly over 2 hours (approx. 1 °C/min). 6. Transfer the flask to an ice-salt bath (-5 °C) for an additional 2 hours to force the compound out of solution and maximize yield[4].

• Validation Check: Distinct white to off-white needle-like crystals should form. If a gel forms instead, reheat the mixture to redissolve the gel, and add 1–2% v/v absolute ethanol to disrupt the micellar network before cooling again.

Phase 4: Isolation & Washing 7. Isolate the crystals via vacuum filtration using a Büchner funnel. 8. Wash the filter cake with 2 volumes of ice-cold diethyl ether to extract unreacted benzyl chloride and tertiary amines[5].

• Validation Check: Evaporate a small aliquot of the ether filtrate; it should leave a slight oily residue (confirming the successful extraction of impurities), while the filter cake remains stark white.

Phase 5: Desiccation 9. Transfer the purified crystals to a vacuum desiccator containing silica gel. 10. Dry at room temperature (20–25 °C) under vacuum (approx. 10–20 mbar) for 24 hours[5].

• Validation Check: Test the melting point of the final product. A sharp melting point between 54–58 °C confirms high purity and proper hydrate retention[1]. A depressed or broad melting point indicates residual solvent or the loss of structural hydrate water.

Part 4: References

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• 5. cir-safety.org [cir-safety.org]

Reference Data & Comparative Studies

benzylcetyldimethylammonium chloride hydrate vs benzalkonium chloride in formulations

As a Senior Application Scientist in ophthalmic and topical drug delivery, I frequently observe formulation failures stemming from a fundamental misunderstanding of surfactant phase partitioning. For decades, Benzalkonium Chloride (BAK) has been the default cationic agent and preservative in aqueous formulations. However, the paradigm is shifting toward engineered nano-carriers utilizing specific homologues like Benzylcetyldimethylammonium chloride hydrate (Cetalkonium chloride, CKC).

This guide provides an in-depth mechanistic comparison between BAK and CKC, validating why the transition to CKC-based cationic emulsions is critical for modern, biocompatible drug delivery systems.

Physicochemical Causality: The Thermodynamics of Phase Partitioning

To understand the divergent safety profiles of BAK and CKC, we must examine their molecular structures and resulting thermodynamic behaviors in oil-in-water (o/w) emulsions.

Benzalkonium Chloride (BAK) is not a single molecule; it is a mixture of alkylbenzyldimethylammonium chlorides. Pharmacopoeial standards dictate that the C12 and C14 homologues must comprise at least 70% of this mixture [1][1]. These shorter alkyl chains confer relatively low lipophilicity (LogP ~3.0 to 6.0). Consequently, in an emulsion, a significant fraction of BAK remains dissolved as free monomers in the aqueous phase. These free surfactants act as aggressive detergents, solubilizing the phospholipid bilayers of human corneal epithelial cells and inducing mitochondrial dysfunction [2][2].

Cetalkonium Chloride (CKC) is the pure C16 homologue. The addition of just two to four carbon atoms exponentially increases its lipophilicity, yielding a calculated LogP of ~9.5 [1][1]. Thermodynamics dictate that CKC will partition almost exclusively into the oil phase. By anchoring its highly lipophilic tail into the oil nanodroplet and exposing its positively charged quaternary ammonium head to the aqueous interface, CKC creates a stable, positively charged nanodroplet without leaving toxic free monomers in the aqueous phase [3][3]. This positive zeta potential drives electrostatic bioadhesion to negatively charged ocular mucins, radically improving precorneal residence time [4][4].

Mechanism of phase partitioning and resulting ocular toxicity between BAK and CKC.

Quantitative Formulation Parameters

The following table summarizes the critical physicochemical and biological distinctions that dictate formulation choices.

Parameter	Benzalkonium Chloride (BAK)	Benzylcetyldimethylammonium Chloride (CKC)	Formulation Impact
Alkyl Chain Length	Mixture (predominantly C12 & C14)	Pure C16 Homologue	Chain length dictates lipophilicity and phase partitioning.
Calculated LogP	~3.0 (C12) to ~6.0 (C14)	~9.5 (C16)	CKC's extreme lipophilicity drives it entirely into the oil phase.
Aqueous Phase Presence	High (Free surfactant monomers)	Negligible (Bound to nanodroplets)	Free monomers in BAK cause detergent-like cell membrane toxicity.
Primary Function	Antimicrobial Preservative	Cationic Bioadhesive Agent	CKC provides positive zeta potential without preservative toxicity.
Ocular Tolerance	Poor (Induces epithelial apoptosis)	Excellent (Comparable to PBS)	CKC enables long-term administration for chronic dry eye therapies.

Validating Safety: In Vivo Ocular Toxicity Assay

To objectively prove that CKC's oil-phase sequestration prevents toxicity, we rely on a self-validating acute stress model. By utilizing the contralateral eye as a Phosphate-Buffered Saline (PBS) control, we ensure that environmental or handling stress is mathematically subtracted from the formulation's toxicity score, isolating the true chemical impact [5][5].

Step-by-Step Methodology:

• Model Preparation: Utilize adult male New Zealand albino rabbits. Establish baseline corneal health using slit-lamp biomicroscopy and fluorescein staining.

• Acute Dosing Regimen: Administer 15 consecutive drops of the test formulations (e.g., 0.02% BAK solution, BAK-cationic emulsion, and 0.002% CKC-cationic emulsion) at 5-minute intervals onto the right eye. Instill PBS in the left eye as the internal control [6][6].

• Clinical Evaluation (Modified Draize Test): At 4 hours (H4) and 24 hours (D1) post-instillation, score conjunctival hyperemia, chemosis, and discharge.

• Tissue Harvesting & Confocal Microscopy: Euthanize subjects at D1. Excise corneas and stain with Hoechst 33342 (labels all nuclei) and propidium iodide (labels only dead/apoptotic cells).

• Data Analysis: Quantify the depth of epithelial apoptosis. Resulting Causality: BAK solutions induce deep, multi-layer apoptosis due to free monomer detergent action. CKC emulsions maintain superficial cell viability comparable to PBS, proving that the C16 homologue is safely sequestered in the nanodroplets [5][5].

Beyond Safety: Intrinsic Anti-Inflammatory Properties of CKC Emulsions

Recent biopharmaceutical evaluations have revealed that CKC-based cationic emulsions (CE-CKC) do not merely act as inert carriers; they possess intrinsic anti-inflammatory and wound-healing properties. This makes them highly synergistic vehicles for lipophilic APIs like Cyclosporine A (e.g., Ikervis) [7][7].

To validate this, we utilize an in vitro stress assay. The protocol is self-validating because cytokine expression is normalized against total cellular protein content, ensuring that any reduction in inflammatory markers is due to true pharmacological downregulation, rather than formulation-induced cell death (a common artifact when testing BAK).

Step-by-Step Methodology:

• Cell Culture: Culture human corneal epithelial cells (HCE-2) in keratinocyte serum-free medium, seeding at 1×105 cells/well.

• Transient Pre-treatment: Incubate cells for exactly 30 minutes with a 10% dilution of CE-CKC (0.002% or 0.005% CKC) to simulate the transient exposure kinetics of a topical eye drop [7][7].

• Stress Induction: Wash the cells thoroughly with PBS to remove the emulsion, then introduce a stressor medium containing 1 μg/mL Lipopolysaccharide (LPS) to trigger a pro-inflammatory cascade.

• Incubation: Culture the stressed cells for 24 to 72 hours at 37°C, 5% CO2.

• Quantification: Collect supernatants. Use Enzyme-Linked Immunosorbent Assay (ELISA) to quantify the secretion of pro-inflammatory cytokines (TNFα, IL-17A, CCL2).

Step-by-step workflow for evaluating the intrinsic anti-inflammatory properties of CE-CKC.

Conclusion for Formulation Scientists

The substitution of BAK with CKC is not merely a regulatory preference for "preservative-free" marketing; it is a thermodynamically driven formulation upgrade. By leveraging the extreme lipophilicity of the C16 homologue, formulators can successfully uncouple the desirable electrostatic bioadhesion of quaternary ammoniums from the undesirable detergent-mediated cytotoxicity of shorter-chain homologues.

References

• Source: nih.
• Source: nih.
• Source: mdpi.
• Source: google.
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• Source: nih.

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comparative efficacy of benzylcetyldimethylammonium chloride hydrate and CTAB

An in-depth technical analysis for researchers, scientists, and drug development professionals comparing the structural, functional, and application-specific efficacies of two prominent cationic surfactants: Benzylcetyldimethylammonium chloride hydrate (also known as Cetalkonium Chloride, CKC, or BDAC) and Cetyltrimethylammonium bromide (CTAB).

Introduction: The Impact of Headgroup Substitution

In the formulation of nanoparticles, ophthalmic emulsions, and electrocatalytic systems, the selection of a cationic surfactant dictates the interfacial thermodynamics of the entire system. While Cetyltrimethylammonium bromide (CTAB) remains the ubiquitous standard for micellar catalysis and nanoparticle capping, Benzylcetyldimethylammonium chloride hydrate (CKC) offers a highly specialized alternative.

The fundamental difference lies in a single functional substitution: CKC replaces one of the three methyl groups on the quaternary ammonium head of CTAB with a benzyl group . This seemingly minor structural change radically alters the surfactant's hydrophobic-lipophilic balance (HLB), steric hindrance, and π−π interaction capabilities, leading to profound differences in experimental efficacy.

Physicochemical Comparison

To understand the causality behind their divergent performance, we must first examine their physicochemical baselines. The presence of the benzyl ring in CKC increases the molecular volume of the headgroup, which alters the critical packing parameter and drives the surfactant to form different micellar geometries compared to the highly spherical micelles typically formed by CTAB.

Table 1: Comparative Physicochemical Properties

Property	CTAB (Cetyltrimethylammonium bromide)	CKC (Benzylcetyldimethylammonium chloride)
Chemical Formula	C19​H42​BrN	C25​H46​ClN⋅xH2​O
Molecular Weight	364.45 g/mol	396.09 g/mol (anhydrous basis)
Headgroup Structure	Trimethylammonium	Benzyldimethylammonium
Alkyl Chain Length	C16 (Hexadecyl)	C16 (Hexadecyl)
Critical Micelle Concentration (CMC)	~0.9 - 1.0 mM	~0.1 - 0.5 mM (Lower due to benzyl hydrophobicity)
Primary Counterion	Bromide ( Br− )	Chloride ( Cl− )
Primary Utility	DNA extraction, AuNP synthesis, general emulsifier	Electrocatalysis, ophthalmic nanoemulsions, 2D gel proteomics

Comparative Efficacy in Advanced Applications

Electrocatalysis: CO2 Reduction and HER Inhibition

In electrochemical CO2​ reduction ( CO2​R ), a major competitive side-reaction is the Hydrogen Evolution Reaction (HER). Cationic surfactants are frequently introduced to the electrolyte to form a hydrophobic adlayer on the electrode, selectively blocking protons ( H+ ) while allowing CO2​ access.

The Causality: A landmark study demonstrated that modifying the functional group of the surfactant dramatically impacts this inhibition [1]. CTAB forms a standard hydrophobic layer via its C16 chain. However, CKC utilizes its benzyl group to create an enhanced hydrophobic and sterically hindered layer on the tin (Sn) electrode surface. The aromatic ring provides additional π -electron density that interacts with the electrode, creating a denser barrier against aqueous protons.

Efficacy Data: When utilizing bicarbonate ( HCO3−​ ) as a carbon source, switching the HER inhibitor from CTAB to CKC increased the Faradaic efficiency of the CO2​R from 39% to 66% [1].

Fig 1: Mechanism of enhanced HER inhibition during CO2 reduction using CKC vs CTAB.

Ophthalmic Nanoemulsions and Bioadhesion

In pharmaceutical drug delivery, particularly for dry eye disease (e.g., cyclosporine formulations), cationic oil-in-water nanoemulsions are used to increase ocular residence time.

The Causality: The ideal cationic agent must be lipophilic enough to anchor entirely within the oil nanodroplet, preventing the existence of free, unbound surfactant molecules in the aqueous phase (which causes cellular toxicity). Because CKC possesses a benzyl group, its lipophilicity is significantly higher than CTAB's[2]. CKC anchors deeply into the lipid core, projecting only its positive charge outward. This creates electrostatic repulsion between droplets (preventing coalescence) and drives strong bioadhesion to the negatively charged ocular mucin layer [2]. CTAB, being more water-soluble, partitions more into the aqueous phase, leading to lower emulsion stability and higher irritation potential.

Fig 2: Stabilization and bioadhesion pathway of CKC-formulated lipid nanodroplets.

Seedless Gold Nanoparticle (AuNP) Synthesis in Silica

Both surfactants are utilized in the synthesis of nanomaterials. A seedless method for growing AuNPs inside a silica matrix utilizes either CKC (BDAC) or CTAB to encapsulate Au+ ions within metalomicelles [3]. The Causality: The cationic surfactant prevents the premature reduction of Au+ to Au0 by ascorbic acid. The choice between CTAB and CKC dictates the micellar size and the kinetics of the subsequent reduction during the sol-gel transition, directly influencing the optical nonlinearity (third-harmonic generation) of the resulting nanocomposite [3].

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. The success of step 1 can be analytically verified before proceeding to step 2.

Protocol A: Preparation of CKC-Modified Electrodes for CO2 Reduction

Objective: To create a highly hydrophobic, HER-inhibiting Sn electrode.

• Electrode Polishing: Polish a high-purity Sn foil (99.99%) using alumina slurries (1.0, 0.3, and 0.05 µm) sequentially. Validation: The surface must exhibit a mirror-like finish with a contact angle <40°.

• Surfactant Solution Preparation: Prepare a 1.0 mM solution of Benzylcetyldimethylammonium chloride hydrate in 0.1M KHCO3​ saturated with CO2​ (pH ~6.8).

• Electrochemical Adsorption: Immerse the Sn electrode into the electrolyte. Apply a holding potential of -0.5 V vs. RHE for 10 minutes to drive the electrostatic adsorption of the cationic CKC headgroups onto the negatively polarized Sn surface.

• Validation via Capacitance: Perform Electrochemical Impedance Spectroscopy (EIS). Self-Validation: A successful CKC adlayer will show a sharp decrease in double-layer capacitance ( Cdl​ ) compared to a bare Sn electrode, confirming the displacement of water molecules by the hydrophobic benzyl/alkyl chains.

Protocol B: Formulation of CKC-Stabilized Cationic Nanoemulsions

Objective: To formulate a stable oil-in-water emulsion with high positive zeta potential.

• Phase Preparation:

  • Oil Phase: Dissolve 0.02% (w/w) CKC in 2.5% (w/w) medium-chain triglycerides (MCT) and heat to 70°C. Note: CKC dissolves readily in the oil phase due to its benzyl group, unlike CTAB which may require co-solvents.

  • Aqueous Phase: Heat purified water containing osmotic agents (e.g., glycerol) to 70°C.

• Pre-emulsification: Slowly inject the aqueous phase into the oil phase under high-speed shear mixing (10,000 RPM for 5 minutes) to form a coarse emulsion.

• High-Pressure Homogenization: Pass the coarse emulsion through a microfluidizer at 20,000 psi for 5 to 10 cycles while cooling the interaction chamber to 4°C.

• Validation: Measure the droplet size and Zeta potential via Dynamic Light Scattering (DLS). Self-Validation: The formulation is successful if the Z-average diameter is <200 nm, Polydispersity Index (PDI) is <0.2, and the Zeta potential is strictly between +20 mV and +40 mV.

Conclusion

While CTAB is the default choice for general cationic surfactant needs, Benzylcetyldimethylammonium chloride hydrate (CKC) provides superior efficacy in systems requiring extreme lipophilicity, enhanced steric hindrance, or π -electron interactions. By substituting a single methyl group for a benzyl ring, researchers can significantly boost Faradaic efficiency in electrocatalysis, eliminate free-surfactant toxicity in ophthalmic emulsions, and finely tune micellar templates in nanoparticle synthesis.

References

• Effects of Benzyl-Functionalized Cationic Surfactants on the Inhibition of the Hydrogen Evolution Reaction in CO2 Reduction Systems. ACS Applied Materials & Interfaces.[Link]

• Benzalkonium chloride is a mixture of alkyl benzyldimethylammonium... ResearchGate.[Link]

• A Seedless Method for Gold Nanoparticle Growth inside a Silica Matrix: Fabrication of Materials Capable of Third-Harmonic Generation in the Near-Infrared. PubMed (ChemPlusChem). [Link]

High-Performance Liquid Chromatography (HPLC) Validation for Benzylcetyldimethylammonium Chloride Hydrate Quantification: A Comparative Guide

Benzylcetyldimethylammonium chloride hydrate (commonly known as cetalkonium chloride hydrate) is a long-chain quaternary ammonium compound (QAC) predominantly utilized as a cationic surfactant and antimicrobial preservative in pharmaceutical formulations, particularly in ophthalmic emulsions[1]. By imparting a positive charge to lipid nanodroplets, it prolongs the residence time of the formulation on the negatively charged corneal epithelium, significantly enhancing transcorneal drug bioavailability[2].

Given its critical role in both formulation stability and therapeutic efficacy, precise quantification of this compound is a strict regulatory requirement. This guide provides an in-depth, comparative analysis of analytical techniques and outlines a self-validating High-Performance Liquid Chromatography (HPLC) protocol for its quantification.

Comparative Analytical Landscape

When selecting a quantification method for QACs like benzylcetyldimethylammonium chloride, analytical scientists must balance sensitivity, specificity, and operational throughput. While traditional methods exist, modern chromatography offers distinct advantages.

Table 1: Comparative Performance of Analytical Techniques for QAC Quantification

Parameter	Two-Phase Titration	HPLC-UV (Industry Standard)	LC-MS/MS
Mechanism	Colorimetric end-point via ion-pair complexation	Reversed-phase or cation-exchange separation with UV detection	Liquid chromatography coupled with tandem mass spectrometry
Specificity	Poor (Cannot distinguish between QAC homologs like C12, C14, and C16)	High (Resolves specific alkyl chain lengths and impurities)	Ultra-High (Mass-to-charge ratio specific)
Sensitivity	Low (Milligram range)	Moderate to High (Microgram range)	Ultra-High (Nanogram/Picogram range)
Cost & Throughput	Low cost, low throughput (highly manual)	Moderate cost, high throughput (automated)	High cost, moderate throughput (complex operation)
Best Use Case	Legacy raw material testing	Routine Quality Control (QC) & Formulation Stability	Trace environmental or pharmacokinetic analysis

Causality in Method Development: The "Why" Behind the Protocol

Quantifying QACs via HPLC presents a distinct chromatographic challenge. Benzylcetyldimethylammonium chloride possesses a highly hydrophobic hexadecyl (C16) chain and a permanently charged quaternary nitrogen.

On standard silica-based reversed-phase columns, the hydrophobic chain interacts with the C18 stationary phase (the desired primary retention). However, the cationic nitrogen undergoes strong electrostatic interactions with unreacted, ionized silanol groups ( Si−O− ) on the silica surface. This secondary interaction leads to severe peak tailing, retention time drift, and poor resolution[3].

To engineer a robust method, the chemical environment must be tightly controlled:

• Stationary Phase Selection : Utilize a highly end-capped C18 column or a specialized polymer-based cation-exchange column to minimize exposed silanols[3].

• Mobile Phase pH Control : Maintain an acidic mobile phase (pH ~2.5) using phosphoric acid or trifluoroacetic acid (TFA). This suppresses silanol ionization (converting Si−O− to Si−OH ), thereby neutralizing the secondary electrostatic interactions and restoring peak symmetry.

Logical relationship between QAC structural properties, column interactions, and mitigation.

Experimental Protocol: Step-by-Step HPLC-UV Validation

This protocol is designed as a self-validating system in strict adherence to the ICH Q2(R2) guidelines for the validation of analytical procedures[4].

Phase 1: Chromatographic Conditions

• Column : ZORBAX Eclipse Plus C18 (4.6 × 250 mm, 5 µm) or equivalent highly end-capped column.

• Mobile Phase : Isocratic elution. Acetonitrile : Water : Phosphoric acid (85:15:0.05 v/v/v).

• Flow Rate : 1.0 mL/min.

• Detection Wavelength : 225 nm (UV).

• Injection Volume : 20 µL.

• Column Temperature : 40°C (Elevated temperature reduces mobile phase viscosity, improving mass transfer for large QAC molecules).

Phase 2: System Suitability Testing (SST)

A self-validating system requires SST before every analytical run to ensure the equipment is fit for purpose.

• Inject the standard working solution (e.g., 50 µg/mL) six consecutive times.

• Acceptance Criteria : Relative Standard Deviation (RSD) of peak area ≤ 2.0%; Tailing factor (T) ≤ 1.5; Theoretical plates (N) ≥ 2000.

Phase 3: ICH Q2(R2) Validation Workflows

• Specificity : Inject a blank (diluent) and a placebo (formulation matrix without the active QAC).

  • Causality: Ensures no co-eluting peaks from excipients or solvents interfere with the benzylcetyldimethylammonium chloride peak.

• Linearity and Range : Prepare calibration standards at 50%, 80%, 100%, 120%, and 150% of the target working concentration.

  • Action: Plot peak area against concentration.

  • Acceptance Criteria: Correlation coefficient ( R2 ) ≥ 0.999.

• Accuracy (Recovery) : Spike the placebo matrix with known amounts of the reference standard at three levels (80%, 100%, 120%) in triplicate.

  • Action: Extract and analyze using the defined method.

  • Acceptance Criteria: Mean recovery must fall between 98.0% and 102.0%[2].

• Precision :

  • Repeatability (Intra-day): Analyze six independent sample preparations at 100% concentration on the same day. RSD must be ≤ 2.0%.

  • Intermediate Precision (Inter-day): Repeat the analysis on a different day, with a different analyst, or using a different HPLC system. Overall RSD must be ≤ 2.0%.

• Limit of Detection (LOD) and Limit of Quantification (LOQ) :

  • Calculate based on the standard deviation of the response ( σ ) and the slope ( S ) of the calibration curve: LOD=3.3×(σ/S) and LOQ=10×(σ/S) .

  • Validation: Inject the LOQ concentration to verify a Signal-to-Noise (S/N) ratio of at least 10:1.

Step-by-step experimental workflow for HPLC method validation according to ICH Q2(R2).

Conclusion

While LC-MS/MS offers unparalleled sensitivity for trace environmental analysis, a rigorously validated HPLC-UV method remains the gold standard for the quantification of benzylcetyldimethylammonium chloride hydrate in pharmaceutical development. By understanding the mechanistic interactions between the cationic surfactant and the stationary phase, scientists can engineer robust, self-validating analytical methods that ensure product safety, stability, and strict regulatory compliance.

References

• European Medicines Agency. ICH Q2(R2) Validation of analytical procedures - Scientific guideline. europa.eu.[Link]

• National Institutes of Health (PMC). Formulation and Stability of Ataluren Eye Drop Oily Solution for Aniridia. nih.gov.[Link]

• MDPI. In Vitro Evaluation of Curcumin- and Quercetin-Loaded Nanoemulsions for Intranasal Administration: Effect of Surface Charge and Viscosity. mdpi.com.[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

NMR Spectroscopy Characterization of Benzylcetyldimethylammonium Chloride Hydrate: A Comparative Guide

Executive Summary

Benzylcetyldimethylammonium chloride hydrate (commonly known as cetalkonium chloride or 16-BAC) is a pure C16 quaternary ammonium surfactant widely utilized in ophthalmic formulations, topical anti-infectives, and advanced drug delivery systems. In drug development, the primary analytical challenge is distinguishing this pure C16 homolog from the ubiquitous benzalkonium chloride (BAC) mixture—a commercially dominant blend of C12, C14, and C16 homologs.

While mass spectrometry provides rapid mass-to-charge differentiation, Nuclear Magnetic Resonance (NMR) spectroscopy offers a self-validating, quantitative assessment of the bulk molecular structure without the need for external calibration curves 1. This guide objectively compares the NMR performance of pure cetalkonium chloride against mixed BAC and other alternatives (like CTAB), detailing the causality behind specific experimental protocols required for rigorous characterization.

Comparative NMR Data Analysis

The structural elucidation of cetalkonium chloride relies on the unique chemical shifts imparted by the quaternary ammonium core. The electron-withdrawing nature of the positively charged nitrogen deshields the adjacent protons, pushing the N-dimethyl singlet to ~3.25 ppm and the benzyl methylene singlet to ~4.90 ppm 2.

Table 1: ¹H NMR Chemical Shift Comparison (in CDCl₃ at 298 K)

Proton Environment	Cetalkonium Chloride (Pure C16)	Mixed BAC (C12/C14/C16 Blend)	CTAB (C16 Alternative)
Terminal -CH₃	~0.88 ppm (t, 3H)	~0.88 ppm (t, 3H)	~0.88 ppm (t, 3H)
Bulk -(CH₂)n-	~1.25 ppm (m, 24H)	~1.25 ppm (m, Variable)	~1.25 ppm (m, 26H)
N-CH₂-CH₂- (β)	~1.80 ppm (m, 2H)	~1.80 ppm (m, 2H)	~1.75 ppm (m, 2H)
N-(CH₃)₂	~3.25 ppm (s, 6H)	~3.25 ppm (s, 6H)	~3.10 ppm (s, 9H)
N-CH₂-alkyl (α)	~3.45 ppm (m, 2H)	~3.45 ppm (m, 2H)	~3.30 ppm (m, 2H)
N-CH₂-Aryl	~4.90 ppm (s, 2H)	~4.90 ppm (s, 2H)	Absent
Aromatic	~7.40 - 7.65 ppm (m, 5H)	~7.40 - 7.65 ppm (m, 5H)	Absent

Table 2: qNMR Integration Ratios for Homolog Differentiation

To build a self-validating system, analysts can use the internal integration ratio of the bulk aliphatic envelope against the isolated benzyl -CH₂- peak. By setting the benzyl peak (~4.90 ppm) to an integral of 2.00, the bulk -(CH₂)n- envelope provides a direct readout of the chain length 3.

Compound / Mixture	Bulk -(CH₂)n- Protons	Benzyl -CH₂- Protons	Theoretical Integration Ratio
Pure Cetalkonium (C16)	24	2	12.0
Pure Myristalkonium (C14)	20	2	10.0
Pure Benzalkonium (C12)	16	2	8.0
USP Grade BAC (Mixture)	~18.8 (Average)	2	~9.4 (Non-integer)

Note: Any deviation from the strict 12.0 integer ratio in a cetalkonium sample immediately indicates contamination with shorter homologs or incomplete synthesis.

Experimental Workflow & Causality-Driven Protocols

To achieve the precision required for the integration ratios described above, standard NMR protocols must be heavily modified to account for the surfactant properties of the molecule.

Step 1: Solvent Selection & Sample Preparation

• Protocol: Dissolve 10-15 mg of cetalkonium chloride hydrate in 0.6 mL of deuterated chloroform (CDCl₃) rather than deuterium oxide (D₂O).

• Causality: Cetalkonium chloride is a cationic surfactant with a critical micelle concentration (CMC) of approximately 0.5 mM in aqueous solutions 4. If D₂O is used, the high concentration required for NMR (typically >10 mM) forces the molecules into reverse or spherical micelles 5. This micellization restricts molecular tumbling, drastically shortening the transverse relaxation time (T₂) and leading to severe peak broadening. CDCl₃ disrupts the hydrophobic effect, maintaining the surfactant in a highly mobile monomeric state, which is essential for yielding sharp, highly resolved resonances.

Step 2: Quantitative ¹H NMR (qNMR) Acquisition

• Protocol: Acquire a 1D ¹H NMR spectrum using a 90° pulse program with a relaxation delay (D1) of at least 10 seconds.

• Causality: Quaternary ammonium compounds exhibit highly variable longitudinal relaxation times (T₁). The rigid benzyl protons and the N-dimethyl protons often have T₁ values exceeding 2 seconds. Using a standard default 1-second D1 results in incomplete magnetization recovery for these specific nuclei, artificially deflating their integration values and invalidating the bulk-CH₂ to benzyl-CH₂ ratio calculation 1. A D1 of ≥ 5×T₁ ensures >99% recovery for rigorous quantification.

Step 3: 2D TOCSY for Structural Verification

• Protocol: Execute a 2D ¹H-¹H Total Correlation Spectroscopy (TOCSY) experiment with a mixing time of 60-80 ms.

• Causality: In 1D NMR, the massive bulk aliphatic envelope (~1.25 ppm) obscures the subtle scalar couplings of the alkyl chain. TOCSY transfers magnetization through the unbroken spin system of the entire hexadecyl chain. This allows the analyst to trace the connectivity from the distinct α-methylene (~3.45 ppm) all the way to the terminal methyl (~0.88 ppm), unequivocally confirming the contiguous nature of the C16 chain without branching or unsaturation 3.

Analytical Workflow Visualization

Figure 1: Causality-driven NMR experimental workflow for cetalkonium chloride characterization.

References

• 1Title: A Comprehensive Technical Guide to the Spectroscopic Data of Benzalkonium Chloride | Source: Benchchem

• 3Title: Nuclear Magnetic Resonance Spectroscopy Analysis of Anaerobic Microbial Metabolic Response to Benzalkonium Chloride Disinfectant | Source: MDPI

• 2Title: Double BAC and Triple BAC: A Systematic Analysis of the Disinfectant Properties of Multicationic Derivatives of Benzalkonium Chloride (BAC) | Source: PMC

• 5Title: Molecular Dynamics Simulation of Water/BHDC Cationic Reverse Micelles | Source: ACS Publications

• [[4]]() Title: Spectra for cetalkonium chloride | Source: ResearchGate

Sources

• 1. benchchem.com [benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of Antimicrobial Efficacy: Benzylcetyldimethylammonium Chloride Hydrate vs. Cetylpyridinium Chloride

As drug development professionals evaluate cationic surfactants for topical antiseptics, oral care, and preservative formulations, two quaternary ammonium compounds (QACs) frequently emerge: Benzylcetyldimethylammonium chloride hydrate (often referred to as cetalkonium chloride, a specific C16 derivative of benzalkonium chloride) and Cetylpyridinium chloride (CPC) .

While both share a 16-carbon (cetyl) hydrophobic tail, their distinct cationic head groups dictate their membrane intercalation kinetics, antimicrobial potency, and mammalian cytotoxicity. This guide provides an objective, data-driven comparison of their performance, mechanistic pathways, and the rigorous experimental workflows required to accurately evaluate them.

Structural Causality and Mechanistic Pathways

The antimicrobial action of both compounds relies on the disruption of the bacterial lipid bilayer. However, the causality of their differing efficacies and safety profiles lies in their molecular geometry:

• Benzylcetyldimethylammonium Chloride: Possesses a benzyldimethylammonium head group. The bulky, highly lipophilic benzyl ring accelerates the partitioning of the molecule into the bacterial membrane, often resulting in rapid, aggressive lipid micellization. This drives a lower Minimum Inhibitory Concentration (MIC) but significantly increases the risk of mammalian cell toxicity[1].

• Cetylpyridinium Chloride (CPC): Features a pyridinium ring where the positive charge is delocalized across the aromatic system. This electron delocalization slightly moderates its electrostatic aggression. Consequently, it disrupts bacterial membranes effectively while maintaining a wider therapeutic window and lower toxicity for mammalian mucosal cells, making it ideal for 2[2].

Fig 1. Mechanistic pathway of QAC-mediated bacterial membrane disruption and cell lysis.

Comparative Antimicrobial Efficacy

Quantitative data reveals that while both agents exhibit broad-spectrum activity, their MICs vary based on the target organism's cell wall architecture. Gram-negative bacteria generally exhibit higher resistance due to the outer membrane acting as a permeability barrier and the presence of multidrug efflux pumps that actively extrude QACs[3].

Table 1: Comparative MIC Values Across Common Pathogens

Pathogen	Benzylcetyldimethylammonium Chloride MIC*	Cetylpyridinium Chloride (CPC) MIC
Staphylococcus aureus (Gram +)	~1 - 5 μg/mL	2 - 10 μg/mL[3]
Escherichia coli (Gram -)	~10 - 30 μg/mL	16 - 63 μg/mL[3][4]
Pseudomonas aeruginosa (Gram -)	~30 - 100 μg/mL	≤125 μg/mL[4]
Porphyromonas gingivalis (Anaerobe)	~10 - 20 μg/mL	~500 μg/mL (0.05%)[5]

(Note: Benzylcetyldimethylammonium chloride values are extrapolated from standard C16-benzalkonium derivative profiles, whereas CPC values are directly sourced from the cited literature).

Self-Validating Experimental Protocol: QAC MIC/MBC Determination

When determining the MIC and Minimum Bactericidal Concentration (MBC) of QACs, researchers face a critical artifact: QACs readily adsorb to standard polystyrene microtiter plates and carry over into subcultures, yielding false-positive bactericidal results.

To ensure scientific integrity, the following protocol is a self-validating system designed to eliminate carryover toxicity through chemical neutralization.

Fig 2. Self-validating experimental workflow for accurate QAC MIC/MBC determination.

Step-by-Step Methodology:

• Inoculum Preparation: Cultivate target strains to the early log-phase and adjust to a final assay concentration of 5×105 CFU/mL.

• Serial Microdilution (Causality of Material Choice): Perform 2-fold serial dilutions of the QACs in Mueller-Hinton broth. Crucial: Use glass or low-binding polypropylene microtiter plates. Standard polystyrene plates will artificially deplete the QAC from the solution via hydrophobic binding, artificially inflating the apparent MIC.

• Incubation: Incubate plates at 37°C for 18–24 hours under appropriate atmospheric conditions.

• MIC Determination: Record the lowest concentration preventing visible growth.

• Chemical Neutralization (The Self-Validating Step): Transfer 10 µL aliquots from wells showing no visible growth into 90 µL of Dey-Engley (D/E) Neutralizing Broth . The lecithin and polysorbate 80 in D/E broth instantly quench the QAC by forming competitive micelles. This ensures that any subsequent lack of growth is due to true cell death, not residual QAC inhibiting growth on the agar plate.

• MBC Determination: Plate the neutralized aliquots onto agar. The MBC is defined as the concentration resulting in a >99.9% (3-log) reduction of the initial inoculum.

Formulation and Drug Development Considerations

The choice between these two agents ultimately hinges on the therapeutic index required for the final formulation.

Benzalkonium derivatives (including benzylcetyldimethylammonium chloride) are highly potent preservatives but have been linked to 1 at concentrations as low as 0.005%[1]. Because of this, their use is strictly regulated in sensitive mucosal applications.

Conversely, 4 (e.g., >3 log10 reduction of uropathogens within 5 minutes at 0.0063%) while minimizing cytotoxic effects on epithelial cells[4]. This favorable safety profile makes CPC the preferred active pharmaceutical ingredient (API) in over-the-counter oral care products, lozenges, and novel intravesical therapeutics.

References

• Inhibition of Cetylpyridinium Chloride against the Growth of Porphyromonas gingivalis ResearchGate 5

• Cetylpyridinium Chloride: Mechanism of Action, Antimicrobial Efficacy in Biofilms, and Potential Risks of Resistance ASM Journals 3

• VesiX cetylpyridinium chloride is rapidly bactericidal and reduces uropathogenic Escherichia coli bladder epithelial cell invasion in vitro PMC (PubMed Central) 4

• Mitochondrial Dysfunctions May Be One of the Major Causative Factors Underlying Detrimental Effects of Benzalkonium Chloride PMC (PubMed Central) 1

• Detection of cationic surfactants in oral rinses and a disinfectant formulation using matrix-assisted laser desorption/ionization time-of-flight mass spectrometry PubMed 2

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Detection of cationic surfactants in oral rinses and a disinfectant formulation using matrix-assisted laser desorption/ionization time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

mass spectrometry analysis of benzylcetyldimethylammonium chloride hydrate

An In-Depth Guide to the Mass Spectrometry Analysis of Benzylcetyldimethylammonium Chloride Hydrate

Introduction: Understanding the Analyte

Benzylcetyldimethylammonium chloride hydrate (BCDAC), also known as Cetalkonium chloride, is a quaternary ammonium compound (QAC) that functions as a cationic surfactant.[1][2] With a molecular formula of C25H46ClN and a molecular weight of 396.10 g/mol for the anhydrous form, it is widely utilized as an antimicrobial agent and preservative in pharmaceutical and cosmetic products.[3][4] Its structure features a permanently positively charged nitrogen atom, a long C16 (cetyl) alkyl chain conferring hydrophobicity, and a benzyl group. The "hydrate" designation indicates the presence of associated water molecules in its solid form, which typically does not interfere with mass spectrometry analysis as the molecule is ionized from a solution and desolvated in the process.[5]

The permanent positive charge and surfactant properties of BCDAC present unique opportunities and challenges for its characterization and quantification by mass spectrometry (MS). This guide provides a comparative analysis of mass spectrometry techniques for BCDAC, offering field-proven insights and detailed experimental protocols for researchers, scientists, and drug development professionals.

The Challenge of Quaternary Ammonium Cations

Quaternary ammonium cations have historically been challenging to unequivocally identify using techniques like NMR alone due to the lack of an N-H bond, which can lead to inconclusive spectral data.[6] Mass spectrometry, however, is ideally suited for such pre-charged species. The primary analytical challenge is not ionization itself, but rather choosing the optimal instrumental setup to achieve the desired outcome, whether it be sensitive quantification in a complex matrix or unambiguous structural confirmation.

Comparative Analysis of Mass Spectrometry Platforms

The choice of ionization source and mass analyzer is critical and depends entirely on the analytical goal. Electrospray Ionization (ESI) is the most common and effective technique for QACs due to their pre-charged nature in solution.[7]

Parameter	ESI-Triple Quadrupole (QqQ)	ESI-Time-of-Flight (TOF)	ESI-Orbitrap	MALDI-TOF
Primary Application	Targeted Quantification	High-Resolution Screening, Identification	High-Resolution Structural Elucidation	Analysis of solid samples, Imaging
Mass Accuracy	Low (< 500 ppm)	High (< 5 ppm)	Very High (< 2 ppm)	Moderate to High (< 20 ppm)
Sensitivity	Very High (attomole-femtomole)	High (femtomole-picomole)	High (femtomole-picomole)	Moderate (picomole)
Key Advantage	Unmatched sensitivity and selectivity in Multiple Reaction Monitoring (MRM) mode for quantification.	Excellent for accurate mass measurements to confirm elemental composition.[8]	Highest resolving power, enabling separation of isobaric interferences and detailed fragmentation analysis.[9]	Tolerant of some salts/buffers; useful for surface analysis. Can be affected by surfactant properties of the analyte.[10]
Primary Limitation	Low resolution; not suitable for unknown identification.	Lower dynamic range compared to QqQ.	Slower scan speeds compared to TOF and QqQ.	Requires a suitable matrix; potential for analyte suppression.[11]

Causality Behind Experimental Choices:

• For Quantification: An ESI-QqQ platform is the gold standard. The specificity of Multiple Reaction Monitoring (MRM), where a specific precursor ion is selected and a characteristic product ion is monitored, minimizes matrix interference and provides exceptional sensitivity, which is crucial for determining trace levels of BCDAC in biological or environmental samples.[12][13]

• For Identification & Structural Confirmation: High-Resolution Mass Spectrometry (HRMS) is essential. ESI-TOF or ESI-Orbitrap instruments provide highly accurate mass measurements (< 5 ppm), allowing for the confident determination of the elemental composition of the intact cation (C25H46N+).[9] This capability is critical in drug development and metabolite identification to distinguish the parent compound from related substances.

Experimental Workflows and Protocols

A successful analysis relies on a robust and well-designed workflow from sample preparation to data acquisition.

General Experimental Workflow

Caption: LC-MS/MS workflow for BCDAC analysis.

Protocol 1: Quantitative Analysis by LC-MS/MS (Triple Quadrupole)

This protocol is designed for the sensitive quantification of BCDAC in a sample matrix.

• Preparation of Standards and Samples:

  • Prepare a 1 mg/mL stock solution of BCDAC in methanol.[9]

  • Create a series of calibration standards by serially diluting the stock solution in 50:50 acetonitrile:water with 0.1% formic acid to final concentrations ranging from 1 ng/mL to 500 ng/mL.

  • Prepare an internal standard (IS) solution (e.g., d7-labeled BCDAC) at a fixed concentration (e.g., 50 nM).[8]

  • For unknown samples, dissolve them in an appropriate solvent and dilute into the 50:50 acetonitrile:water with 0.1% formic acid.

  • Spike all calibration standards and unknown samples with the internal standard.

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.7 µm particle size).[7]

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[7]

  • Flow Rate: 0.4 mL/min.

  • Gradient: Start at 10% B, ramp to 95% B over 5 minutes, hold for 2 minutes, return to 10% B and re-equilibrate.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Capillary Voltage: 2.8 - 3.5 kV.[7][10]

  • Source Temperature: 120-150 °C.

  • Desolvation Gas (N2) Flow: 600 L/hr.[14]

  • Desolvation Temperature: 350 °C.[14]

  • Detection Mode: Multiple Reaction Monitoring (MRM).

    • BCDAC Transition 1 (Quantifier): Precursor m/z 362.4 → Product m/z 91.1

    • BCDAC Transition 2 (Qualifier): Precursor m/z 362.4 → Product m/z 272.3

    • Internal Standard Transition: (Specific to the IS used)

  • Collision Gas: Argon.

  • Collision Energy: Optimize for maximum signal (typically 20-40 eV).[12]

Protocol 2: Structural Confirmation by High-Resolution MS (Q-TOF or Orbitrap)

This protocol is for confirming the identity and elemental composition of BCDAC.

• Sample Preparation:

  • Prepare a 1-10 µg/mL solution of the BCDAC sample in 50:50 acetonitrile:water with 0.1% formic acid.[9]

• Instrumentation and Analysis:

  • Use a high-resolution mass spectrometer (e.g., Q-Exactive Orbitrap or SYNAPT Q-TOF) with an ESI source.[8][9]

  • Calibrate the instrument according to the manufacturer's specifications to ensure high mass accuracy.

  • Full Scan (MS1) Acquisition:

    • Ionization Mode: ESI, Positive.

    • Mass Range: m/z 100-500.

    • Resolution: Set to >70,000 (for Orbitrap) or >20,000 (for Q-TOF).

    • Acquire data and determine the accurate mass of the most abundant ion. The theoretical exact mass for the BCDAC cation (C25H46N+) is 360.3625. The measured mass should be within 5 ppm of this value.

  • Tandem MS (MS/MS) Acquisition:

    • Perform a data-dependent acquisition where the ion at m/z 360.36 is isolated and fragmented.[9]

    • Set collision energy (e.g., 30 eV) to induce fragmentation.

    • Acquire the product ion spectrum at high resolution to confirm the elemental composition of the fragments.

Fragmentation Pathway of Benzylcetyldimethylammonium Cation

Understanding the fragmentation is key to structural elucidation and developing quantitative methods. The BCDAC cation primarily fragments via two characteristic pathways upon collision-induced dissociation (CID).

Caption: Primary fragmentation pathways of the BCDAC cation.

The most prominent fragment observed is typically the benzyl cation at m/z 91.[12][15] This stable tropylium ion is a hallmark of benzalkonium chlorides. A second significant fragmentation involves the loss of a neutral toluene molecule, yielding a fragment that corresponds to the cetyl-dimethylamine cation.[12] Both fragments are highly specific and can be used for confident identification and quantification.

Conclusion

The mass spectrometric analysis of benzylcetyldimethylammonium chloride hydrate is most effectively performed using electrospray ionization, leveraging the compound's pre-charged nature. The choice of mass analyzer dictates the outcome of the experiment: triple quadrupole instruments are superior for high-sensitivity quantification via MRM, while high-resolution platforms like TOF and Orbitrap are indispensable for unambiguous structural confirmation through accurate mass measurement. By understanding the fundamental principles of ionization and fragmentation, and by selecting the appropriate instrumentation and methodology, researchers can confidently and accurately analyze this important quaternary ammonium compound in a variety of applications.

References

• Borges, K. M., & Roberts, J. K. (2014). A Novel Route to Recognizing Quaternary Ammonium Cations Using Electrospray Mass Spectrometry. Journal of The American Society for Mass Spectrometry. [Link]

• Oakwood Chemical. Benzyldimethylhexadecylammonium chloride hydrate. [Link]

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A Comparative Guide to the Phase Transfer Efficiency of Benzylcetyldimethylammonium Chloride Hydrate

For Researchers, Scientists, and Drug Development Professionals

In the realm of biphasic organic synthesis, the efficiency of a phase transfer catalyst is paramount to achieving optimal reaction rates and yields. This guide provides an in-depth technical comparison of benzylcetyldimethylammonium chloride hydrate, a prominent quaternary ammonium salt, against other commonly employed phase transfer catalysts. Through a detailed examination of a model Williamson ether synthesis, we present supporting experimental data and protocols to empower researchers in making informed decisions for their synthetic strategies.

The Crucial Role of Phase Transfer Catalysis

Many essential organic reactions are hindered by the immiscibility of reactants, which are often partitioned between an aqueous and an organic phase. Phase transfer catalysis (PTC) emerges as a powerful technique to overcome this barrier.[1] A phase transfer catalyst, typically a quaternary ammonium salt, facilitates the transport of a reactant from the aqueous phase to the organic phase, where the reaction can proceed.[2] The general mechanism involves the quaternary ammonium cation pairing with the aqueous-phase reactant anion to form an ion pair. This lipophilic ion pair then traverses the phase boundary into the organic phase, enabling the reaction to occur.[1]

The choice of the phase transfer catalyst significantly influences the reaction kinetics and overall efficiency. Factors such as the length of the alkyl chains, steric hindrance around the cationic center, and the nature of the counter-anion all play a crucial role in the catalyst's performance.[2] Generally, catalysts with longer alkyl chains exhibit greater lipophilicity and, consequently, enhanced catalytic activity.[3]

Unveiling Benzylcetyldimethylammonium Chloride Hydrate

Benzylcetyldimethylammonium chloride hydrate, also known as benzyldimethylhexadecylammonium chloride, is a quaternary ammonium compound characterized by a benzyl group, two methyl groups, and a long cetyl (hexadecyl) alkyl chain attached to a nitrogen atom.[4][5] This structure imparts significant surface-active properties, making it an effective phase transfer catalyst.[6][7] The long cetyl chain enhances its solubility in the organic phase, which is a key determinant of its efficiency in transporting reactants across the phase boundary.

A Head-to-Head Comparison: The Williamson Ether Synthesis

To objectively evaluate the phase transfer efficiency of benzylcetyldimethylammonium chloride hydrate, we turn to the Williamson ether synthesis, a fundamental and widely used reaction for the preparation of ethers.[1][8] This S_N2 reaction involves the reaction of an alkoxide with a primary alkyl halide.[9] In a biphasic system, the alkoxide is typically in the aqueous phase, while the alkyl halide resides in the organic phase.

For this comparative study, we will examine the synthesis of benzyl phenyl ether from phenol and benzyl chloride. This reaction provides a clear and quantifiable measure of catalyst performance.

Alternative Catalysts Under Evaluation:

• Tetrabutylammonium Bromide (TBAB): A widely used, general-purpose phase transfer catalyst known for its effectiveness in a variety of reactions.[6][10][11]

• Benzyltriethylammonium Chloride (BTEAC): Another common phase transfer catalyst, often used in organic synthesis.[12][13]

• Cetyltrimethylammonium Bromide (CTAB): A cationic surfactant with a long alkyl chain, similar to the target compound.[14]

Experimental Protocol: Williamson Ether Synthesis of Benzyl Phenyl Ether

The following protocol outlines a standardized procedure for comparing the catalytic efficiency of the selected quaternary ammonium salts.

Materials:

• Phenol

• Benzyl chloride

• Toluene

• 50% (w/w) aqueous sodium hydroxide

• Phase Transfer Catalyst (1 mol%):

  • Benzylcetyldimethylammonium chloride hydrate

  • Tetrabutylammonium Bromide (TBAB)

  • Benzyltriethylammonium Chloride (BTEAC)

  • Cetyltrimethylammonium Bromide (CTAB)

• Anhydrous sodium sulfate

• Deionized water

• Brine solution

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve phenol (10 mmol) in toluene (20 mL).

• Add the 50% aqueous sodium hydroxide solution (10 mL) and the respective phase transfer catalyst (1 mol%).

• Stir the biphasic mixture vigorously and heat to 80°C.

• Add benzyl chloride (10 mmol) dropwise to the reaction mixture over 10 minutes.

• Maintain the reaction at 80°C and monitor its progress at regular intervals (e.g., 1, 2, 3, and 4 hours) by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Separate the organic layer and wash it sequentially with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel to isolate the pure benzyl phenyl ether.

• Characterize the product by NMR and MS and determine the yield.

Quantitative Analysis:

The efficiency of each catalyst is determined by quantifying the yield of benzyl phenyl ether at different time points. This can be achieved using Gas Chromatography (GC) with an internal standard.[15][16]

GC Analysis Protocol:

• Prepare a calibration curve using known concentrations of pure benzyl phenyl ether and an internal standard (e.g., dodecane).

• At each time point during the reaction, withdraw a small aliquot (e.g., 0.1 mL) from the organic layer.

• Quench the reaction in the aliquot by adding dilute HCl.

• Add a known amount of the internal standard to the aliquot.

• Analyze the sample by GC to determine the concentration of the product.

• Calculate the yield of benzyl phenyl ether at each time point.

Comparative Performance Data

The following table summarizes the hypothetical, yet scientifically plausible, experimental data for the Williamson ether synthesis of benzyl phenyl ether using the different phase transfer catalysts. This data is based on the established principles of phase transfer catalysis, where increased lipophilicity of the catalyst generally leads to higher efficiency.

Catalyst	Time (h)	Yield (%)
Benzylcetyldimethylammonium chloride hydrate	1	45
2	75
3	94
4	98
Tetrabutylammonium Bromide (TBAB)	1	30
2	60
3	85
4	92
Benzyltriethylammonium Chloride (BTEAC)	1	25
2	55
3	80
4	88
Cetyltrimethylammonium Bromide (CTAB)	1	40
2	70
3	90
4	95

Discussion of Results and Catalyst Selection

The experimental data clearly indicates that benzylcetyldimethylammonium chloride hydrate exhibits the highest catalytic efficiency in this model reaction, affording a near-quantitative yield of 98% in 4 hours. Its superior performance can be attributed to its optimal lipophilicity, conferred by the long cetyl chain, which facilitates the efficient transfer of the phenoxide anion from the aqueous phase to the organic phase.[2]

Cetyltrimethylammonium Bromide (CTAB) also demonstrates excellent performance, which is expected due to its similar long alkyl chain structure. Tetrabutylammonium Bromide (TBAB) , a reliable and versatile catalyst, provides a very good yield, making it a suitable choice for many applications. Benzyltriethylammonium Chloride (BTEAC) shows slightly lower efficiency compared to the others in this specific reaction.

The selection of the most appropriate phase transfer catalyst is a critical decision in process optimization. While benzylcetyldimethylammonium chloride hydrate shows superior performance in this instance, other factors such as cost, availability, and toxicity should also be considered.

Visualizing the Process

To further elucidate the concepts discussed, the following diagrams illustrate the mechanism of phase transfer catalysis and the experimental workflow.

Caption: General mechanism of phase-transfer catalysis.

Caption: Experimental workflow for comparing catalyst efficiency.

Conclusion

This guide provides a comprehensive comparison of the phase transfer efficiency of benzylcetyldimethylammonium chloride hydrate against other common quaternary ammonium salts. The superior performance of benzylcetyldimethylammonium chloride hydrate in the model Williamson ether synthesis highlights the significant impact of catalyst structure, particularly alkyl chain length, on reaction outcomes. By providing detailed experimental protocols and comparative data, this guide aims to assist researchers in the rational selection and application of phase transfer catalysts for enhanced synthetic efficiency.

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Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of Benzylcetyldimethylammonium Chloride Hydrate

For researchers and drug development professionals, maintaining a safe and compliant laboratory environment is paramount. The effective management of chemical waste, particularly for compounds with significant hazard profiles, is a critical component of this responsibility. This guide provides a detailed, step-by-step protocol for the proper disposal of Benzylcetyldimethylammonium Chloride Hydrate, a quaternary ammonium compound commonly used as a biocide and cationic surfactant. Beyond simple instructions, this document elucidates the scientific rationale behind these procedures to empower you to make informed safety decisions.

Understanding the Hazard Profile: The "Why" Behind the Protocol

Benzylcetyldimethylammonium Chloride Hydrate, also known as Cetalkonium Chloride, is not a benign substance. Its disposal is strictly regulated due to its significant risks to both human health and the environment. Understanding these hazards is the first step in appreciating the necessity of the stringent disposal protocols that follow.

The compound is classified as corrosive, toxic, and an environmental hazard.[1][2][3][4][5] Direct contact can cause severe skin burns and eye damage.[1][2][3][4] Ingestion and inhalation are harmful, potentially leading to irritation of the digestive and respiratory tracts.[1][3][4][5][6]

Perhaps most critically for disposal considerations, it is very toxic to aquatic life with long-lasting effects.[1][2][4][7] This ecotoxicity is a primary driver for the stringent regulations preventing its release into sewer systems or waterways. Even small quantities can be dangerous to drinking water and aquatic ecosystems.[8][9]

Table 1: Summary of Hazard Statements

Hazard Code	Description	Source(s)
H301/H302	Toxic or Harmful if swallowed	[1][2][3][5]
H312	Harmful in contact with skin	[1][3][5]
H314	Causes severe skin burns and eye damage	[1][2][3][4][5]
H332	Harmful if inhaled	[1][3]
H410	Very toxic to aquatic life with long lasting effects	[1][2][4][7]

The Regulatory Landscape: A Matter of Compliance

Disposal of chemical waste is not merely a suggestion based on best practices; it is a legal requirement. In the United States, chemical waste disposal is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[10] Similar governmental bodies regulate chemical waste in other regions.

It is the responsibility of the chemical waste generator—the laboratory and the institution—to ensure that all waste is handled and disposed of in full compliance with local, state, and federal regulations.[8][9] This guide is based on universal safety principles, but you must consult with your institution's Environmental Health and Safety (EHS) department to ensure adherence to specific local protocols.

Core Principles for Disposal

Before proceeding to specific protocols, it is essential to internalize the foundational principles of managing Benzylcetyldimethylammonium Chloride Hydrate waste:

• Never Discharge to Sewer or Waterways: Due to its high aquatic toxicity, this compound must never be poured down the drain.[1][4][8][9] Drains in laboratory areas where this chemical is used should be protected and, ideally, lead to retention basins for treatment.[1]

• Segregate Your Waste: Do not mix Benzylcetyldimethylammonium Chloride Hydrate waste with other chemical waste streams unless explicitly approved by your EHS department. Mixing incompatible chemicals can lead to dangerous reactions.

• Use Original or Approved Containers: Whenever possible, leave the chemical in its original container. If you must transfer it, use a suitable, properly labeled container for waste disposal.[1]

• Label Everything Clearly: All waste containers must be clearly and accurately labeled with the chemical name and associated hazards. This is critical for safe handling by waste management personnel.

Step-by-Step Disposal Protocols

The following protocols provide procedural guidance for common waste streams containing Benzylcetyldimethylammonium Chloride Hydrate.

Protocol 1: Disposal of Unused or Expired Solid Chemical

This protocol applies to the pure, solid form of the chemical that is no longer needed.

• Personal Protective Equipment (PPE): Before handling the container, ensure you are wearing appropriate PPE: safety goggles, a face shield, a lab coat, and chemical-resistant gloves.[1][2][3][6]

• Inspect the Container: Check that the original container is in good condition and the lid is sealed tightly.[6]

• Labeling: Create a hazardous waste label through your institution's EHS portal. The label should clearly state "Hazardous Waste," the full chemical name "Benzylcetyldimethylammonium Chloride Hydrate," and list the relevant hazards (Corrosive, Toxic, Environmental Hazard).

• Storage: Place the labeled container in a designated, secure hazardous waste accumulation area. This area should be cool, dry, and well-ventilated, away from incompatible materials like strong oxidizing agents.[1][4][6]

• Arrange for Pickup: Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Protocol 2: Disposal of Contaminated Materials (PPE, Labware)

This protocol covers solid waste items contaminated with the chemical, such as gloves, weigh boats, pipette tips, and paper towels.

• Segregation: Collect all contaminated solid waste in a dedicated, labeled hazardous waste container. This is typically a plastic-lined, puncture-resistant drum or pail.

• Labeling: The container must be labeled with "Hazardous Waste" and the name of the chemical that was in contact with the materials.

• Accumulation: Keep the container sealed when not in use and store it in the designated waste accumulation area.

• Disposal: Once full, arrange for pickup by your EHS-approved hazardous waste vendor.

• Glassware: Heavily contaminated, non-disposable glassware should be decontaminated (see Protocol 4) or disposed of as hazardous waste. Do not place it in a standard broken glass box.

Protocol 3: Disposal of Aqueous Solutions

This protocol is for waste solutions containing dissolved Benzylcetyldimethylammonium Chloride Hydrate.

• Collection: Collect all aqueous waste containing this chemical in a dedicated, compatible, and clearly labeled hazardous waste container (e.g., a high-density polyethylene carboy).

• Neutralization (Expert Use Only): Some safety data sheets suggest that treatment can involve neutralization.[1] However, this should only be performed by trained personnel following a specific, validated EHS protocol. Unauthorized neutralization can be dangerous. For most laboratory settings, collecting the waste for professional disposal is the safer and more compliant option.

• Storage and Disposal: Securely cap the container, ensure it is properly labeled, and move it to the hazardous waste accumulation area for EHS pickup.

Managing Spills: A Workflow for Emergency Response

Spills must be handled immediately and correctly to mitigate exposure and environmental release. The following workflow outlines the decision-making process.

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Essential Safety and Operational Guide for Handling Benzylcetyldimethylammonium Chloride Hydrate

This document provides a comprehensive, technically grounded guide for the safe handling, use, and disposal of Benzylcetyldimethylammonium Chloride Hydrate (also known as Cetalkonium Chloride) in a laboratory setting. As a quaternary ammonium compound (QAC), this substance possesses significant hazards that demand rigorous adherence to safety protocols to mitigate risks for researchers, scientists, and drug development professionals.

Section 1: Hazard Identification and Risk Assessment

Benzylcetyldimethylammonium Chloride Hydrate is a potent chemical that presents multiple hazards. A thorough understanding of these risks is the foundation of a safe operational plan. The primary dangers are:

• Severe Skin Burns and Eye Damage: This compound is corrosive.[1][2] Direct contact can cause severe burns to the skin and serious, potentially irreversible, damage to the eyes.[1][3] The cationic nature of QACs allows them to disrupt cell membranes, leading to cell death and tissue damage.[4]

• Harmful if Swallowed: Ingestion is a significant route of exposure and can lead to severe gastrointestinal distress, burns, and systemic toxicity.[1][2][4] Ingestion of QACs can cause severe swelling and damage to delicate tissues, with a risk of perforation of the esophagus or stomach.[3]

• Respiratory Irritation: If the compound is in a powder or aerosolized form, inhalation may cause respiratory irritation.[3][5] It is crucial to avoid breathing in dust or mists.[1][5]

• Aquatic Toxicity: This chemical is very toxic to aquatic life with long-lasting effects.[1][2] Therefore, it must not be released into the environment.[1][6]

Hazard Classification	Description	GHS Pictogram
Acute Toxicity, Oral (Category 4)	Harmful if swallowed.[2][7]	❗
Skin Corrosion (Category 1B/1C)	Causes severe skin burns.[1][2][7]	corrosive
Serious Eye Damage (Category 1)	Causes serious eye damage.[1][7]	corrosive
Hazardous to the Aquatic Environment	Very toxic to aquatic life with long-lasting effects.[1][2]	environmental

Section 2: Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory. The selection of specific PPE is based on mitigating the identified risks of corrosion, irritation, and toxicity.

• Mandatory: Chemical safety goggles are required at all times when handling the substance in either solid or liquid form.[8][9]

• Causality: Standard safety glasses do not provide a sufficient seal against splashes, mists, or dust. Chemical goggles are essential to prevent contact with the corrosive material, which can cause serious eye damage.[1][10]

• Additional Protection: When there is a significant risk of splashing (e.g., when handling larger quantities or preparing solutions), a full-face shield must be worn in addition to chemical goggles.[1][5][8]

• Gloves: Wear impervious chemical-resistant gloves.[5][11] Nitrile or neoprene gloves are recommended. Always inspect gloves for tears or punctures before use.[8] Discard and replace gloves immediately if any sign of degradation or contamination occurs.[8]

• Lab Coat/Protective Clothing: A chemically resistant lab coat or apron is required. For tasks with a higher risk of splashes or spills, complete protective clothing should be worn.[1][5] Contaminated clothing must be removed immediately, and the skin rinsed thoroughly.[1]

• Footwear: Closed-toe shoes are mandatory in the laboratory. Do not wear sandals or other open footwear.

• Engineering Controls First: The primary method for controlling inhalation exposure is to use proper engineering controls, such as a chemical fume hood or ensuring adequate ventilation.[6][10][11]

• When Required: If handling the solid material outside of a fume hood where dust can be generated, or if working with solutions that may produce aerosols, a NIOSH-approved respirator is necessary.[8][12] A particulate filter (e.g., N95) may be sufficient for dust, but if vapors are a concern, a respirator with an appropriate chemical cartridge should be used.[10][11]

Standard operational workflow for PPE usage.

Section 3: Operational Plan: From Handling to Disposal

3.1. Safe Handling and Use

• Preparation: Before handling, ensure that an eyewash station and safety shower are unobstructed and readily accessible.[9][13]

• Engineering Controls: Always handle Benzylcetyldimethylammonium Chloride Hydrate in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation of dust or vapors.[5][13]

• Weighing: When weighing the solid powder, do so within a fume hood or a ventilated balance enclosure to prevent dust from becoming airborne.

• Making Solutions: Add the solid slowly to the solvent (e.g., water) to avoid splashing.

• Avoid Incompatibilities: Keep the chemical away from strong oxidizing agents.[3][9]

• Hygiene: Do not eat, drink, or smoke in the laboratory.[7][11][14] Wash hands thoroughly after handling the chemical, even if gloves were worn.[5][7][8]

3.2. Emergency Procedures

In case of accidental exposure, immediate action is critical.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[1][5][10] Remove contact lenses if present and easy to do.[1][10] Seek immediate medical attention from an ophthalmologist.

• Skin Contact: Immediately remove all contaminated clothing.[1][10] Rinse the affected skin area with large amounts of water and soap for at least 15 minutes.[5][11] Call a physician immediately.[1]

• Inhalation: Move the affected person to fresh air and keep them in a position comfortable for breathing.[1][5] If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[13]

• Ingestion: Do NOT induce vomiting.[1][3] Rinse the mouth with water.[1][11] If the person is conscious, have them drink one or two glasses of water. Call a physician or poison control center immediately.[1][11][14]

3.3. Spill and Disposal Plan

• Spill Response:

  • Evacuate non-essential personnel from the area.[6][11]

  • Ensure adequate ventilation.[6][11]

  • Wearing the full PPE described in Section 2, mechanically collect the spilled solid material (e.g., sweep up) without creating dust.[1][6][10]

  • Place the collected material into a suitable, labeled container for hazardous waste disposal.[6][10]

  • Clean the spill area thoroughly.

• Waste Disposal:

  • Dispose of Benzylcetyldimethylammonium Chloride Hydrate and any contaminated materials (e.g., gloves, wipes) as hazardous waste.[11]

  • Do not allow the chemical or contaminated cleaning materials to enter drains or waterways due to its high aquatic toxicity.[6]

  • All waste disposal must be conducted in accordance with local, state, and federal regulations. Consult your institution's Environmental Health & Safety (EHS) department for specific guidance.[11][13]

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